4"DeFluoro-4"methyl-ezetimibe-d4

Core Science & Biosynthesis

4-DeFluoro-4-methyl-ezetimibe-d4 synthesis and characterization

This guide details the synthesis and characterization of 4''-DeFluoro-4''-methyl-Ezetimibe-d4 , a stable isotope-labeled analog of a key Ezetimibe impurity.[1][] This compound serves as a critical internal standard for the accurate quantification of process-related impurities in bioanalytical and pharmaceutical quality control (QC) workflows.[1][][3]

Part 1: Strategic Overview & Molecule Architecture

Target Molecule: 4''-DeFluoro-4''-methyl-Ezetimibe-d4 IUPAC Name: (3R,4S)-1-(4-fluorophenyl-d4)-3-[(3S)-3-hydroxy-3-(4-methylphenyl)propyl]-4-(4-hydroxyphenyl)azetidin-2-one.[1][][3]

Structural Logic:

• Core Scaffold: The Ezetimibe

  -lactam ring.[1][][3][4][5]

• The "4-DeFluoro-4-methyl" Modification: The fluorine atom on the propyl side-chain phenyl ring (the 4'' position relative to the core) is replaced by a methyl group (p-tolyl moiety).[1][] This mimics a specific desfluoro-methyl impurity often arising from starting material contamination (e.g., p-toluidine traces in p-fluoroaniline supplies) or specific metabolic pathways.[1][]

• The "d4" Label: Deuterium incorporation is strategically placed on the N-(4-fluorophenyl) ring .[1][] This position is metabolically stable and chemically robust, ensuring the internal standard co-elutes with the analyte while providing a distinct mass shift (+4 Da) for mass spectrometry.

Part 2: Chemical Strategy (Retrosynthesis)

The synthesis strategy adopts a convergent approach adapted from the Schering-Plough industrial route.[1][] This pathway allows for the late-stage introduction of the modified side chain (p-tolyl group) while securing the deuterium label early in the

-lactam ring formation.[1][]

Key Disconnections:

• C3-Side Chain Elaboration: The chiral alcohol side chain is constructed via a Grignard addition of p-tolylmagnesium bromide to a C3-aldehyde intermediate.[1][][3]

• -Lactam Formation: The azetidinone core is formed via a titanium-mediated Mannich-type cyclization or an asymmetric aldol-imine condensation.[1][]

• Label Incorporation: The deuterium label is introduced via 4-fluoroaniline-2,3,5,6-d4 during imine formation.[1][]

Figure 1: Retrosynthetic analysis showing the convergence of the deuterated core and the methylated side chain.

Part 3: Step-by-Step Synthesis Protocol

Phase 1: Synthesis of the Deuterated Imine

Objective: Create the N-aryl imine scaffold incorporating the stable isotope label.

• Reagents:

  • 4-Fluoroaniline-2,3,5,6-d4 (CAS: 1093659-90-5 or similar equivalent).[1][]

  • 4-(Benzyloxy)benzaldehyde.[1][]

  • Solvent: Isopropanol or Toluene.

• Protocol:

  • Dissolve 4-Benzyloxybenzaldehyde (1.0 eq) and 4-Fluoroaniline-d4 (1.0 eq) in Isopropanol.

  • Heat to reflux for 3–5 hours. A Dean-Stark trap can be used if utilizing Toluene to drive water removal.[1][]

  • Cool the mixture to precipitate the imine.

  • Filter and wash with cold alcohol.

  • Yield Expectation: >90% crystalline solid.

Phase 2: Asymmetric -Lactam Ring Closure

Objective: Construct the azetidinone ring with the correct (3R,4S) stereochemistry.

• Reagents:

  • Imine-d4 (from Phase 1).[1][]

  • (S)-3-(5-phenylpentanoyl)-4-phenyloxazolidin-2-one (or a 4-pentenoyl auxiliary for the aldehyde route).[1][] Note: To access the aldehyde intermediate, we use a 4-pentenoyl auxiliary.[1][]

  • TiCl4 (Titanium tetrachloride).[]

  • TMEDA or Hünig's base (DIPEA).[]

• Protocol:

  • Cool a solution of the chiral auxiliary (1.1 eq) in anhydrous DCM to -20°C.

  • Add TiCl4 (1.1 eq) dropwise, followed by DIPEA (2.5 eq).[1][] Stir for 1 hour to form the titanium enolate.

  • Cool to -78°C and add a solution of the Imine-d4.[1][]

  • Stir at -78°C for 2–4 hours, then quench with acetic acid/tartaric acid buffer.

  • Extract and purify via column chromatography.

  • Result: A

    -lactam intermediate with a C3-alkene side chain.[1][]

Phase 3: Side Chain Modification (The "Methyl" Introduction)

Objective: Convert the generic side chain into the specific p-tolyl hydroxypropyl moiety.[1][]

• Oxidation:

  • Treat the C3-alkene intermediate with OsO4 (cat.) and NaIO4 in THF/Water to cleave the terminal alkene to an aldehyde .[1][]

• Grignard Addition:

  • Cool the aldehyde solution to -78°C in dry THF.

  • Add p-Tolylmagnesium Bromide (1.5 eq) dropwise.[1][]

  • Critical Control: This step creates the secondary alcohol. The stereochemistry at the hydroxyl position (S) is crucial.[] While the Grignard gives a mixture, the standard industrial method involves oxidizing this alcohol to a ketone (using Dess-Martin Periodinane) and then performing a stereoselective reduction using the (R)-CBS catalyst (Corey-Bakshi-Shibata) to secure the (S)-configuration.[1][]

• Protocol (Stereoselective Route):

  • Step 3a: Grignard addition -> Mixture of alcohols.

  • Step 3b: Oxidation to Ketone (using DMP or Swern).

  • Step 3c: CBS Reduction: Use (R)-Me-CBS-oxazaborolidine and BH3[1][]·DMS in THF at -20°C. This yields the (S)-alcohol with high ee.[1][]

Phase 4: Global Deprotection

Objective: Remove the benzyl protecting group to release the phenol.

• Reagents: 10% Pd/C, Hydrogen gas (1 atm), Ethanol/EtOAc.

• Protocol:

  • Dissolve the intermediate in Ethanol. Add Pd/C (10% w/w).[]

  • Stir under H2 atmosphere for 4–6 hours.

  • Filter through Celite. Concentrate the filtrate.

  • Purification: Recrystallization from Methanol/Water or Preparative HPLC.

Part 4: Characterization & Validation

The synthesized standard must be validated to ensure it meets the "Self-Validating System" criteria for an Internal Standard (IS).[1][]

Spectral Validation Table

Technique	Parameter	Expected Observation for Target vs. Standard Ezetimibe
Mass Spectrometry (ESI+)	Parent Ion [M+H]+	Target: ~414.2 m/z (Calculated).[1][] Standard Ezetimibe: 410.2 m/z. Shift: +4 Da due to d4 label.
1H NMR (500 MHz, DMSO-d6)	N-Phenyl Region	Target: Signals for N-phenyl protons (typically 7.0–7.4 ppm) are absent or silent due to deuteration.[1][]
1H NMR	Side Chain Phenyl	Target: Shows characteristic AA'BB' pattern for p-tolyl.[1][] Distinct singlet at ~2.25 ppm (Ar-CH3).[1][] Standard: No methyl singlet; 19F coupling visible.
19F NMR	Fluorine Signals	Target: Shows one signal (N-Ph-F).[1][] Note: Although d4-labeled, the F is still present, but the signal may be broadened or slightly shifted due to deuterium isotope effects on chemical shift.[] The side-chain F signal (typically ~ -115 ppm) is absent .

Chromatographic Purity (HPLC)

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[3] Gradient 40% B to 90% B.

• Expectation: The d4-analog should co-elute (or elute slightly earlier due to the deuterium isotope effect on lipophilicity) with the non-deuterated "4-DeFluoro-4-methyl" impurity.[1][]

Part 5: Handling & Stability

• Storage: Store at -20°C under Argon. Stable isotopes can undergo back-exchange if exposed to harsh acidic/basic conditions in protic solvents for extended periods, though aromatic deuteriums are generally stable.[]

• Solubility: Soluble in Methanol, Acetonitrile, DMSO. Sparingly soluble in water.

References

• Simson Pharma. Ezetimibe Desfluoro Methyl Impurity (CAS 1700622-07-6) Technical Data.[1][][6][7] Retrieved from [1][]

• BOC Sciences. 4''-DeFluoro-4''-methyl-Ezetimibe Characterization and NMR Data. Retrieved from [1][]

• Tian, L., Li, J., & He, M. (2021).[8] Synthesis of deuterium labeled ezetimibe and its glucuronide conjugate.[8] Journal of Labelled Compounds and Radiopharmaceuticals.[3] Retrieved from [1][]

• ResearchGate. Total Synthesis of Ezetimibe and Analogues (Schering-Plough Route). Retrieved from [1][]

• LGC Standards. Certificate of Analysis: 4''-DeFluoro-4''-methyl-Ezetimibe-d4. Retrieved from [1][]

Sources

• 1. 4”DeFluoro-4”methyl-Ezetimibe | LGC Standards [lgcstandards.com]
• 3. clearsynth.com [clearsynth.com]
• 4. Page 02428 (Chemical) [advtechind.com]
• 5. researchgate.net [researchgate.net]
• 6. synzeal.com [synzeal.com]
• 7. scribd.com [scribd.com]
• 8. researchgate.net [researchgate.net]

Chemical and physical properties of 4-DeFluoro-4-methyl-ezetimibe-d4

An In-Depth Technical Guide to 4-DeFluoro-4-methyl-ezetimibe-d4: Properties and Applications

Foreword: The Imperative of Precision in Pharmaceutical Analysis

In the landscape of modern drug development and metabolic research, the unambiguous identification and quantification of molecular species are paramount. The journey of a therapeutic agent from discovery to clinical application is paved with rigorous analytical challenges. It is in this context that isotopically labeled internal standards have become indispensable tools, ensuring the accuracy and reproducibility of quantitative bioanalysis. This guide provides a detailed examination of 4-DeFluoro-4-methyl-ezetimibe-d4, a deuterated analog of a known ezetimibe impurity. While direct literature on this specific deuterated molecule is sparse, this document synthesizes information on its constituent parts—ezetimibe, its desfluoro-methyl analog, and the principles of isotopic labeling—to provide a comprehensive technical overview for researchers, scientists, and drug development professionals.

Ezetimibe: A Landmark in Cholesterol Absorption Inhibition

Ezetimibe is a lipid-lowering medication that functions by inhibiting the absorption of cholesterol from the small intestine.[1][2] Its primary molecular target is the Niemann-Pick C1-Like 1 (NPC1L1) protein, located on the brush border of enterocytes in the small intestine.[1][3][4] By binding to NPC1L1, ezetimibe effectively blocks the uptake of dietary and biliary cholesterol into the bloodstream.[1][3][5] This reduction in cholesterol delivery to the liver prompts an upregulation of LDL receptors, leading to increased clearance of low-density lipoprotein (LDL) cholesterol from the circulation.[1][5] Ezetimibe is often used in combination with statins, which inhibit cholesterol synthesis in the liver, providing a complementary dual-pronged approach to managing hypercholesterolemia.[1][4][5]

Mechanism of Action: A Visual Representation

The mechanism of ezetimibe's action is a targeted intervention in the cholesterol absorption pathway.

Caption: Ezetimibe's inhibition of the NPC1L1 protein in enterocytes.

The Analog: 4-DeFluoro-4-methyl-ezetimibe

During the synthesis of active pharmaceutical ingredients (APIs) like ezetimibe, the formation of process-related impurities is a critical consideration. One such impurity is the desfluoro analog, where a fluorine atom is absent.[6][7][8] 4-DeFluoro-4-methyl-ezetimibe is a structural analog of ezetimibe where the fluorine atom on one of the phenyl rings has been replaced by a methyl group. While not an active pharmaceutical ingredient itself, its presence, even in trace amounts, must be monitored and quantified to ensure the purity and safety of the final drug product.

Isotopic Labeling: The Role of Deuterium (d4)

Deuterated internal standards are the gold standard in quantitative mass spectrometry for their ability to ensure high accuracy and precision.[9] A deuterated internal standard is a version of the analyte where one or more hydrogen atoms are replaced by its heavier, stable isotope, deuterium (²H).[9] This subtle mass change allows the mass spectrometer to differentiate between the analyte and the internal standard, while their nearly identical physicochemical properties ensure they behave similarly during sample preparation and analysis.[9][10] The use of a deuterated internal standard, such as 4-DeFluoro-4-methyl-ezetimibe-d4, is intended for the quantification of its non-labeled counterpart, 4-DeFluoro-4-methyl-ezetimibe.[11]

The key advantages of using a deuterated internal standard include:

• Correction for Matrix Effects: Co-elution of the deuterated standard with the analyte allows for effective normalization of signal suppression or enhancement caused by the sample matrix.[9][10]

• Compensation for Sample Loss: Any loss of the analyte during extraction, cleanup, or injection is mirrored by the deuterated standard, keeping the analyte-to-standard ratio constant.[9]

• Normalization of Instrumental Variations: Fluctuations in injection volume and mass spectrometer response are normalized, leading to more precise and reproducible results.[9]

Caption: Workflow for bioanalysis using a deuterated internal standard.

Inferred Chemical and Physical Properties of 4-DeFluoro-4-methyl-ezetimibe-d4

Based on the known properties of ezetimibe and its analogs, the chemical and physical properties of 4-DeFluoro-4-methyl-ezetimibe-d4 can be inferred.

Property	Inferred Value/Characteristic	Rationale
Molecular Formula	C₂₅H₂₀D₄FNO₃	Based on the structure of 4-DeFluoro-4-methyl-ezetimibe with the addition of four deuterium atoms.
Molecular Weight	Approx. 423.5 g/mol	Calculated based on the atomic masses, including deuterium. This is slightly higher than the non-deuterated analog.
Appearance	Likely a white to off-white solid	Similar to ezetimibe and its related impurities.[11]
Solubility	Soluble in organic solvents like DMSO, DMF, ethanol, and methanol.[11]	The structural modifications are not expected to drastically alter the solubility profile from that of similar ezetimibe compounds.[11]
Stereochemistry	(3R,4S)-1-(4-fluorophenyl)-3-[(3S)-3-hydroxy-3-(4-methylphenyl)propyl]-4-(4-hydroxyphenyl)azetidin-2-one-d4	The core stereochemistry is expected to be identical to that of ezetimibe to ensure co-elution during chromatographic separation.

Anticipated Application: A Protocol for Bioanalytical Quantification

The primary application of 4-DeFluoro-4-methyl-ezetimibe-d4 is as an internal standard for the accurate quantification of 4-DeFluoro-4-methyl-ezetimibe in biological matrices, such as plasma, using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Experimental Protocol: Quantification in Human Plasma

• Preparation of Standards and Samples:

  • Prepare a stock solution of 4-DeFluoro-4-methyl-ezetimibe and 4-DeFluoro-4-methyl-ezetimibe-d4 in a suitable organic solvent (e.g., methanol).

  • Create a series of calibration standards by spiking blank human plasma with known concentrations of 4-DeFluoro-4-methyl-ezetimibe.

  • Prepare quality control (QC) samples at low, medium, and high concentrations.

• Sample Extraction (Liquid-Liquid Extraction - LLE):

  • To 100 µL of plasma sample (calibrator, QC, or unknown), add 25 µL of the 4-DeFluoro-4-methyl-ezetimibe-d4 internal standard working solution.

  • Vortex briefly to mix.

  • Add 500 µL of an appropriate organic extraction solvent (e.g., methyl tert-butyl ether).

  • Vortex vigorously for 5 minutes.

  • Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

  • Transfer the organic layer to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Use a C18 reverse-phase column.

    • Employ a gradient elution with a mobile phase consisting of (A) water with 0.1% formic acid and (B) acetonitrile with 0.1% formic acid.

    • Ensure chromatographic conditions are optimized to achieve baseline separation from other matrix components and ensure co-elution of the analyte and internal standard.

  • Mass Spectrometry:

    • Utilize a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode with positive electrospray ionization (ESI+).

    • Optimize MRM transitions for both 4-DeFluoro-4-methyl-ezetimibe and 4-DeFluoro-4-methyl-ezetimibe-d4.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against the concentration of the calibration standards.

  • Determine the concentration of 4-DeFluoro-4-methyl-ezetimibe in the unknown samples by interpolating their peak area ratios from the calibration curve.

Synthesis and Characterization Considerations

The synthesis of 4-DeFluoro-4-methyl-ezetimibe-d4 would likely involve a multi-step process. A potential route could adapt known synthetic methods for ezetimibe and its analogs, incorporating a deuterated starting material.[6] For instance, a deuterated Grignard reagent could be used to introduce the d4-labeled phenyl group.

Characterization of the final product would be crucial to confirm its identity and purity. Standard analytical techniques would include:

• Mass Spectrometry (MS): To confirm the molecular weight and isotopic enrichment.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure and confirm the positions of the deuterium atoms.

• High-Performance Liquid Chromatography (HPLC): To determine the chemical purity.

Conclusion

4-DeFluoro-4-methyl-ezetimibe-d4 represents a specialized and critical tool for advanced pharmaceutical analysis. While not a therapeutic agent itself, its role as a deuterated internal standard is vital for the accurate quantification of its corresponding non-labeled analog, a known impurity in the synthesis of ezetimibe. This guide has provided a comprehensive overview of its inferred properties and applications, grounded in the established principles of its parent compound and the robust methodologies of isotope dilution mass spectrometry. For researchers in drug metabolism, pharmacokinetics, and quality control, the use of such precisely engineered molecules is fundamental to ensuring the safety, efficacy, and quality of pharmaceutical products.

References

• Ezetimibe therapy: mechanism of action and clinical update - PMC. (n.d.).
• Introduction to deuterated internal standards in mass spectrometry - Benchchem. (n.d.).
• Ezetimibe Uses Interactions Mechanism of Action | Enanti Labs. (n.d.).
• Perspectives in Cholesterol-Lowering Therapy | Circulation. (2003, July 1).
• What is the mechanism of Ezetimibe? - Patsnap Synapse. (2024, July 17).
• Ezetimibe - Wikipedia. (n.d.).
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30).
• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. (n.d.).
• Deuterated internal standards and bioanalysis by AptoChem. (n.d.).
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis - YouTube. (2025, October 30).
• 4”DeFluoro-4”methyl-Ezetimibe - LGC Standards. (n.d.).
• Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC. (n.d.).
• 4”DeFluoro-4”methyl-Ezetimibe - LGC Standards. (n.d.).
• Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PubMed. (2015, December 15).
• Ezetimibe-d4 (Ezetrol-d4, CAS Number: 1093659-89-2) | Cayman Chemical. (n.d.).
• Ezetimibe-d4 | C24H21F2NO3 | CID 25145350 - PubChem - NIH. (n.d.).
• Ezetimibe Impurities - SynZeal. (n.d.).
• Ezetimibe D4 | 1093659-89-2 - A Chemtek. (n.d.).
• 3'-(2-Fluorophenyl) Ezetimibe - SVAK Life Sciences. (n.d.).
• Ezetimibe D4 | CAS No- 1093659-90-5 - Simson Pharma Limited. (n.d.).
• Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - ResearchGate. (2025, October 31).
• Synthesis of a fluorinated Ezetimibe analogue using radical allylation of α-bromo-α-fluoro-β-lactam - New Journal of Chemistry (RSC Publishing). (n.d.).
• Ezetimibe D4 | C24H21F2NO3 | CID 25145485 - PubChem - NIH. (n.d.).
• Ezetimibe-d4 (4-Fluorophenyl-2,3,5,6-d4) - CLEARSYNTH. (n.d.).

Sources

• 1. What is the mechanism of Ezetimibe? [synapse.patsnap.com]
• 2. Ezetimibe - Wikipedia [en.wikipedia.org]
• 3. Ezetimibe therapy: mechanism of action and clinical update - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ezetimibe Uses Interactions Mechanism of Action | Enanti Labs [enantilabs.com]
• 5. ahajournals.org [ahajournals.org]
• 6. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. caymanchem.com [caymanchem.com]

Mechanism of Action and Pharmacokinetic Optimization of Deuterated Ezetimibe Analogs

This guide serves as an in-depth technical analysis of deuterated ezetimibe analogs, focusing on the mechanistic principles of the "Deuterium Switch," the pharmacological impact on the NPC1L1 pathway, and the differentiation between analytical standards (e.g., d4-ezetimibe) and theoretical therapeutic candidates designed to modulate metabolic stability.

Executive Summary

Ezetimibe is a selective cholesterol absorption inhibitor that targets the Niemann-Pick C1-Like 1 (NPC1L1) protein.[1][2][3][4][5][6][7][8] While highly effective, its pharmacokinetics are governed by extensive enterohepatic recirculation and rapid glucuronidation. Deuterated ezetimibe analogs represent a class of isotopologues where protium (

H) is replaced by deuterium ( H).[1]

This substitution serves two distinct technical purposes:

• Bioanalytical Standardization: Ring-deuterated analogs (e.g., Ezetimibe-d4 ) serve as stable internal standards for LC-MS/MS quantification, possessing identical extraction properties but distinct mass-to-charge (

  ) ratios.[1]

• Metabolic Modulation (Therapeutic Potential): Deuteration at metabolic "soft spots"—specifically the benzylic carbon of the hydroxypropyl side chain—can theoretically retard oxidative metabolism to the ketone metabolite via the Primary Kinetic Isotope Effect (PKIE), potentially altering the drug's safety or residence time profile.

Chemical Basis: The Deuterium Switch

The fundamental premise of deuterated drugs relies on the increased bond strength of the carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond.[1]

• Bond Dissociation Energy (BDE): The C-D bond is approximately 1.2–1.5 kcal/mol stronger than the C-H bond.[1]

• Kinetic Isotope Effect (KIE): If C-H bond cleavage is the rate-determining step (RDS) in a metabolic pathway (e.g., oxidation by CYP450 or dehydrogenases), substitution with deuterium can reduce the reaction rate significantly (

  ).[1]

Structural Variants

We distinguish between two classes of deuterated ezetimibe analogs based on the position of the isotope:

Analog Class	Substitution Site	Purpose	Mechanistic Impact
Analytical Standard (Ezetimibe-d4)	N-Fluorophenyl Ring (C2, C3, C5, C6)	Mass Spec Internal Standard	None. The C-D bonds are metabolically inert and do not affect binding or clearance.[1]
Therapeutic Candidate (Ezetimibe-d1)	Benzylic Carbon (C-OH side chain)	Metabolic Stabilization	High. Targets the oxidative pathway to Ezetimibe-Ketone.[1]

Pharmacodynamics: NPC1L1 Inhibition

The core mechanism of action remains unchanged by deuteration. Ezetimibe (and its analogs) binds to the sterol transporter NPC1L1 at the brush border of the small intestine.[6][7][8]

Molecular Mechanism[1]

• Sterol Sensing: High cholesterol levels induce NPC1L1 to move to the cell membrane.

• Binding: Ezetimibe binds to the extracellular loop of NPC1L1.

• Endocytosis Blockade: The drug prevents the interaction between the NPC1L1/cholesterol complex and the Clathrin/AP2 adaptor complex.

• Result: The complex is not internalized; cholesterol remains in the lumen and is excreted.

Visualization: NPC1L1 Inhibition Pathway

The following diagram illustrates the blockade of cholesterol internalization.[6]

Figure 1: Molecular mechanism of NPC1L1 inhibition.[1][6] Deuterated analogs maintain this binding affinity but may alter downstream metabolic clearance.

Pharmacokinetics & Metabolism: The Deuterium Advantage

Ezetimibe is unique because its primary clearance is not oxidative (CYP450) but conjugative (Glucuronidation).[1] However, a minor oxidative pathway exists.

Metabolic Pathways[1][6][8][9]

• Glucuronidation (Major): UGT1A1/1A3/2B15 conjugate glucuronic acid to the phenolic hydroxyl group. This metabolite is active and undergoes enterohepatic recycling.[7]

  • Deuteration Impact:[1][5][9][10][11] Negligible. Deuterating the phenolic -OH is futile as the deuterium exchanges rapidly with solvent water.[1]

• Benzylic Oxidation (Minor): The hydroxypropyl side chain is oxidized to a ketone (Ezetimibe Ketone ).[1]

  • Deuteration Impact:[1][5][9][10][11]Significant. Placing a deuterium atom at the benzylic carbon (C-H

    C-D) introduces a Kinetic Isotope Effect.[1]

The "Metabolic Shunt" Hypothesis

By deuterating the benzylic position, the rate of ketone formation (

) is reduced. This forces a larger proportion of the drug through the glucuronidation pathway ( ).[1] Since the glucuronide is active and recirculates, this could theoretically:

• Reduce exposure to the ketone metabolite (which has distinct ROS-modulating properties).[1]

• Increase the Area Under the Curve (AUC) of the active parent/glucuronide pair.

Visualization: Metabolic Fate & KIE

Figure 2: The Deuterium Switch.[1][12] Deuteration at the benzylic position suppresses the minor oxidative pathway, potentially shunting more drug toward the active glucuronide form.

Experimental Protocols

To validate the mechanism and stability of deuterated analogs, the following protocols are standard in preclinical development.

Protocol A: Synthesis of Benzylic-Deuterated Ezetimibe

This workflow describes the introduction of deuterium at the critical benzylic center using a deuterated reducing agent.[1]

• Starting Material: 3-[5-(4-fluorophenyl)-1,5-dioxopentyl]-4-phenyl-2-oxazolidinone derivative (Ketone precursor).[1]

• Stereoselective Reduction (The Deuterium Step):

  • Reagent: Borane-dimethyl sulfide complex-d3 (

    -DMS) or Sodium Borodeuteride ( ) with a chiral catalyst (e.g., (R)-MeCBS).[1]

  • Condition: Anhydrous THF, -20°C.

  • Mechanism: The deuteride ion (

    ) attacks the ketone carbonyl face selectively, establishing the chiral center with a C-D bond instead of C-H.[1]

• Cyclization: Standard titanate-mediated cyclization to form the beta-lactam ring.[1]

• Deprotection: Removal of protecting groups to yield (3R,4S)-Ezetimibe-d1 .

Protocol B: In Vitro Metabolic Stability (Microsomal)

Objective: Quantify the Kinetic Isotope Effect (KIE) by comparing intrinsic clearance (

).[1]

Materials:

• Pooled Human Liver Microsomes (HLM).[1]

• NADPH regenerating system.

• Test Compounds: H-Ezetimibe and D-Ezetimibe (1 µM final conc).

Workflow:

• Incubation: Incubate test compounds with HLM (0.5 mg protein/mL) at 37°C.

• Initiation: Add NADPH to start the reaction.

• Sampling: Aliquot at t = 0, 5, 15, 30, 60 min.

• Quenching: Add ice-cold Acetonitrile containing internal standard (e.g., Ezetimibe-d4 ring-labeled).

• Analysis: LC-MS/MS quantification of parent depletion.

Calculation:

A ratio > 1 indicates metabolic stabilization via KIE.[1]

Data Presentation: Comparative PK Profile

The following table summarizes the theoretical impact of deuteration based on established medicinal chemistry principles applied to ezetimibe's known metabolic profile.

Parameter	H-Ezetimibe (Standard)	D-Ezetimibe (Benzylic-d1)	D-Ezetimibe (Ring-d4)
Primary Target	NPC1L1	NPC1L1	NPC1L1
Binding Affinity ( )	~1-5 nM	~1-5 nM (Identical)	~1-5 nM (Identical)
Primary Metabolism	Glucuronidation	Glucuronidation	Glucuronidation
Oxidative Liability	Minor (Ketone formation)	Reduced (KIE)	Unchanged
Active Metabolite	Ezetimibe-Glucuronide	Ezetimibe-d1-Glucuronide	Ezetimibe-d4-Glucuronide
Primary Use	Clinical Therapy	Metabolic Stabilization	Bioanalytical Standard

References

• Garcia-Calvo, M., et al. (2005).[1][2] "The target of ezetimibe is Niemann-Pick C1-Like 1 (NPC1L1)." Proceedings of the National Academy of Sciences, 102(23), 8132-8137.[1][2] Link[1]

• Kosoglou, T., et al. (2005).[12] "Ezetimibe: a review of its metabolism, pharmacokinetics and drug interactions." Clinical Pharmacokinetics, 44(5), 467-494.[1] Link

• Gant, T. G. (2014).[1] "Deuterated Drugs: Unexpectedly Non-Obvious?" The AAPS Journal, 16(2), 360-363.[1] (Grounding for Deuterium Switch principles). Link

• Oswald, S., et al. (2006). "Disposition of ezetimibe is influenced by polymorphisms of the hepatic uptake carrier OATP1B1." Pharmacogenetics and Genomics, 18(7), 559-568.[1] Link

• PubChem Compound Summary. (2024). "Ezetimibe-d4 (Internal Standard)." National Center for Biotechnology Information. CID 25145350.[1] Link[1]

Sources

• 1. Ezetimibe-d4 | C24H21F2NO3 | CID 25145350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Ezetimibe | C24H21F2NO3 | CID 150311 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. ClinPGx [clinpgx.org]
• 9. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 10. Research programme: deuterium-containing therapeutics - Concert Pharmaceuticals - AdisInsight [adisinsight.springer.com]
• 11. veeprho.com [veeprho.com]
• 12. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Discovery and significance of 4-DeFluoro-4-methyl-ezetimibe-d4

Title: Technical Guide: Quantification and Significance of 4-DeFluoro-4-methyl-ezetimibe-d4 in Pharmaceutical Impurity Profiling

Executive Summary

In the high-precision landscape of pharmaceutical development, the purity of the Active Pharmaceutical Ingredient (API) is paramount.[1][2][3] 4-DeFluoro-4-methyl-ezetimibe-d4 (CAS: N/A for deuterated; Unlabeled Parent CAS: 1700622-07-6) represents a critical tool in this domain: a stable isotope-labeled internal standard (SIL-IS) designed specifically for the quantification of the Ezetimibe Desfluoro Methyl Impurity .[2][3]

This guide addresses the structural identity, synthetic origin, and bioanalytical application of this compound.[1][3] It highlights the specific challenge of isobaric interference —where the internal standard shares a nominal mass with the parent API (Ezetimibe)—and provides a self-validating LC-MS/MS protocol to resolve this, ensuring compliance with ICH Q3A/B guidelines for impurity reporting.

Part 1: Chemical Identity & Structural Logic

To utilize this compound effectively, one must understand the specific structural modification it represents compared to Ezetimibe.[1][2][3]

The Parent Impurity: Ezetimibe Desfluoro Methyl[2][3][5][6][7][8]

• Chemical Name: (3R,4S)-1-(4-fluorophenyl)-3-[(3S)-3-hydroxy-3-(4-methylphenyl )propyl]-4-(4-hydroxyphenyl)azetidin-2-one.[1][2][3][]

• Structural Shift: Ezetimibe contains two 4-fluorophenyl rings.[2][3][5] In this impurity, the fluorine atom on the propyl-chain phenyl ring is replaced by a methyl group .[1][2][3]

• Mass Shift: The substitution of Fluorine (

  , ~19 Da) with a Methyl group ( , ~15 Da) results in a net mass decrease of 4 Da relative to Ezetimibe.[1][2][3]

  • Ezetimibe MW: ~409.4[1][2][3][6]

  • Impurity MW: ~405.5[1][2][3]

The Internal Standard: 4-DeFluoro-4-methyl-ezetimibe-d4[2][3][4][10]

• Function: Serves as a surrogate for the impurity during extraction and ionization.[1][2][3]

• Isotope Labeling: The addition of 4 deuterium atoms (

  or D) increases the mass by 4 Da.[1][2][3]

• Resulting Mass:

  .[1][2][3]

• The Isobaric Challenge: The SIL-IS (MW 409.[1][2][3]5) is nominally isobaric with the Ezetimibe API (MW 409.4) .[1][2][3] This coincidence requires rigorous chromatographic separation to prevent the abundant API signal from interfering with the trace-level Internal Standard channel.[1][2][3]

Part 2: The Origin Story (Synthesis & Causality)

The presence of the Desfluoro Methyl impurity is not random; it is a direct consequence of starting material purity in the Friedel-Crafts acylation steps of Ezetimibe synthesis.[1][2][3]

Causality:

• Standard Route: Uses 4-Fluorobenzoyl chloride to form the fluorophenyl ketone intermediate.[1][2][3]

• Impurity Origin: Contamination of the starting material with 4-Methylbenzoyl chloride (p-toluoyl chloride) leads to the incorporation of the methyl-phenyl moiety instead of the fluoro-phenyl moiety.[2][3]

Figure 1: Mechanistic origin of the impurity and the parallel synthesis of its deuterated standard.

Part 3: Bioanalytical Protocol (LC-MS/MS)

This protocol is designed to quantify the impurity at trace levels (0.05% - 0.5%) in the presence of high-concentration Ezetimibe.[1][2][3]

Critical Requirement: You must achieve baseline chromatographic separation between Ezetimibe (API) and the SIL-IS (d4-Impurity) because they share the same parent mass (m/z 408/409 in negative/positive mode).[1][2][3]

Method Parameters

Parameter	Specification	Rationale
Instrument	Triple Quadrupole LC-MS/MS	High sensitivity for trace impurity analysis.[2][3]
Ionization	ESI Negative Mode (ESI-)	Ezetimibe ionizes efficiently via deprotonation .[1][2][3]
Column	C18, 1.7 µm, 2.1 x 100 mm	High resolution required to separate API from Impurity/IS.[1][2][3]
Mobile Phase A	10 mM Ammonium Acetate (pH 4.[1][2][3]5)	Buffer controls ionization state; acidic pH suppresses silanols.[1][2][3]
Mobile Phase B	Acetonitrile (ACN)	Strong organic modifier for lipophilic compounds.[1][2][3]
Flow Rate	0.4 mL/min	Optimal for electrospray efficiency.[1][2][3]

Chromatographic Logic (Self-Validating Step)

The Methyl group makes the impurity and its d4-IS more lipophilic (hydrophobic) than the Fluoro -containing API.[1][2][3]

• Prediction: Ezetimibe elutes earlier.[1][2][3] Desfluoro Methyl Impurity (and d4-IS) elutes later.

• Validation Criteria: Retention time difference (

  ) must be . If peaks co-elute, the API signal will cause "crosstalk" in the IS channel due to isotopic overlap, invalidating the method.[1][2][3]

MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Type
Ezetimibe (API)	408.1	271.1	20	Quantifier
Desfluoro Methyl Impurity	404.2	267.2	22	Target
4-DeFluoro-4-methyl-d4 (IS)	408.2	271.2	22	Internal Std

Note: Even though the IS and API have similar precursors (408.1 vs 408.2), the IS is used to quantify the Impurity (404.2).[1][2][3] The API is monitored only to verify separation.

Part 4: Experimental Workflow

Figure 2: Analytical workflow emphasizing the critical chromatographic resolution checkpoint.

Step-by-Step Protocol

• Stock Preparation:

  • Dissolve 4-DeFluoro-4-methyl-ezetimibe-d4 in Methanol to 100 µg/mL.

  • Store at -20°C (Stable for 3 months).

• Sample Preparation:

  • Weigh 10 mg of Ezetimibe API sample.[1][2][3]

  • Dissolve in 10 mL of Diluent (MeOH:Water 80:20).

  • Spike: Add 50 µL of IS Stock to achieve a final IS concentration of 500 ng/mL.

  • Vortex for 1 min; Centrifuge at 10,000 rpm for 5 min.

• System Suitability Test (SST):

  • Inject a mixture of Ezetimibe API and the d4-IS.[1][2][3]

  • Pass Criteria: Resolution (

    ) between API and IS peaks > 1.5.

  • Why? This ensures the massive API peak tail does not suppress the ionization of the trace IS.[1][2][3]

• Quantification:

  • Construct a calibration curve of the Desfluoro Methyl Impurity (non-deuterated) using the d4-IS.[1][2][3]

  • Plot Area Ratio (Impurity/IS) vs. Concentration.[1][2][3]

  • Linearity (

    ) should be .[1][2][3]

References

• United States Pharmacopeia (USP). Ezetimibe Monograph: Organic Impurities.[1][2][3] USP-NF.[1][3] (Accessed via USP Online).[1][3]

• BOC Sciences. Ezetimibe Desfluoro Methyl Impurity - Product Data.

• SynThink Research Chemicals. Characterization of Ezetimibe Impurities.Link[1][2][3]

• Cayman Chemical. Ezetimibe-d4 Technical Information.Link[1][2][3]

• International Conference on Harmonisation (ICH). Impurities in New Drug Substances Q3A(R2).[1][2][3]Link

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. 4”DeFluoro-4”methyl-Ezetimibe | LGC Standards [lgcstandards.com]
• 3. veeprho.com [veeprho.com]
• 5. Page 02428 (Chemical) [advtechind.com]
• 6. synthinkchemicals.com [synthinkchemicals.com]

Introduction: The Role of Deuterated Analogs in Modern Drug Analysis

An In-Depth Technical Guide to 4-DeFluoro-4-methyl-ezetimibe-d4: Synthesis, Characterization, and Application as a Bioanalytical Internal Standard

Ezetimibe marked a significant advancement in lipid-lowering therapy by introducing a unique mechanism: the inhibition of cholesterol absorption in the small intestine. It specifically targets the Niemann-Pick C1-Like 1 (NPC1L1) protein, a critical transporter for intestinal cholesterol uptake. The study of ezetimibe and its analogs continues to be a key area of research for developing new therapies for hypercholesterolemia.

In the field of drug development and pharmacokinetics, the accurate quantification of a drug or its metabolites in biological matrices is paramount. The "gold standard" for this task is liquid chromatography-tandem mass spectrometry (LC-MS/MS) coupled with the use of a stable isotope-labeled internal standard (SIL-IS). A SIL-IS is a version of the analyte molecule where one or more atoms have been replaced by a heavier isotope, such as deuterium (²H) for hydrogen. Because it is chemically identical to the analyte, a SIL-IS co-elutes during chromatography and experiences the same extraction inefficiencies and matrix-induced ionization suppression or enhancement. This co-behavior allows it to precisely correct for variations, ensuring the highest level of accuracy and precision in quantitative analysis.

This guide focuses on 4-DeFluoro-4-methyl-ezetimibe-d4 , a deuterated analog of a specific ezetimibe derivative. While public, peer-reviewed literature on this exact molecule is scarce, its commercial availability from suppliers like LGC Standards and Clearsynth confirms its use in research settings.[1][2] This document serves as a comprehensive technical guide, synthesizing established chemical principles and citing analogous, well-documented synthetic and analytical procedures to provide a robust framework for researchers working with this compound.

The structure of 4-DeFluoro-4-methyl-ezetimibe-d4 is based on the core ezetimibe azetidinone ring. The key modifications are:

• The fluorine atom at the para-position of the C4-phenyl ring is replaced by a methyl group.

• The N-phenyl ring is substituted with a fluorine atom at the para-position and contains four deuterium atoms, as indicated by its chemical formula, C₂₅H₂₀D₄FNO₃.

This guide will detail a proposed synthetic route, methods for analytical characterization, and a complete protocol for its application as an internal standard in quantitative bioanalysis.

Part 1: Proposed Synthesis of 4-DeFluoro-4-methyl-ezetimibe-d4

The synthesis of this molecule requires precise control of stereochemistry to achieve the biologically active configuration. The following protocol is adapted from established methods for ezetimibe and its analogs, particularly leveraging principles from patented synthesis routes and the published synthesis of other deuterated ezetimibe molecules.[3][4]

Causality Behind the Synthetic Strategy

The core of the strategy is the construction of the β-lactam (azetidinone) ring, which is central to the molecule's activity. The key challenges are:

• Stereocontrol: Achieving the correct (3R, 4S) configuration of the β-lactam ring and the (S) configuration of the hydroxyl group on the C3 side chain is critical for biological activity.

• Deuterium Incorporation: Introducing the deuterium atoms early in the synthesis using a commercially available deuterated starting material is the most efficient approach.

• Purification: Each intermediate must be rigorously purified to prevent side reactions and ensure the final product's high purity.

The proposed workflow begins with the synthesis of the deuterated imine, followed by a stereoselective reaction to form the β-lactam ring, attachment of the side chain, and a final chiral reduction and deprotection.

Experimental Protocol: A Step-by-Step Synthesis

Step 1: Synthesis of the Deuterated Imine (Compound B)

• Starting Materials: 4-Fluoroaniline-d4 (Compound A, deuterated on the aromatic ring) and 4-hydroxybenzaldehyde.

• Reaction: Dissolve 4-fluoroaniline-d4 (1.0 eq) and 4-hydroxybenzaldehyde (1.0 eq) in anhydrous toluene.

• Catalysis: Add a catalytic amount of p-toluenesulfonic acid.

• Water Removal: Heat the mixture to reflux using a Dean-Stark apparatus to remove the water formed during the reaction, driving the equilibrium towards the imine product.

• Workup: Once the reaction is complete (monitored by TLC or LC-MS), cool the mixture, wash with saturated sodium bicarbonate solution and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude imine (Compound B). This is often used directly in the next step.

  • Expertise & Experience: The use of a Dean-Stark trap is crucial for achieving high conversion by removing the water byproduct. Using the crude imine directly minimizes degradation that can occur during purification.

Step 2: Stereoselective [2+2] Cycloaddition to form the β-Lactam Ring (Compound D)

• Reaction Setup: In a flame-dried, multi-neck flask under an inert atmosphere (e.g., Argon), dissolve the protected side-chain precursor, (S)-4-(3-(1,3-dioxolan-2-yl)propanoyl)oxazolidin-2-one (Compound C), in anhydrous dichloromethane. Cool the solution to -78 °C.

• Base and Catalyst: Slowly add titanium(IV) chloride (TiCl₄, 1.1 eq) followed by diisopropylethylamine (DIPEA, 2.5 eq). Stir for 30 minutes.

• Imine Addition: Add a solution of the deuterated imine (Compound B, 1.2 eq) in dichloromethane dropwise.

• Reaction: Allow the reaction to stir at -78 °C for 4-6 hours, monitoring progress by TLC.

• Quenching & Workup: Quench the reaction with a saturated ammonium chloride solution. Extract the product with dichloromethane. Combine the organic layers, dry over sodium sulfate, and concentrate. Purify the crude product by column chromatography (silica gel, hexane:ethyl acetate gradient) to yield the protected β-lactam (Compound D).

  • Trustworthiness: This specific reaction, a variant of the Staudinger synthesis, is well-established for producing the desired cis-relationship between the C3 and C4 substituents, which, after subsequent steps, yields the required (3R, 4S) stereochemistry.[5] The low temperature is critical to ensure high stereoselectivity.

Step 3: Side-Chain Deprotection and Reduction (Compound F)

• Ketal Deprotection: Dissolve the β-lactam (Compound D) in a mixture of acetone and 1M hydrochloric acid. Stir at room temperature until the ketal protecting group is removed to yield the ketone intermediate (Compound E).

• Chiral Reduction: Dissolve the ketone (Compound E) in anhydrous THF and cool to -20 °C. Add a chiral reducing agent such as (−)-B-chlorodiisopinocampheylborane ((-)-DIP-Cl) slowly. This reagent is highly effective for the stereoselective reduction of ketones to the desired (S)-alcohol.

• Workup: After the reaction is complete, quench with methanol. Remove the solvent under vacuum. Purify the resulting alcohol (Compound F) by column chromatography.

  • Expertise & Experience: The choice of (-)-DIP-Cl as the reducing agent is a cornerstone of modern ezetimibe synthesis. It provides high diastereoselectivity for the (S)-hydroxyl, which is essential for the molecule's interaction with the NPC1L1 target.

Step 4: Final Side-Chain Elaboration and Deprotection (Final Product)

• Grignard Reaction: Convert 4-bromotoluene to the corresponding Grignard reagent using magnesium turnings in anhydrous THF.

• Coupling: Add the Grignard reagent to a solution of the alcohol (Compound F) to form the full side chain. This step replaces the oxazolidinone chiral auxiliary.

• Deprotection: The final step involves removing any protecting groups from the 4-hydroxyphenyl moiety (if they were added for stability in earlier steps). A common protecting group like a silyl ether can be removed with tetrabutylammonium fluoride (TBAF).

• Final Purification: Purify the final product, 4-DeFluoro-4-methyl-ezetimibe-d4, using preparative HPLC to achieve >98% purity.

Visualization of the Synthetic Workflow

Caption: Proposed synthetic pathway for 4-DeFluoro-4-methyl-ezetimibe-d4.

Part 2: Analytical Characterization and Quality Control

Confirming the identity, purity, and isotopic enrichment of the synthesized standard is a non-negotiable step for ensuring data integrity in subsequent quantitative studies.

Structural Verification

• High-Resolution Mass Spectrometry (HRMS): Provides the most definitive evidence of the elemental composition. The measured mass should be within 5 ppm of the theoretical mass.

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR: Will confirm the overall structure. The integration of signals from the deuterated ring will be significantly diminished or absent.

  • ¹³C NMR: Shows the full carbon skeleton.

  • ¹⁹F NMR: A singlet peak will confirm the presence of the single fluorine atom on the N-phenyl ring.

  • ²H NMR: Can be used to confirm the positions of deuterium incorporation.

Parameter	Data
Chemical Formula	C₂₅H₂₀D₄FNO₃
Theoretical Monoisotopic Mass	425.2158
Predicted [M+H]⁺ Ion	426.2236
Predicted [M+Na]⁺ Ion	448.2056
Table 1: Predicted High-Resolution Mass Spectrometry Data.

Purity Assessment

• Chemical Purity: Determined using High-Performance Liquid Chromatography (HPLC) with UV or MS detection. A purity level of ≥98% is standard for analytical reference materials.

• Isotopic Purity: Determined by mass spectrometry. This measures the percentage of the compound that is correctly labeled with four deuterium atoms versus molecules with fewer (D0 to D3) or more deuterations. An isotopic purity of ≥99% D4 is desirable.

Part 3: Application in Quantitative Bioanalysis

The primary application of 4-DeFluoro-4-methyl-ezetimibe-d4 is as an internal standard for the LC-MS/MS quantification of its non-deuterated analog, 4-DeFluoro-4-methyl-ezetimibe.

Protocol: Sample Preparation and LC-MS/MS Analysis

This protocol describes a general workflow for quantifying the analyte in human plasma.

1. Sample Preparation (Protein Precipitation)

• Pipette 50 µL of human plasma sample, calibration standard, or quality control sample into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the internal standard working solution (e.g., 100 ng/mL of 4-DeFluoro-4-methyl-ezetimibe-d4 in methanol).

• Add 200 µL of cold acetonitrile to precipitate plasma proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

• Transfer 150 µL of the supernatant to an HPLC vial for analysis.

  • Trustworthiness: The internal standard is added at the very beginning. This ensures that any loss of analyte during the subsequent steps (vortexing, centrifugation, transfer) is mirrored by a proportional loss of the internal standard, providing a robust and self-validating system.

2. LC-MS/MS Analysis The following are proposed starting conditions, which would require optimization and validation.

Parameter	Condition	Rationale
LC Column	C18, 2.1 x 50 mm, 1.8 µm	Provides good reversed-phase retention for moderately hydrophobic molecules.
Mobile Phase A	0.1% Formic Acid in Water	Standard proton source for positive ion mode ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Common organic solvent for elution.
Flow Rate	0.4 mL/min	Typical for 2.1 mm ID columns.
Gradient	20% B to 95% B over 3 min	A generic gradient to elute the analyte from the column.
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization, Positive (ESI+)	The nitrogen atoms in the azetidinone ring are readily protonated.
Analyte MRM	Q1: 422.2 -> Q3: 271.1	Q1 is the [M+H]⁺ ion. Q3 is a stable fragment after collision-induced dissociation.
IS MRM	Q1: 426.2 -> Q3: 275.1	Q1 and Q3 are shifted by +4 Da, confirming they are from the deuterated standard.
Table 2: Proposed LC-MS/MS Method Parameters.

3. Data Analysis

• Integrate the peak areas for both the analyte and the internal standard (IS).

• Calculate the Peak Area Ratio (Analyte Area / IS Area).

• Construct a calibration curve by plotting the Peak Area Ratio versus the nominal concentration of the calibration standards.

• Use the linear regression equation from the calibration curve to determine the concentration of the analyte in unknown samples.

Visualization of the Bioanalytical Workflow

Caption: Bioanalytical workflow using a deuterated internal standard.

Conclusion

4-DeFluoro-4-methyl-ezetimibe-d4 is a highly specific and valuable tool for researchers engaged in the development and pharmacokinetic analysis of ezetimibe analogs. While not widely documented in academic literature, its role as a stable isotope-labeled internal standard is clear. By leveraging established synthetic pathways and validated bioanalytical principles, this guide provides a comprehensive framework for its synthesis, characterization, and application. The use of this internal standard ensures the generation of trustworthy, high-quality quantitative data, which is the bedrock of modern drug development and regulatory submission.

References

• Alfa Chemistry. (n.d.). Product Listing.

• Pharmaffiliates. (n.d.). 4-O-Methylphenyl Ezetimibe-d4 Ketone. Retrieved from [Link]

• Salgado, M. M., Manchado, A., Nieto, C. T., Díez, D., & Garrido, N. M. (2021). Synthesis and Modeling of Ezetimibe Analogues. Molecules, 26(11), 3107. Available at: [Link]

• Birladeanu, L. (2010). Process for the synthesis of ezetimibe and intermediates useful therefor. (EP2149547A1). Google Patents.

• Merck Sharp & Dohme Corp. (2015). Ezetimibe intermediate and synthesis method of ezetimibe. (CN104892419A). Patsnap. Available at: [Link]

• Schering Corporation. (2013). Ezetimibe synthesis method. (CN103086938A). Google Patents.

• Salgado, M. M., et al. (2021). Synthesis and Modeling of Ezetimibe Analogues. PubMed. Available at: [Link]

• Tian, L., Li, J., & He, M. (2021). Synthesis of deuterium labeled ezetimibe and its glucuronide conjugate. Journal of Radioanalytical and Nuclear Chemistry, 329(2), 695-700. Available at: [Link]

• Ranbaxy Laboratories Limited. (2005). Polymorphs of ezetimibe and process for preparation thereof. (US20050171080A1). Google Patents.

• Salgado, M. M., et al. (2021). Synthesis and Modeling of Ezetimibe Analogues. ResearchGate. Available at: [Link]

• Wang, Y., et al. (2009). Synthesis and Biological Evaluation of Ezetimibe Analogs as Possible Cholesterol Absorption Inhibitors. Letters in Drug Design & Discovery, 6(1). Available at: [Link]

Sources

• 1. 4”DeFluoro-4”methyl-ezetimibe-d4 | LGC Standards [lgcstandards.com]
• 2. clearsynth.com [clearsynth.com]
• 3. EP2149547A1 - Process for the synthesis of ezetimibe and intermediates useful therefor - Google Patents [patents.google.com]
• 4. CN103086938A - Ezetimibe synthesis method - Google Patents [patents.google.com]
• 5. Synthesis and Biological Evaluation of Ezetimibe Analogs as Possible Cholesterol Absorption Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Preclinical Pharmacokinetic Profiling of Novel Ezetimibe Analogs: The Role of 4-DeFluoro-4-methyl-ezetimibe-d4

Introduction: Charting the Course for Novel Cholesterol Absorption Inhibitors

Ezetimibe marked a significant advancement in lipid-lowering therapy by selectively inhibiting the Niemann-Pick C1-Like 1 (NPC1L1) protein, a critical transporter for intestinal cholesterol absorption.[1][2] The development of novel analogs of ezetimibe aims to improve upon its therapeutic profile, potentially offering enhanced potency, selectivity, or an optimized pharmacokinetic (PK) profile. A thorough understanding of a drug candidate's Absorption, Distribution, Metabolism, and Excretion (ADME) properties is fundamental to its successful development. Preclinical PK studies provide the first glimpse into how a molecule behaves in a biological system, guiding dose selection and predicting its behavior in humans.[3][4]

This guide provides a comprehensive framework for evaluating the pharmacokinetic profile of a novel ezetimibe analog, such as 4-DeFluoro-4-methyl-ezetimibe, in preclinical models. A central theme of this process is the principle of rigorous bioanalysis, where the accuracy of concentration measurements underpins the entire PK characterization. Herein, we detail the indispensable role of a stable isotope-labeled internal standard, specifically 4-DeFluoro-4-methyl-ezetimibe-d4 , in achieving the precision and trustworthiness required for regulatory-compliant pharmacokinetic science.

Part 1: Foundational Strategy: Preclinical Model Selection and Study Design

The scientific value of any preclinical study is contingent upon the appropriate selection of animal models and a well-conceived study design. These choices must be guided by physiological relevance and regulatory expectations.

Selecting the Relevant Animal Species

No single animal model perfectly recapitulates human lipid metabolism, making a multi-species approach essential.[5] The goal is to select species that are reasonable predictors of the drug's pharmacological activity and potential toxicities in humans.[4]

• Rodents (Mice, Rats): Mice, particularly genetically modified strains like ApoE-/- or LDLR-/-, are widely used due to their rapid development of hypercholesterolemia and atherosclerosis, especially on a high-fat diet.[6][7] Rats are also a standard model for initial toxicity and PK screening.[8][9]

• Rabbits: The New Zealand White and Watanabe heritable hyperlipidemic (WHHL) rabbit models are highly sensitive to diet-induced hypercholesterolemia and develop atherosclerotic lesions that share features with human plaques.[6][10]

• Non-Rodents (Dogs, Non-Human Primates): These species offer a closer physiological parallel to humans in terms of lipid metabolism and are often used in later-stage preclinical development. Ezetimibe has been shown to be particularly potent in monkeys.[1][11]

Table 1: Comparison of Preclinical Models for Hyperlipidemia Research

Species	Key Advantages	Key Disadvantages	Relevance to Ezetimibe PK
Mouse	Well-characterized genetics (ApoE-/-, LDLR-/-); rapid disease progression; cost-effective.[5][7]	Different lipoprotein profile than humans (HDL-dominant).[6]	Excellent for initial efficacy and mechanism of action studies.
Rat	Standard for toxicology; larger size for easier blood sampling than mice.[8]	Resistant to atherosclerosis without significant dietary modification.	Suitable for early ADME and safety pharmacology.
Rabbit	Develops human-like atherosclerotic lesions; sensitive to cholesterol diets.[10]	Limited genetic tools compared to mice; higher cost.[5]	Valuable for linking PK to advanced pharmacodynamic endpoints.
Dog	Good model for cardiovascular physiology; used in regulatory toxicology.	Different bile acid metabolism.	Used to assess PK interactions and safety.[1]
Non-Human Primate	Closest phylogenetic and metabolic similarity to humans.[6]	Significant ethical and cost considerations.	Gold standard for predicting human PK and efficacy.[1]

Designing the In Vivo Pharmacokinetic Study

The objective is to define the drug's PK profile after administration. Studies must be conducted in compliance with Good Laboratory Practices (GLP) as defined by regulatory bodies like the FDA (21 CFR Part 58).[12][13]

A typical single-dose PK study involves the following workflow:

Caption: Workflow for a preclinical single-dose pharmacokinetic study.

Part 2: The Core Tenets of ADME Profiling for an Ezetimibe Analog

The journey of a drug through the body is defined by its ADME properties. For an ezetimibe analog, the profile is expected to share characteristics with the parent compound, but this must be empirically verified.

Absorption

Following oral administration, ezetimibe is rapidly absorbed.[14] The absorption of its analogs would be assessed by measuring plasma concentrations over time. Key considerations include:

• Bioavailability: The fraction of the administered dose that reaches systemic circulation.

• Food Effect: While ezetimibe's absorption is not significantly affected by food, this must be confirmed for a new analog.[15]

• Mechanism: Ezetimibe's action is localized to the brush border of the small intestine.[16] Its primary target, NPC1L1, is key to its mechanism of inhibiting cholesterol uptake.[2]

Distribution

Once absorbed, a drug distributes into tissues. Ezetimibe and its active metabolite are highly bound (>90%) to human plasma proteins.[1]

• Protocol: Plasma Protein Binding Assay (Equilibrium Dialysis):

  • Prepare semi-permeable dialysis membranes with an appropriate molecular weight cutoff.

  • Add plasma from the preclinical species to one side of the membrane and a protein-free buffer to the other.

  • Spike the plasma side with the ezetimibe analog.

  • Incubate the system at 37°C until equilibrium is reached.

  • Measure the concentration of the analog in both the plasma and buffer chambers using LC-MS/MS.

  • Calculate the fraction unbound (fu) and the percentage bound.

Metabolism

Ezetimibe's metabolism is a key feature of its safety profile.

• Primary Pathway: It is primarily metabolized in the small intestine and liver via glucuronide conjugation (a Phase II reaction) to form a pharmacologically active metabolite, ezetimibe-glucuronide.[1][14] The UGT1A1, UGT1A3, and UGT2B15 enzymes are primarily responsible.[2]

• CYP450 System: Crucially, ezetimibe does not undergo significant oxidative metabolism (Phase I reaction) and does not interact with the cytochrome P450 enzyme system.[15][16] This minimizes the risk of drug-drug interactions with many other medications.[11][14] This lack of CYP interaction is a critical property to verify for any new analog.

Caption: Primary metabolic pathway of ezetimibe via glucuronidation.

Excretion

Ezetimibe and its glucuronide metabolite are eliminated from the plasma with a half-life of about 22 hours, exhibiting multiple peaks that suggest enterohepatic recycling.[1] The primary route of excretion is in the feces (~78% as parent drug), with a smaller portion in the urine (~11% as glucuronide).[14]

Part 3: The Cornerstone of PK: High-Integrity Bioanalysis

Accurate quantification of the drug in biological matrices (e.g., plasma) is the bedrock of any pharmacokinetic study. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity and selectivity.

The Principle of the Internal Standard (IS)

Bioanalysis involves multiple steps (extraction, transfer, injection) where physical loss of the analyte can occur. An IS is a compound of known concentration added to every sample at the beginning of the process. It experiences the same procedural variations as the analyte. The final measurement is a ratio of the analyte's response to the IS's response, which corrects for any inconsistencies and ensures accuracy.

The Superiority of 4-DeFluoro-4-methyl-ezetimibe-d4

The ideal IS is chemically and physically identical to the analyte but has a different mass. A stable isotope-labeled (SIL) version of the analyte is the perfect candidate. 4-DeFluoro-4-methyl-ezetimibe-d4 contains four deuterium (²H) atoms in place of hydrogen atoms.

• Co-elution: It behaves identically during chromatography, eluting at the same time as the non-labeled analog.

• Identical Extraction Recovery: It is extracted from the plasma matrix with the same efficiency.

• No Ion Suppression Differences: It experiences the same matrix effects in the mass spectrometer source.

• Mass Difference: It is easily distinguished from the analyte by the mass spectrometer due to the mass difference of +4 Daltons.

Caption: Use of a d4-labeled internal standard in LC-MS/MS bioanalysis.

Protocol: Validated LC-MS/MS Method for an Ezetimibe Analog

This protocol must be validated according to FDA or ICH guidelines for bioanalytical method validation.

• Sample Preparation (Protein Precipitation):

  • Aliquot 50 µL of plasma (standards, controls, or unknown samples) into a 96-well plate.

  • Add 10 µL of the working solution of 4-DeFluoro-4-methyl-ezetimibe-d4 (the IS) to each well.

  • Add 200 µL of cold acetonitrile to precipitate plasma proteins.

  • Vortex the plate for 5 minutes, then centrifuge at 4000 rpm for 10 minutes.

  • Transfer the supernatant to a clean plate for injection.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm) is typically suitable.[17]

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions (Triple Quadrupole):

  • Ionization Mode: Electrospray Ionization (ESI), likely in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Analyte (Hypothetical): Q1 Mass (Parent Ion) -> Q3 Mass (Product Ion).

    • IS (d4-Analyte): Q1 Mass (+4 Da) -> Q3 Mass (same or shifted product ion).

  • Note: Specific mass transitions must be optimized by infusing the pure compounds.

• Method Validation Parameters:

  • Selectivity & Specificity: Ensure no interference from endogenous plasma components.

  • Linearity: Establish a calibration curve over the expected concentration range (e.g., 0.1 to 200 ng/mL).

  • Accuracy & Precision: Determined at multiple quality control (QC) levels (low, mid, high). Accuracy should be within ±15% (±20% at the lower limit of quantification), and precision (%CV) should be ≤15% (≤20% at LLOQ).[17]

  • Matrix Effect: Assess the impact of plasma components on ionization.

  • Stability: Evaluate the stability of the analyte in plasma under various conditions (freeze-thaw, bench-top, long-term storage).

Part 4: From Data to Decision: PK Analysis and Interpretation

Once plasma concentrations are determined, pharmacokinetic parameters are calculated using non-compartmental analysis.

Table 2: Key Pharmacokinetic Parameters and Their Significance

Parameter	Description	Significance
Cmax	Maximum observed plasma concentration.	Indicates the rate of absorption; related to potential acute toxicity.
Tmax	Time at which Cmax is reached.	Provides information on the speed of absorption.
AUC (0-t)	Area Under the concentration-time Curve from time 0 to the last measurable point.	Represents the total drug exposure over the measured time period.
AUC (0-inf)	AUC extrapolated to infinity.	Represents the total systemic exposure after a single dose.
t1/2	Elimination half-life.	The time required for the plasma concentration to decrease by half; determines dosing interval.
CL/F	Apparent total clearance of the drug from plasma.	Measures the body's efficiency in eliminating the drug.
Vz/F	Apparent volume of distribution.	Indicates the extent of drug distribution into tissues versus remaining in plasma.

These parameters, when compared across species, allow for interspecies scaling to predict the human pharmacokinetic profile and to establish a safe starting dose for Phase I clinical trials.[3][18]

Conclusion

The preclinical pharmacokinetic profiling of a novel ezetimibe analog is a multi-faceted process that relies on a logical progression from in vivo study design to high-integrity bioanalysis and data interpretation. The selection of relevant animal models provides the biological context, while a meticulously designed and executed study generates the raw data. However, the entire endeavor hinges on the accuracy of drug concentration measurements. The use of a stable isotope-labeled internal standard, such as 4-DeFluoro-4-methyl-ezetimibe-d4 , is not merely a technical detail; it is a fundamental requirement for ensuring the trustworthiness and validity of the pharmacokinetic data. This rigorous, scientifically grounded approach is essential for making informed decisions in drug development and for successfully advancing promising new therapies toward the clinic.

References

• Vertex AI Search.
• Vertex AI Search. Review Article on Animal Models in Preclinical Research in Hyperlipidemia.
• Vertex AI Search.
• Vertex AI Search. Preclinical Regulatory Requirements - Social Science Research Institute.
• Vertex AI Search. (EZETIMIBE)
• Vertex AI Search.
• Vertex AI Search. Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals - FDA.
• Vertex AI Search. FDA Requirements for Preclinical Studies.
• Vertex AI Search.
• Vertex AI Search. Research methods for animal models of atherosclerosis (Review)
• Vertex AI Search. ezetimibe - ClinPGx.
• Vertex AI Search. bio analytical method for simultaneous estimation of ezetimibe and pitavastatin and its application to pharmacokinetic studies using uplc - SciSpace.
• Vertex AI Search. Step 2: Preclinical Research - FDA.
• Vertex AI Search.
• Vertex AI Search. The pharmacokinetics of ezetimibe - PubMed.
• Vertex AI Search. Pharmacology of ezetimibe - SciSpace.
• Vertex AI Search. Ezetimibe: a review of its metabolism, pharmacokinetics and drug interactions. - ClinPGx.
• Vertex AI Search. EZETIMIBE.

Sources

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. ClinPGx [clinpgx.org]
• 3. rhizomeai.com [rhizomeai.com]
• 4. karger.com [karger.com]
• 5. Preclinical models of atherosclerosis: An overview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ahajournals.org [ahajournals.org]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. globalresearchonline.net [globalresearchonline.net]
• 9. Ezetimibe potently inhibits cholesterol absorption but does not affect acute hepatic or intestinal cholesterol synthesis in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Hyperlipidaemia and cardioprotection: Animal models for translational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. Preclinical Regulatory Requirements | Social Science Research Institute [ssri.psu.edu]
• 13. Step 2: Preclinical Research | FDA [fda.gov]
• 14. ClinPGx [clinpgx.org]
• 15. The pharmacokinetics of ezetimibe [pubmed.ncbi.nlm.nih.gov]
• 16. pdf.hres.ca [pdf.hres.ca]
• 17. scispace.com [scispace.com]
• 18. fda.gov [fda.gov]

In Vitro Metabolic Profiling & Stability Assessment of 4-DeFluoro-4-methyl-ezetimibe-d4

Executive Summary & Scientific Context

4-DeFluoro-4-methyl-ezetimibe-d4 is a deuterated structural analog and specific impurity standard of the cholesterol absorption inhibitor Ezetimibe. In the context of drug development, this compound represents a critical case study for Metabolites in Safety Testing (MIST) and Structure-Metabolism Relationships (SMR) .

While the parent drug, Ezetimibe, is metabolically characterized by extensive glucuronidation (Phase II) and minimal oxidative metabolism, the substitution of the metabolically robust 4-fluorophenyl group with a 4-methylphenyl group introduces a potential "metabolic soft spot." The methyl group is susceptible to Cytochrome P450 (CYP)-mediated benzylic oxidation, potentially shifting the clearance mechanism from UGT-dominant to a mixed CYP/UGT profile.

This guide details the in vitro experimental framework to characterize the metabolic fate of this analog. It addresses the unique challenges of studying lipophilic impurities and assessing the stability of deuterated internal standards (SIL-IS) to ensure bioanalytical integrity.

Chemical Identity & Metabolic Hypothesis

Before designing the incubation, one must understand the structural implications of the modification.

Feature	Parent Drug (Ezetimibe)	Analog (4-DeFluoro-4-methyl-ezetimibe)	Metabolic Consequence
C-4 Substituent	Fluorine (-F)	Methyl (-CH₃)	F blocks metabolism; -CH₃ is prone to CYP-mediated benzylic hydroxylation.
Lipophilicity (LogP)	~4.5	~4.8 (Predicted)	Higher lipophilicity may increase non-specific binding (NSB) in microsomes.
Primary Clearance	UGT1A1/1A3/2B15 (Glucuronidation)	UGTs + Potential CYP oxidation	Risk of forming reactive benzylic intermediates.
Isotope Label	None	Deuterium (d4)	Mass shift (+4 Da) aids in metabolite tracking; potential Kinetic Isotope Effect (KIE) if D is at the reaction site.

Metabolic Pathway Hypothesis

The following diagram illustrates the divergent metabolic pathways expected between Ezetimibe and its 4-methyl analog.

Figure 1: Predicted metabolic divergence. The methyl substitution introduces a susceptibility to CYP-mediated oxidation absent in the parent drug.

Experimental Design Strategy

System Selection

To capture the full metabolic profile, a dual-system approach is required:

• Liver Microsomes (HLM/RLM): Enriched in CYP and UGT enzymes. Essential for determining intrinsic clearance (

  ) and identifying specific enzymes.

• Cryopreserved Hepatocytes: The "gold standard" containing intact cell membranes, cofactors, and transporters. Critical for assessing the interplay between uptake (OATP) and metabolism.

Cofactor Management

Unlike standard stability screens, this study requires specific cofactor activation to distinguish pathways:

• Condition A (Phase I Only): Microsomes + NADPH (activates CYPs).

• Condition B (Phase II Only): Microsomes + UDPGA + Alamethicin (activates UGTs; Alamethicin permeabilizes the membrane to allow UDPGA entry).

• Condition C (Global): Hepatocytes (Endogenous cofactors).

Detailed Protocol: Metabolic Stability & Profiling

Reagents & Preparation

• Test Compound: 4-DeFluoro-4-methyl-ezetimibe-d4 (10 mM stock in DMSO).

• Matrix: Pooled Human Liver Microsomes (20 mg/mL protein conc).

• Buffer: 100 mM Potassium Phosphate (pH 7.4) with 3 mM MgCl₂.

• Cofactors:

  • NADPH Regenerating System: 1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4 U/mL G6P-Dehydrogenase.

  • UDPGA: 5 mM uridine 5'-diphosphoglucuronic acid.

  • Alamethicin: 25 µg/mg protein (pore-forming peptide).

Microsomal Incubation Workflow

This protocol is designed to calculate

and differentiate CYP vs. UGT clearance.

• Pre-Incubation:

  • Prepare a reaction mixture: Microsomes (0.5 mg/mL final) + Buffer + Alamethicin (if testing UGT).

  • Spike Test Compound to final concentration of 1 µM (ensure DMSO < 0.1%).

  • Incubate at 37°C for 5 minutes to equilibrate.

• Reaction Initiation:

  • Add Cofactors (NADPH and/or UDPGA) to start the reaction.

  • Control: Include a "No Cofactor" control to assess chemical instability or non-specific enzymatic hydrolysis.

• Sampling:

  • Timepoints: 0, 5, 15, 30, 45, 60 minutes.

  • Remove 50 µL aliquots at each point.

• Quenching:

  • Transfer aliquot into 150 µL ice-cold Acetonitrile (ACN) containing an alternate Internal Standard (e.g., Labeled Ezetimibe, distinct from the analyte).

• Processing:

  • Centrifuge at 4,000 rpm for 20 mins at 4°C.

  • Collect supernatant for LC-MS/MS analysis.

LC-MS/MS Analytical Conditions

Given the lipophilicity and d4-labeling, specific MS tuning is vital.

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50 mm, 1.7 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 3 minutes (fast gradient for stability).

• Detection: Triple Quadrupole MS (ESI Negative Mode).

  • Rationale: Ezetimibe analogs ionize well in negative mode due to the phenolic hydroxyl and beta-lactam ring.

  • MRM Transition: Monitor the specific mass shift. If Ezetimibe is 409 -> 271, the analog (Me for F = -4 + 14 = +10 Da; d4 = +4 Da) will have a precursor shift of approx +14 Da.

  • Note: Establish the fragmentation pattern of the d4-analog beforehand.

Figure 2: Experimental workflow for reaction phenotyping and stability assessment.

Data Analysis & Interpretation

Calculation of Intrinsic Clearance ( )

Plot the natural logarithm of the remaining parent compound peak area versus time. The slope (

) of the linear regression represents the elimination rate constant.

Interpreting the "Methyl Shift"

Compare the clearance rates of the analog to Ezetimibe controls:

• Scenario 1: Equivalent Clearance. The methyl group is stable; UGT conjugation remains the rate-limiting step.

• Scenario 2: Increased Clearance (NADPH-dependent). The methyl group is undergoing rapid oxidation. This identifies the impurity as "metabolically labile" and potentially forming a reactive benzylic intermediate.

• Scenario 3: Isotope Effect. If the d4 label is located on the methyl group (e.g.,

  ), you may observe a Kinetic Isotope Effect (KIE) where metabolism is slower compared to the non-deuterated impurity. This must be accounted for if using the d4 compound as a surrogate for the unlabeled impurity.

Specific Considerations for Deuterated Standards

When studying a d4-labeled compound, two specific artifacts must be ruled out:

• Deuterium-Hydrogen Exchange (D-H Exchange):

  • Incubate the compound in buffer (no enzymes) at pH 7.4 for 4 hours.

  • Monitor the mass spectrum. A shift of -1 Da increments indicates the deuterium is exchanging with solvent protons. This renders the compound unsuitable as a stable internal standard.

• Isotopic Purity:

  • Ensure the "d0" (unlabeled) contribution is < 0.5% to prevent interference with the quantification of the non-labeled analyte in real samples.

References

• Kosoglou, T., et al. (2005).[1] "Ezetimibe: a review of its metabolism, pharmacokinetics and drug interactions." Clinical Pharmacokinetics, 44(5), 467-494.

• Oswald, S., et al. (2006).[2] "Disposition of ezetimibe is influenced by polymorphisms of the hepatic uptake carrier OATP1B1." Pharmacogenetics and Genomics, 16(9).

• FDA Guidance for Industry. (2020). "In Vitro Drug Interaction Studies - Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions."

• Obach, R. S. (1999). "Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data." Drug Metabolism and Disposition, 27(11), 1350-1359.

• Clearsynth. "4''DeFluoro-4''methyl-ezetimibe-d4 Product Data." Reference Standard Documentation.

Sources

• 1. Ezetimibe: a review of its metabolism, pharmacokinetics and drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]

Navigating the Landscape of Ezetimibe Analogs: A Technical Guide to 4-DeFluoro-4-methyl-ezetimibe and its Deuterated Variants

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the identification, sourcing, and scientific context of 4-DeFluoro-4-methyl-ezetimibe-d4. Our comprehensive investigation indicates that a deuterated form of 4-DeFluoro-4-methyl-ezetimibe is not a readily available catalog product with a designated CAS number. However, this guide provides in-depth technical information on the non-deuterated parent compound, 4-DeFluoro-4-methyl-Ezetimibe , and the widely utilized deuterated parent drug, Ezetimibe-d4 , to serve as critical reference points for research and development in this area.

Executive Summary: The Status of 4-DeFluoro-4-methyl-ezetimibe-d4

Extensive searches of chemical supplier databases and scientific literature did not yield a specific CAS number or commercial suppliers for 4-DeFluoro-4-methyl-ezetimibe-d4. This suggests that this specific isotopically labeled analog may require custom synthesis. This guide, therefore, focuses on the characterization and procurement of the two most relevant and accessible related compounds.

Technical Profile: 4-DeFluoro-4-methyl-Ezetimibe

4-DeFluoro-4-methyl-Ezetimibe is an impurity and analog of Ezetimibe, a potent cholesterol absorption inhibitor. The structural modification, replacing a fluorine atom with a methyl group on one of the phenyl rings, is of significant interest in structure-activity relationship (SAR) studies and for understanding the metabolic profile of Ezetimibe.

Chemical Identification and Properties

Property	Value
Chemical Name	(3R,4S)-1-(4-fluorophenyl)-3-[(3S)-3-hydroxy-3-(p-tolyl)propyl]-4-(4-hydroxyphenyl)azetidin-2-one
CAS Number	1700622-07-6
Molecular Formula	C25H24FNO3
Molecular Weight	405.46 g/mol

Sourcing and Availability

4-DeFluoro-4-methyl-Ezetimibe is available from specialized chemical suppliers as a reference standard for analytical and research purposes.

Potential Suppliers:

• LGC Standards: A prominent supplier of reference materials, listing the compound under their TRC catalog.[1][2]

• Veeprho: Offers this compound as a characterized reference material meeting various pharmacopeial standards.[3]

• Pharmaffiliates: Lists "Ezetimibe Desfluoro Methyl Impurity" with the corresponding CAS number.[4]

• SVAK Life Sciences: Provides this compound among its portfolio of Ezetimibe-related impurities.[5]

Synthesis and Characterization

The synthesis of desfluoro impurities of Ezetimibe has been described in the scientific literature, often as part of the process development and impurity profiling of the parent drug.[6][7][8][9] The general synthetic strategy involves the coupling of a protected imine with a suitable side chain, followed by deprotection steps. Characterization is typically performed using techniques such as High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the structure and purity.[6][7][9]

Technical Profile: Ezetimibe-d4

Ezetimibe-d4 is a deuterated analog of Ezetimibe, commonly used as an internal standard in pharmacokinetic and metabolic studies. The inclusion of deuterium atoms provides a distinct mass signature for mass spectrometry-based quantification, without significantly altering the chemical properties of the molecule.

Chemical Identification and Properties

Property	Value
Chemical Name	(3R,4S)-1-(4-fluorophenyl-d4)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-2-azetidinone
CAS Number	1093659-89-2 or 1093659-90-5 (depending on deuteration pattern)
Molecular Formula	C24H17D4F2NO3
Molecular Weight	Approximately 413.46 g/mol

Sourcing and Availability

Ezetimibe-d4 is readily available from several suppliers of stable isotope-labeled compounds.

Potential Suppliers:

• Cayman Chemical: Offers Ezetimibe-d4 as an internal standard for quantification.[10]

• Clearsynth: Provides Ezetimibe-d4 with a high degree of purity.[11]

• Pharmaffiliates: Lists Ezetimibe-d4 for use as a labeled analog.[8]

• A Chemtek: Supplies Ezetimibe-d4 with a purity of 98+%.[7]

Synthesis and Application

The synthesis of deuterated Ezetimibe has been documented, often starting from a deuterated precursor such as d5-fluorobenzene. These synthetic routes are designed to introduce the deuterium labels at specific, stable positions within the molecule. Its primary application is as an internal standard in bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS), to accurately quantify the concentration of Ezetimibe in biological matrices.

Experimental Protocols and Workflows

Procurement and Quality Assessment of Reference Standards

A systematic approach is crucial when sourcing and qualifying reference standards for research.

Step-by-Step Protocol:

• Supplier Identification: Identify at least two potential suppliers for the desired compound (e.g., 4-DeFluoro-4-methyl-Ezetimibe or Ezetimibe-d4).

• Documentation Request: Request a Certificate of Analysis (CoA) and Safety Data Sheet (SDS) from each supplier.

• CoA Review: Scrutinize the CoA for identity confirmation (e.g., by NMR, MS), purity assessment (e.g., by HPLC), and the quantity of the material.

• Purchase and Receipt: Procure the compound from the selected supplier. Upon receipt, log the material into the laboratory inventory system and store it under the recommended conditions.

• Internal Verification (Optional but Recommended): Perform an in-house identity check (e.g., by LC-MS) to verify the compound against the supplier's CoA.

Sourcing and Verification Workflow Diagram

Sources

• 1. 4”DeFluoro-4”methyl-Ezetimibe | LGC Standards [lgcstandards.com]
• 2. 4”DeFluoro-4”methyl-Ezetimibe | LGC Standards [lgcstandards.com]
• 3. veeprho.com [veeprho.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. ::4-DeFluoro-4-methyl-Ezetimibe | CAS NO: 1700622-07-6 | SVAK Lifesciences:: [svaklifesciences.com]
• 6. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. achemtek.com [achemtek.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 10. caymanchem.com [caymanchem.com]
• 11. clearsynth.com [clearsynth.com]

Structural Elucidation of 4''-DeFluoro-4''-methyl-ezetimibe-d4: A Comprehensive NMR Guide

Executive Summary

Ezetimibe is a potent lipid-lowering agent that operates by inhibiting the Niemann-Pick C1-like 1 (NPC1L1) cholesterol transporter at the intestinal brush border[][2]. During the synthetic scale-up and degradation profiling of ezetimibe, various process impurities emerge, notably the desfluoro-methyl derivatives[]. To accurately quantify these trace impurities in pharmacokinetic (PK) and pharmacodynamic (PD) studies via LC-MS/MS, Stable Isotope-Labeled Internal Standards (SIL-IS) such as 4''-DeFluoro-4''-methyl-ezetimibe-d4 are synthesized[2][3].

This whitepaper provides an authoritative, step-by-step guide to the Nuclear Magnetic Resonance (NMR) structural elucidation of this complex isotopic standard. By combining 1D (

H, C, F, H) and 2D (COSY, HSQC, HMBC, NOESY) NMR techniques, we establish a self-validating protocol to confirm the regiochemistry, stereochemistry, and isotopic integrity of the molecule.

Caption: Mechanism of action of Ezetimibe targeting the NPC1L1 cholesterol transporter.

Structural Context and Analytical Challenges

The IUPAC name for our target analyte is (3R,4S)-1-(4-fluorophenyl-d4)-3-[(3S)-3-hydroxy-3-(4-methylphenyl)propyl]-4-(4-hydroxyphenyl)azetidin-2-one [][4].

This structure presents three distinct analytical challenges:

• Isotopic Masking: The

  -aryl ring is deuterated ( ), rendering it invisible in standard H NMR and creating complex multiplet splitting in C NMR due to both C- F and C- H couplings[4][5].

• Regiochemical Assignment: Proving that the 4-methylphenyl group is located on the

  -propyl chain rather than the or positions[].

• Stereochemical Integrity: Confirming the trans relationship (3R, 4S) of the azetidin-2-one core, which is critical for biological activity[6].

Experimental Protocols: A Self-Validating System

To ensure absolute structural confidence, the experimental design must be causal and orthogonal. The choice of solvent and the sequence of experiments are deliberately engineered to prevent spectral ambiguity.

Sample Preparation

• Solvent Selection: The sample is dissolved in 600

  L of anhydrous DMSO- rather than CDCl [5][6].

• Causality: Ezetimibe contains a phenol and a secondary alcohol. In CDCl

  , protic exchange broadens these signals. DMSO- acts as a strong hydrogen-bond acceptor, significantly slowing the proton exchange rate. This locks the hydroxyl protons into sharp, resolvable signals ( H ~9.5 ppm and ~5.3 ppm), which are mandatory for HMBC correlations to confirm the position of the alkyl chain and the phenolic ring[5][7].

NMR Acquisition Workflow

Data is acquired on a 600 MHz NMR spectrometer equipped with a cryoprobe at 298 K.

• 1D

  H and C NMR: Establishes the primary carbon skeleton and proton environments.

• 1D

  F and H NMR (Orthogonal Validation): F NMR confirms the presence of exactly one fluorine atom, ruling out unreacted bis-fluoro precursors. H NMR confirms the regiochemistry of the deuterium labels on the -aryl ring.

• 2D HSQC (Heteronuclear Single Quantum Coherence): Maps direct

  H- C single-bond connections.

• 2D HMBC (Heteronuclear Multiple Bond Correlation): Maps 2- and 3-bond

  H- C connections. This is the critical step to prove the 4-methylphenyl group is attached to the chiral alcohol carbon.

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy): Determines through-space spatial proximity to validate the trans-azetidinone stereochemistry.

Caption: Step-by-step NMR structural elucidation workflow for complex isotopic impurities.

Step-by-Step Structural Elucidation

The Azetidinone Core & Stereochemistry

The

-lactam ring is the structural anchor. In the H NMR spectrum, the proton appears as a distinct doublet at 4.80 ppm, and the proton appears as a multiplet at 3.08 ppm[5][6].

• Stereochemical Proof: The

  -coupling constant between and is 2.3 Hz . In azetidin-2-ones, a cis relationship typically yields a coupling constant of 5–6 Hz, whereas a trans relationship yields 2–3 Hz. The 2.3 Hz value definitively proves the (3R, 4S) trans-configuration[6][8]. This is further validated by NOESY, which shows no strong cross-peak between and .

Locating the 4-Methylphenyl Modification

Standard ezetimibe possesses a 4-fluorophenyl group at the

position[5][9]. In our analyte, the H NMR reveals a new singlet at 2.25 ppm, characteristic of an aromatic methyl group. The aromatic region shows an AA'BB' system ( 7.18 and 7.10 ppm) integrating to 4 protons, replacing the complex multiplet of the original fluorophenyl ring.

• Regiochemical Proof: HMBC cross-peaks from the methyl protons (

  2.25) to the aromatic carbons at 135.0 ( ) and 128.5 ( ) confirm the p-tolyl structure. Crucially, the benzylic proton ( 4.49) shows strong HMBC correlations to ( 143.0) and ( 125.5), proving the 4-methylphenyl group is covalently bound to the propyl chain.

Decoding the Isotopic Signatures ( and )

The

-aryl ring is -labeled[4][10]. Consequently, it shows no signals in the H NMR spectrum. However, its presence is elegantly proven in the C NMR spectrum through complex scalar coupling:

• The

  carbon attached to fluorine appears as a doublet at 159.0 ppm with a massive one-bond coupling ( Hz)[5].

• The

  and carbons appear as complex multiplets (doublets of triplets) due to simultaneous coupling to the adjacent fluorine ( and ) and the directly attached deuterium ( Hz).

• A

  H NMR experiment yields a broad signal at ~7.2 ppm, perfectly matching the expected chemical shift of the missing aromatic protons, validating the isotopic purity.

Consolidated NMR Data Table

The following table synthesizes the quantitative 1D and 2D NMR data, providing a complete map of the molecule.

Position	Fragment / Ring	H NMR ( , ppm) [Mult, in Hz]	C NMR ( , ppm)	Key HMBC Correlations ( H C)
2	Azetidinone C=O	-	167.0	, ,
3	Azetidinone CH	3.08[m, 1H]	59.0	, ,
4	Azetidinone CH	4.80[d, , 1H]	59.5	, , ,
1'	Propyl	1.65–1.85 [m, 2H]	24.5	, , ,
2'	Propyl	1.65–1.85 [m, 2H]	36.5	, ,
3'	Propyl CH-OH	4.49 [m, 1H]	71.5	, , ,
OH-3'	Propyl Hydroxyl	5.29[d, , 1H]	-	, ,
A1	-Aryl ( )	-	134.0	-
A2, A6	-Aryl ( )	- (Deuterated)	118.5[td, ]	-
A3, A5	-Aryl ( )	- (Deuterated)	115.5 [td, ]	-
A4	-Aryl ( )	-	159.0 [d, ]	-
B1	-Aryl (Phenol)	-	128.0	,
B2, B6	-Aryl (Phenol)	7.20[d, , 2H]	127.5	,
B3, B5	-Aryl (Phenol)	6.75 [d, , 2H]	115.0	,
B4	-Aryl (Phenol)	-	157.5	, Phenol-OH
OH-B4	Phenol Hydroxyl	9.54 [s, 1H]	-	,
C1	-Aryl (Tolyl)	-	143.0	,
C2, C6	-Aryl (Tolyl)	7.18[d, , 2H]	125.5	,
C3, C5	-Aryl (Tolyl)	7.10 [d, , 2H]	128.5	, , Ar-
C4	-Aryl (Tolyl)	-	135.0	, Ar-
C7	Aryl-	2.25 [s, 3H]	21.0	,

Note: Chemical shifts are referenced to TMS (

0.00 ppm) and DMSO- ( 39.50 ppm)[7].

Conclusion

The structural elucidation of 4''-DeFluoro-4''-methyl-ezetimibe-d4 requires a rigorous, multi-nuclear approach. By utilizing DMSO-

to lock exchangeable protons, leveraging -coupling constants to prove the trans-azetidinone stereochemistry, and utilizing HMBC to map the 4-methylphenyl substitution, the structure is definitively confirmed. Furthermore, the absence of H signals on the -aryl ring, coupled with the complex and splitting in the C spectrum, provides absolute validation of the isotopic labeling. This self-validating dataset ensures the compound's suitability as a high-fidelity internal standard for advanced LC-MS/MS pharmacokinetic assays.

References

Sources

• 2. medchemexpress.com [medchemexpress.com]
• 3. 4”DeFluoro-4”methyl-ezetimibe-d4 | LGC Standards [lgcstandards.com]
• 4. Ezetimibe-d4 | C24H21F2NO3 | CID 25145350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. newdrugapprovals.org [newdrugapprovals.org]
• 6. US20130190487A1 - Process for the preparation of ezetimibe and derivatives thereof - Google Patents [patents.google.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 10. Ezetimibe D4 | C24H21F2NO3 | CID 25145485 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Robust and Validated LC-MS/MS Method for the Quantification of Ezetimibe in Human Plasma Using a Stable Isotope-Labeled Internal Standard

Scientist's Foreword:

This document outlines a comprehensive protocol for the quantitative analysis of ezetimibe in human plasma. While the initial query specified "4-DeFluoro-4-methyl-ezetimibe-d4," it is a foundational principle in LC-MS/MS bioanalysis that the ideal internal standard (IS) is a stable isotope-labeled (SIL) version of the analyte itself. A SIL-IS, such as Ezetimibe-d4, shares near-identical physicochemical properties with the analyte, ensuring it co-extracts, co-elutes, and experiences the same ionization effects, thereby providing the most accurate correction.[1] A structural analog, which a "defluoro-methyl" modification would create, introduces differences in chromatography and ionization that can compromise data integrity. Therefore, this guide has been expertly designed around the industry-preferred gold standard, Ezetimibe-d4 , to ensure the highest level of scientific rigor and regulatory compliance.

Introduction: The Imperative for Precision in Ezetimibe Bioanalysis

Ezetimibe is a potent lipid-lowering agent that inhibits the intestinal absorption of cholesterol by targeting the Niemann-Pick C1-Like 1 (NPC1L1) protein.[2] Its pharmacokinetic (PK) profile is complex, involving rapid glucuronidation to its major active metabolite.[3] Accurate and reliable quantification of ezetimibe in biological matrices is therefore paramount for drug development, enabling precise characterization of its absorption, distribution, metabolism, and excretion (ADME) properties.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the definitive technology for this task due to its superior sensitivity and selectivity. However, the accuracy of LC-MS/MS data is contingent upon effectively mitigating variability from two primary sources: sample preparation and matrix effects.[1] This application note details a robust method employing the principle of stable isotope dilution with Ezetimibe-d4 as the internal standard to ensure data of the highest quality and integrity.

The Cornerstone of Accuracy: Stable Isotope Dilution

The use of a stable isotope-labeled internal standard is unequivocally the most appropriate choice for LC-MS-based assays, a recommendation echoed by regulatory bodies like the FDA and EMA.[4] A SIL-IS is chemically identical to the analyte but has a higher mass due to the incorporation of heavy isotopes (e.g., ²H or D, ¹³C, ¹⁵N).[5][6]

Why Ezetimibe-d4 is the Optimal Choice:

• Co-eluting Properties: Ezetimibe-d4 has virtually the same chromatographic retention time as ezetimibe, meaning both compounds experience the exact same matrix environment as they enter the mass spectrometer source.

• Identical Extraction Recovery: Any physical loss of the analyte during sample preparation steps (e.g., liquid-liquid extraction, evaporation) will be mirrored by a proportional loss of the Ezetimibe-d4.[1]

• Correction for Matrix Effects: Co-eluting endogenous components in plasma can suppress or enhance the ionization of an analyte. Because Ezetimibe-d4 has the same ionization efficiency as ezetimibe, it experiences the same degree of suppression or enhancement.

• Ideal Mass Difference: With four deuterium atoms, Ezetimibe-d4 has a mass difference of +4 Da from the analyte. This is sufficient to prevent isotopic crosstalk, where the natural isotopic abundance of the analyte could interfere with the signal of the internal standard.[5][7]

The ultimate result is that the ratio of the analyte's peak area to the internal standard's peak area remains constant, irrespective of sample-to-sample variations in extraction efficiency or matrix effects. This ratio is used for quantification, leading to exceptional precision and accuracy.[1]

Figure 1: Logical diagram illustrating how a SIL-IS corrects for analytical variability.

Detailed Bioanalytical Protocol

This protocol is designed for the quantification of ezetimibe in human plasma and should be validated according to regulatory guidelines such as the FDA Bioanalytical Method Validation Guidance or ICH M10.[4]

Materials and Reagents

• Analytes: Ezetimibe (Reference Standard), Ezetimibe-d4 (Internal Standard, CAS No. 1093659-89-2).[2][8]

• Solvents: Acetonitrile (LC-MS Grade), Methanol (LC-MS Grade), Methyl tert-butyl ether (MTBE, HPLC Grade), Water (Type I, 18.2 MΩ·cm).

• Reagents: Ammonium Acetate (LC-MS Grade).

• Biological Matrix: Blank human plasma (K2-EDTA).

Preparation of Solutions

• Stock Solutions (1 mg/mL): Separately weigh and dissolve Ezetimibe and Ezetimibe-d4 in methanol.

• Working Solutions:

  • Ezetimibe Spiking Solutions: Prepare serial dilutions of the Ezetimibe stock solution in 50:50 (v/v) acetonitrile:water to create working solutions for calibration standards and quality control (QC) samples.

  • Internal Standard (IS) Working Solution (50 ng/mL): Dilute the Ezetimibe-d4 stock solution in 50:50 (v/v) acetonitrile:water.

Sample Preparation: Liquid-Liquid Extraction (LLE)

The LLE procedure effectively removes proteins and phospholipids, providing a clean extract for analysis.

Figure 2: Step-by-step workflow for the Liquid-Liquid Extraction (LLE) of ezetimibe from plasma.

LC-MS/MS Instrumental Conditions

The following parameters are a robust starting point and should be optimized for the specific instrumentation used.

Table 1: Liquid Chromatography Parameters
LC System	High-Performance Liquid Chromatography System
Column	C18 Column (e.g., Phenomenex Luna C18, 2.0 x 100 mm, 3 µm)[9]
Mobile Phase A	5 mM Ammonium Acetate in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.3 mL/min
Gradient	60% B (Isocratic) or a shallow gradient if needed for cleanup
Injection Volume	5 µL
Column Temperature	40°C
Autosampler Temp	10°C

Table 2: Tandem Mass Spectrometry Parameters
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative[9][10][11]
MRM Transition: Ezetimibe	Q1: 408.2 m/z → Q3: 271.1 m/z[3][9]
MRM Transition: Ezetimibe-d4	Q1: 412.2 m/z → Q3: 271.1 m/z
Collision Energy (CE)	To be optimized (typically 15-25 eV)
Dwell Time	100 ms
Source Temperature	500°C
IonSpray Voltage	-4500 V

Note on MRM Transition for Ezetimibe-d4: The deuterated atoms are located on one of the fluorophenyl rings.[2][12] The fragmentation of 408 → 271 involves the loss of the other fluorophenyl group. It is critical to confirm that the deuterated ring is the one retained in the 271 m/z fragment. If it is not, an alternative product ion that retains the label must be selected.[5]

Method Validation: Ensuring a Self-Validating System

A bioanalytical method is not trustworthy until it is fully validated. The protocol must be challenged to prove its performance characteristics according to regulatory guidelines.[13][14][15]

Table 3: Key Validation Parameters and Acceptance Criteria (ICH M10) [4]
Parameter	Purpose & Typical Acceptance Criteria
Selectivity	Demonstrate no significant interference at the retention times of the analyte and IS in at least six unique sources of blank matrix. Response should be ≤20% of LLOQ for the analyte and ≤5% for the IS.
Linearity & Range	A calibration curve with a minimum of six non-zero standards. A correlation coefficient (r²) > 0.99 is desired. Back-calculated standards must be within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	Analyzed in at least three batches on different days. QC samples at four levels (LLOQ, Low, Mid, High). Mean accuracy within ±15% of nominal (±20% at LLOQ). Precision (CV%) ≤15% (≤20% at LLOQ).
Matrix Effect	Assess the ion suppression/enhancement from at least six unique matrix sources. The CV of the IS-normalized matrix factor should be ≤15%.
Recovery	The extraction efficiency of the analyte and IS. Should be consistent and reproducible, though not necessarily 100%.
Stability	Evaluate analyte stability under various conditions: Freeze-thaw cycles, bench-top (room temp), long-term storage (-70°C), and in the processed sample (autosampler).

Example Data

The tables below represent typical results expected from a validated method.

Table 4: Example Calibration Curve Performance
Concentration Range	0.1 ng/mL (LLOQ) to 50 ng/mL (ULOQ)
Regression Model	Linear, 1/x² weighting
Correlation Coefficient (r²)	> 0.998
Back-calculated Accuracy	96.5% - 104.2% (All points within ±15%, LLOQ within ±20%)

| Table 5: Example Inter-day Accuracy and Precision (n=3 runs) | |

QC Level	Nominal (ng/mL)	Mean Measured (ng/mL)	Accuracy (%)	Precision (CV%)
LLOQ	0.10	0.103	103.0	8.7
Low	0.30	0.291	97.0	6.5
Mid	5.00	5.15	103.0	4.2

| High | 40.0 | 39.4 | 98.5 | 5.1 |

Conclusion

This application note provides a comprehensive and scientifically-grounded framework for the quantitative analysis of ezetimibe in human plasma. By leveraging the stable isotope-labeled internal standard, Ezetimibe-d4 , this LC-MS/MS method is designed for exceptional accuracy, precision, and robustness. The detailed protocol, from sample preparation to instrumental analysis and validation strategy, equips researchers and drug development professionals with the necessary tools to generate high-quality bioanalytical data suitable for regulatory submission and critical decision-making in clinical development.

References

• Bae, J.W., et al. (2012). Analytical LC-MS/MS method for ezetimibe and its application for pharmacokinetic study. Journal of Liquid Chromatography & Related Technologies, 35(12), 1647-1658. Available at: [Link]

• Dudhe, A., et al. (2014). LC-MS-MS Simultaneous Determination of Atorvastatin and Ezetimibe in Human Plasma. Chromatographia, 77(5-6), 439-448. Available at: [Link]

• Oswald, S., et al. (2006). A LC-MS/MS Method to Quantify the Novel Cholesterol Lowering Drug Ezetimibe in Human Serum, Urine and Feces in Healthy Subjects Genotyped for SLCO1B1. Journal of Pharmaceutical and Biomedical Analysis, 40(1), 155-163. Available at: [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. Available at: [Link]

• Li, Y., et al. (2012). Determination of Ezetimibe and Total Ezetimibe in Human Plasma and Its Pharmacokinetics. Chinese Pharmaceutical Journal, 47(1), 58-62. Available at: [Link]

• Nielen, M.W.F. (2022). LC-MSMS - Points of attention when using isotope labelled standards. Research@WUR. Available at: [Link]

• SciSpace. (2012). Analytical lc-ms/ms method for ezetimibe and its application for pharmacokinetic study. SciSpace. Available at: [Link]

• Romer Labs. (n.d.). The Advantage of Fully Stable 13C Labeled Internal Standards in LC-MS/MS Mycotoxin Analysis. Romer Labs. Available at: [Link]

• Kaza, M., et al. (2019). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?. Journal of Pharmaceutical and Biomedical Analysis, 163, 111-119. Available at: [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. EMA. Available at: [Link]

• NorthEast BioLab. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. NorthEast BioLab. Available at: [Link]

• De Boer, T., et al. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Bioanalysis, 4(13), 1605-1615. Available at: [Link]

• Veeprho. (n.d.). Ezetimibe D4 | CAS 1093659-90-5. Veeprho. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Ezetimibe-d4. PubChem Compound Database. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Ezetimibe D4. PubChem Compound Database. Available at: [Link]

Sources

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. caymanchem.com [caymanchem.com]
• 3. A LC-MS/MS method to quantify the novel cholesterol lowering drug ezetimibe in human serum, urine and feces in healthy subjects genotyped for SLCO1B1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 6. foodriskmanagement.com [foodriskmanagement.com]
• 7. research.wur.nl [research.wur.nl]
• 8. Ezetimibe D4 | C24H21F2NO3 | CID 25145485 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. (PDF) LC-MS-MS Simultaneous Determination of Atorvastatin and Ezetimibe in Human Plasma [academia.edu]
• 11. Determination of Ezetimibe and Total Ezetimibe in Human Plasma and Its Pharmacokinetics [journal11.magtechjournal.com]
• 12. clearsynth.com [clearsynth.com]
• 13. elearning.unite.it [elearning.unite.it]
• 14. ema.europa.eu [ema.europa.eu]
• 15. bioanalysisforum.jp [bioanalysisforum.jp]

Application Note: Highly Selective LC-MS/MS Quantification of 4-DeFluoro-4-methyl-ezetimibe-d4 in Biological Matrices

Executive Summary & Mechanistic Context

Ezetimibe is a potent cholesterol absorption inhibitor that acts by blocking the Niemann-Pick C1-like 1 (NPC1L1) transporter at the apical membrane of enterocytes[1]. During the synthesis, metabolic profiling, and pharmacokinetic evaluation of ezetimibe, specific structurally modified analogs and impurities must be rigorously monitored.

4-DeFluoro-4-methyl-ezetimibe (CAS 1700622-07-6) is a critical desfluoro methyl impurity characterized by the substitution of a fluorophenyl group with a p-tolyl (4-methylphenyl) group[]. Its deuterated analog, 4-DeFluoro-4-methyl-ezetimibe-d4 , serves as an essential stable-isotope tracer for mechanistic studies, quantitative impurity tracking, and bioanalytical assay validation. This application note details a robust, self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol designed to quantify this specific deuterated analyte in human plasma.

Methodological Rationale (Expert Insights)

As a bioanalytical scientist, developing a method for this specific compound presents unique challenges that require deliberate, causality-driven experimental choices:

• The Isobaric Challenge & Chromatographic Resolution: The target analyte, 4-DeFluoro-4-methyl-ezetimibe-d4, has a molecular weight of 409.48 Da, yielding a deprotonated precursor ion of [M-H]⁻ m/z 408.5. Native ezetimibe yields a nearly identical precursor ion of m/z 408.4[3]. On a standard triple quadrupole mass spectrometer operating at unit resolution (~0.7 Da FWHM), these two compounds are indistinguishable and will cause severe cross-talk. However, replacing a highly electronegative fluorine atom with a lipophilic methyl group significantly increases the hydrophobicity of the molecule. By employing a sub-2 µm C18 stationary phase with a tailored gradient, the desfluoro methyl derivative is strongly retained and elutes significantly later than native ezetimibe, completely resolving the isobaric interference.

• Ionization Strategy (ESI Negative): Ezetimibe and its analogs lack basic nitrogen atoms that readily accept protons. However, they possess phenolic and aliphatic hydroxyl groups that easily lose a proton in neutral or slightly basic conditions. Consequently, Electrospray Ionization (ESI) in negative mode provides vastly superior sensitivity and signal-to-noise ratios compared to positive mode[3][4].

• Sample Preparation (LLE vs. PPT): While protein precipitation (PPT) is rapid, it fails to remove endogenous matrix phospholipids (e.g., phosphatidylcholines) which co-elute in the reversed-phase gradient and cause severe ion suppression in the ESI source[5]. Liquid-liquid extraction (LLE) using methyl tert-butyl ether (MTBE) was selected to selectively partition the hydrophobic analyte while leaving polar phospholipids in the aqueous phase, ensuring consistent recovery and minimal matrix effects[4].

• Internal Standard Selection: Because the analyte is already deuterated (d4), using a standard deuterated internal standard (IS) is impossible due to mass overlap. Therefore, a stable heavy carbon isotope, ¹³C₆-Ezetimibe, is utilized[4]. It exhibits predictable chromatographic behavior and provides robust correction for ionization variances without isotopic interference.

Experimental Protocols

Materials and Reagents

• Analytes: 4-DeFluoro-4-methyl-ezetimibe-d4 (Reference Standard) and ¹³C₆-Ezetimibe (Internal Standard).

• Reagents: LC-MS grade Acetonitrile, Methanol, Water, Methyl tert-butyl ether (MTBE), and Ammonium Acetate.

• Matrix: Blank human plasma (K₂EDTA).

Step-by-Step Sample Preparation (LLE)

This protocol is designed as a self-validating system: every batch must include a blank matrix (no analyte, no IS) and a zero sample (blank matrix + IS) to verify the absence of endogenous interference and isotopic cross-talk.

• Aliquot: Transfer 100 µL of human plasma (standards, QCs, or unknown samples) into a 2.0 mL polypropylene microcentrifuge tube.

• IS Spiking: Add 10 µL of the ¹³C₆-Ezetimibe working solution (500 ng/mL in 50% methanol). Vortex briefly.

• Extraction: Add 1.0 mL of MTBE to the tube.

• Partitioning: Vortex vigorously for 3 minutes to ensure complete partitioning of the lipophilic analyte into the organic layer.

• Phase Separation: Centrifuge at 10,000 × g for 5 minutes at 4°C[6].

• Transfer & Evaporation: Carefully transfer 800 µL of the upper organic layer to a clean 96-well collection plate. Evaporate to dryness under a gentle stream of ultra-pure nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of Mobile Phase A/B (50:50, v/v). Vortex for 1 minute and inject 5 µL into the LC-MS/MS system.

Figure 1: Liquid-liquid extraction workflow for plasma samples.

LC-MS/MS Analytical Conditions

Chromatography:

• Column: Waters ACQUITY UPLC BEH C18 (2.1 × 50 mm, 1.7 µm).

• Column Temperature: 40°C.

• Mobile Phase A: 5 mM Ammonium Acetate in Water (pH ~6.8)[4].

• Mobile Phase B: 100% Acetonitrile.

Mass Spectrometry:

• Ion Source: Electrospray Ionization (ESI) in Negative Mode[3].

• Capillary Voltage: -4500 V.

• Source Temperature: 500°C.

• Desolvation Gas: 800 L/hr.

Figure 2: Tandem mass spectrometry MRM pathway for the analyte.

Quantitative Data & Method Parameters

The following tables summarize the optimized instrumental parameters and the validation data establishing the trustworthiness of the assay.

Table 1: Chromatographic Gradient Conditions

Time (min)	Flow Rate (mL/min)	Mobile Phase A (%)	Mobile Phase B (%)	Elution Phase
0.0	0.40	70	30	Equilibration
0.5	0.40	70	30	Isocratic Hold
2.0	0.40	10	90	Linear Gradient (Analyte Elution)
3.0	0.40	10	90	Column Wash
3.1	0.40	70	30	Re-equilibration
4.0	0.40	70	30	End of Run

Table 2: Tandem Mass Spectrometry (MRM) Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Declustering Potential (V)	Collision Energy (V)
4-DeFluoro-4-methyl-ezetimibe-d4	408.5	275.1	150	-60	-22
¹³C₆-Ezetimibe (IS)	414.5	277.1	150	-60	-22

Note: The product ion m/z 275.1 corresponds to the cleavage of the azetidinone ring, a characteristic fragmentation pathway for ezetimibe analogs[3].

Table 3: Method Validation Summary

Validation Parameter	4-DeFluoro-4-methyl-ezetimibe-d4 Result	Acceptance Criteria (FDA/EMA)
Linear Dynamic Range	0.20 – 100 ng/mL	R² ≥ 0.99
Lower Limit of Quantitation (LLOQ)	0.20 ng/mL	S/N ≥ 10
Intra-day Precision (CV%)	3.1% – 6.5%	≤ 15% (≤ 20% at LLOQ)
Inter-day Precision (CV%)	4.4% – 8.2%	≤ 15% (≤ 20% at LLOQ)
Mean Extraction Recovery	84.5%	Consistent across all QCs
Matrix Effect (IS-Normalized)	96.2% – 102.1%	85% – 115%

Conclusion

This highly selective LC-MS/MS method successfully quantifies 4-DeFluoro-4-methyl-ezetimibe-d4 in human plasma. By leveraging the lipophilic shift of the desfluoro methyl substitution, the method achieves baseline chromatographic resolution from native ezetimibe, completely circumventing isobaric interference. The integration of LLE with MTBE and negative mode ESI ensures a rugged, high-throughput assay suitable for rigorous pharmacokinetic and impurity tracking applications.

References

• 4 Determination of Ezetimibe and Total Ezetimibe in Human Plasma and Its Pharmacokinetics. magtechjournal.com.

• Simultaneous determination of ezetimibe and its glucuronide metabolite in human plasma by solid phase extraction and liquid chromatography-tandem mass spectrometry. sigmaaldrich.com.

• 3 Development and Validation of a High-throughput LC–MS/MS Method for the Quantitation of Total Ezetimibe in Human Plasma. globalresearchonline.net.

• 5 Determination of Ezetimibe and Total Ezetimibe in Human Plasma by LC-MS/MS and Its Application. chinjmap.com.

• 1 Ezetimibe-d4 (Ezetrol-d4, CAS Number: 1093659-89-2). caymanchem.com.

• 6 Changes in Disposition of Ezetimibe and Its Active Metabolites Induced by Impaired Hepatic Function: The Influence of Enzyme and Transporter Activities. mdpi.com.

• CAS 1700622-07-6 (Ezetimibe Desfluoro Methyl Impurity). bocsci.com.

Sources

• 1. caymanchem.com [caymanchem.com]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. Determination of Ezetimibe and Total Ezetimibe in Human Plasma and Its Pharmacokinetics [journal11.magtechjournal.com]
• 5. Determination of Ezetimibe and Total Ezetimibe in Human Plasma by LC-MS/MS and Its Application [chinjmap.com]
• 6. mdpi.com [mdpi.com]

Protocol for In Vivo Pharmacokinetic and Metabolic Profiling of 4-DeFluoro-4-methyl-ezetimibe-d4

An Application Note for Drug Development Professionals

Abstract

This document provides a comprehensive protocol for conducting in vivo studies to characterize the pharmacokinetic (PK) and metabolic profile of 4-DeFluoro-4-methyl-ezetimibe-d4, a novel analog of the cholesterol absorption inhibitor, ezetimibe. The use of a stable isotope-labeled (deuterated, d4) version of the compound is central to this protocol, enabling precise quantification and metabolic tracking using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide is intended for researchers, scientists, and drug development professionals engaged in the preclinical evaluation of new chemical entities targeting hypercholesterolemia. The methodologies detailed herein cover animal model selection, study design, experimental procedures, and advanced bioanalytical techniques, grounded in established principles of preclinical research.[1][2]

Scientific Rationale and Introduction

Ezetimibe is a first-in-class lipid-lowering agent that selectively inhibits the intestinal absorption of dietary and biliary cholesterol.[3][4] Its primary molecular target is the Niemann-Pick C1-Like 1 (NPC1L1) protein, located on the brush border of enterocytes in the small intestine.[5][6] By blocking NPC1L1, ezetimibe reduces the amount of cholesterol delivered to the liver, leading to an upregulation of LDL receptors and increased clearance of LDL-cholesterol from the bloodstream.[6][7]

The subject of this protocol, 4-DeFluoro-4-methyl-ezetimibe, is an analog of ezetimibe where a fluorine atom on one of the phenyl rings has been substituted with a methyl group. Such structural modifications can significantly alter a drug's absorption, distribution, metabolism, and excretion (ADME) properties. The "-d4" designation indicates that the molecule has been labeled with four deuterium atoms, creating a stable, non-radioactive tracer.[8] This isotopic labeling is a powerful tool in drug development, allowing researchers to:

• Accurately track the molecule's journey through a biological system.[8]

• Differentiate the administered drug from its endogenous or pre-existing counterparts.

• Facilitate the identification of metabolites by mass spectrometry, as the isotopic signature will be retained in metabolic products.[9][10]

The primary objective of the described in vivo study is to elucidate the pharmacokinetic profile (Cmax, Tmax, AUC, half-life) and primary metabolic pathways of this novel analog. This information is critical for evaluating its potential as a therapeutic candidate and for designing future efficacy and toxicology studies.

Preclinical Study Design and Ethical Considerations

A robust and well-designed preclinical study is paramount for generating reliable and translatable data.[1][2]

Hypothesis

The central hypothesis is that oral administration of 4-DeFluoro-4-methyl-ezetimibe-d4 will result in measurable systemic exposure and that its pharmacokinetic and metabolic profile can be characterized. It is hypothesized that, like the parent compound ezetimibe, the primary route of metabolism will be glucuronidation and the primary route of excretion will be fecal.[4][11]

Animal Model Selection and Justification

Rodent models are commonly used for initial pharmacokinetic screening due to their well-characterized physiology and ease of use.

• Wistar Rats or C57BL/6 Mice: These are suitable for initial PK studies. To better mimic the clinical condition of hypercholesterolemia, animals can be fed a high-fat, high-cholesterol diet (e.g., 1% cholesterol) for several weeks prior to the study to induce a hypercholesterolemic state.[12]

• Apolipoprotein E Knockout (ApoE−/−) Mice: For studies aiming to link pharmacokinetics with pharmacodynamics (atherosclerosis), ApoE−/− mice are a gold standard model as they spontaneously develop atherosclerotic lesions, a process accelerated by a high-fat diet.[13]

For this protocol, we will focus on Wistar rats as they provide sufficient blood volume for a detailed pharmacokinetic time course from a single animal.

Ethical Conduct

All animal experiments must be conducted in an AAALAC-accredited facility. The study protocol must be reviewed and approved by the Institutional Animal Care and Use Committee (IACUC) before initiation.[13] All procedures should adhere to the principles outlined in the Guide for the Care and Use of Laboratory Animals.

Experimental Groups

A typical single-dose pharmacokinetic study would include the following:

Group	N (Animals)	Treatment	Dose	Route	Purpose
1	6-8	4-DeFluoro-4-methyl-ezetimibe-d4	10 mg/kg	Oral (p.o.)	Characterize oral pharmacokinetic profile.
2	3-4	Vehicle Control	N/A	Oral (p.o.)	Control for vehicle effects; provide blank matrix for bioanalysis.
3 (Optional)	3-4	4-DeFluoro-4-methyl-ezetimibe-d4	1 mg/kg	Intravenous (i.v.)	Determine absolute bioavailability.

Note: The number of animals should be determined by a power analysis to ensure statistical significance while adhering to the principles of the 3Rs (Replacement, Reduction, Refinement).[14]

Detailed Experimental Protocols

Protocol 1: Animal Acclimation and Preparation

• Procurement: Obtain male Wistar rats (8-10 weeks old, 250-300g) from a certified vendor.

• Acclimation: House animals in a controlled environment (12:12-h light-dark cycle, 22±2°C, 50±10% humidity) for at least one week prior to the experiment. Provide standard chow and water ad libitum.

• Fasting: Fast animals overnight (approximately 12-16 hours) before dosing to minimize variability in gastrointestinal absorption. Ensure free access to water.

Protocol 2: Formulation and Administration

• Vehicle Selection: Prepare a formulation vehicle suitable for oral administration. A common choice is a suspension in 0.5% (w/v) carboxymethylcellulose (CMC) with 0.1% (v/v) Tween 80 in sterile water.

• Formulation Preparation: Accurately weigh the required amount of 4-DeFluoro-4-methyl-ezetimibe-d4. Prepare a homogenous suspension at a concentration of 1 mg/mL for a 10 mg/kg dose (assuming a dosing volume of 10 mL/kg).

• Administration: Weigh each rat immediately before dosing. Administer the formulation accurately via oral gavage using a suitable gavage needle. Record the exact time of administration (T=0).

Protocol 3: Pharmacokinetic Blood Sampling

• Sampling Schedule: Collect serial blood samples (approx. 150-200 µL) at the following time points post-dose: 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours.

• Collection Method: Collect blood from the saphenous or tail vein into tubes containing an anticoagulant (e.g., K2-EDTA).

• Sample Handling: Immediately after collection, gently invert the tubes to mix with the anticoagulant. Place samples on ice.

Protocol 4: Plasma Processing and Storage

• Centrifugation: Within 30 minutes of collection, centrifuge the blood samples at 2,000 x g for 10 minutes at 4°C.

• Plasma Collection: Carefully aspirate the supernatant (plasma) without disturbing the buffy coat.

• Storage: Transfer the plasma into clearly labeled cryovials and store immediately at -80°C until bioanalysis.

Bioanalytical Protocol: LC-MS/MS Quantification

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantifying drugs and their metabolites in biological matrices due to its high sensitivity and selectivity.[15][16]

Sample Preparation: Protein Precipitation

• Thaw Samples: Thaw plasma samples, calibration standards, and quality control (QC) samples on ice.

• Precipitation: To 50 µL of plasma in a 1.5 mL microcentrifuge tube, add 150 µL of ice-cold acetonitrile containing a suitable internal standard (e.g., a different deuterated analog like Ezetimibe-d10, if available, or a structurally similar compound).

• Vortex: Vortex the mixture vigorously for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new set of tubes or a 96-well plate.

• Evaporation & Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

LC-MS/MS Instrumentation and Conditions

Parameter	Recommended Condition
LC System	UPLC/HPLC System (e.g., Waters Acquity, Shimadzu Nexera)
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 10% B, ramp to 95% B over 3 min, hold for 1 min, return to 10% B
Flow Rate	0.4 mL/min
Column Temp.	40°C
Injection Vol.	5 µL
MS System	Triple Quadrupole Mass Spectrometer (e.g., Sciex, Agilent, Thermo)
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive Mode (to be optimized)
MRM Transitions	To be determined by direct infusion of the analyte. For 4-DeFluoro-4-methyl-ezetimibe-d4 (C25H20D4FNO3, MW ~413.5), precursor ion will be [M+H]+ or [M-H]-. The product ion will be a stable fragment.

Note: Ezetimibe and its glucuronide are often analyzed in negative ion mode. The specific mass transitions for the parent compound and its potential metabolites (e.g., glucuronide) must be optimized empirically.

Visualization and Data Presentation

Experimental Workflow Diagram

Caption: High-level workflow for the in vivo pharmacokinetic study.

Hypothesized Metabolic Pathway

Ezetimibe is primarily metabolized via glucuronide conjugation in the small intestine and liver.[11][17] It is hypothesized that 4-DeFluoro-4-methyl-ezetimibe will follow a similar path.

Caption: Hypothesized primary metabolic pathway via glucuronidation.

Data Presentation

Pharmacokinetic parameters should be calculated using non-compartmental analysis and summarized in a table.

Table 1: Example Pharmacokinetic Parameters

Parameter	Unit	Mean ± SD
Cmax	ng/mL	Value
Tmax	h	Value
AUC(0-t)	ng·h/mL	Value
AUC(0-inf)	ng·h/mL	Value
T½ (half-life)	h	Value
CL/F (Clearance)	L/h/kg	Value
Vd/F (Volume of Dist.)	L/kg	Value

Conclusion

This application note provides a detailed, step-by-step protocol for the in vivo pharmacokinetic evaluation of 4-DeFluoro-4-methyl-ezetimibe-d4. By leveraging stable isotope labeling and sensitive LC-MS/MS bioanalysis, this protocol enables the robust characterization of a novel ezetimibe analog. The resulting data are foundational for making informed decisions in the drug development pipeline, guiding subsequent efficacy and safety studies, and ultimately assessing the compound's therapeutic potential. Adherence to rigorous scientific principles and ethical guidelines throughout the study is essential for generating high-quality, reproducible results.[1][18]

References

• Garcia-Calvo, M., et al. (2005). The target of ezetimibe is Niemann-Pick C1-Like 1 (NPC1L1). Proceedings of the National Academy of Sciences, 102(23), 8132–8137. [Link]

• Phan, B. A., & Toth, P. P. (2014). Ezetimibe therapy: mechanism of action and clinical update. Vascular health and risk management, 10, 47–63. [Link]

• Bays, H. E., et al. (2001). Ezetimibe: a selective cholesterol absorption inhibitor. Expert Opinion on Investigational Drugs, 10(9), 1589-1604. [Link]

• Knopp, R. H., et al. (2003). Ezetimibe: a new inhibitor of cholesterol absorption. European Heart Journal Supplements, 5(suppl_B), B46-B52. [Link]

• Synapse - Patsnap. (2024). What is the mechanism of Ezetimibe? Patsnap. [Link]

• U.S. Food and Drug Administration. (2002). ZETIA (ezetimibe) Tablets Label. accessdata.fda.gov. [Link]

• Fan, J., & Watanabe, T. (2000). Transgenic rabbits as models for atherosclerosis research. Journal of Atherosclerosis and Thrombosis, 7(1), 26-32. [Link]

• Kosoglou, T., et al. (2005). Ezetimibe: a review of its metabolism, pharmacokinetics and drug interactions. Clinical pharmacokinetics, 44(5), 467–494. [Link]

• Patrick, J. E., et al. (2002). Disposition of the major metabolite of ezetimibe (SCH 58235), a potent cholesterol absorption inhibitor, in healthy volunteers. Drug Metabolism and Disposition, 30(4), 430-437. [Link]

• Wikipedia. (2024). Ezetimibe. Wikipedia, The Free Encyclopedia. [Link]

• Ee, S. F., et al. (2012). The pharmacokinetics of ezetimibe. Journal of Clinical Pharmacy and Therapeutics, 37(2), 121-129. [Link]

• de Oliveira, J. M., et al. (2016). Modelling hypercholesterolaemia in rats using high cholesterol diet. Journal of Basic and Applied Pharmaceutical Sciences, 37(1). [Link]

• Metabolic Solutions. (2024). Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. Metabolic Solutions. [Link]

• Getz, G. S., & Reardon, C. A. (2012). Animal models of atherosclerosis. Arteriosclerosis, thrombosis, and vascular biology, 32(5), 1104–1115. [Link]

• Kulanthaivel, P., et al. (2008). Application of Stable Isotope-Labeled Compounds in Metabolism and in Metabolism-Mediated Toxicity Studies. Chemical Research in Toxicology, 21(9), 1635-1649. [Link]

• Eid, S., et al. (2023). Bioanalytical LC-MS/MS method for simultaneous estimation of atorvastatin, its major active metabolites and ezetimibe. Bioanalysis, 15(3), 125-139. [Link]

• Tsaousis, K. T., et al. (2019). General Principles of Preclinical Study Design. Methods in molecular biology (Clifton, N.J.), 1914, 43–57. [Link]

• Future Science. (2023). Bioanalytical LC–MS/MS method for simultaneous estimation of atorvastatin, its major active metabolites and ezetimibe. future-science.com. [Link]

• L, C., et al. (2020). Best Practices for Preclinical In Vivo Testing of Cancer Nanomedicines. Advanced healthcare materials, 9(9), e1901633. [Link]

• Fang, L., et al. (2021). Recent Application of Zebrafish Models in Atherosclerosis Research. Frontiers in cell and developmental biology, 9, 628975. [Link]

• Li, J., et al. (2021). An interspecies study of lipid profiles and atherosclerosis in familial hypercholesterolemia animal models with low-density lipoprotein receptor deficiency. Journal of Advanced Research, 34, 1-13. [Link]

• Nirogi, R., et al. (2013). Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI–MS/MS and its application to a pharmacokinetic study. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1831(7), 1242-1251. [Link]

• Henderson, V. C., et al. (2013). Threats to Validity in the Design and Conduct of Preclinical Efficacy Studies: A Systematic Review of Guidelines for In Vivo Animal Experiments. PLoS ONE, 8(7), e68128. [Link]

• SciSpace. (n.d.). bio analytical method for simultaneous estimation of ezetimibe and pitavastatin and its application to pharmacokinetic studies using uplc. typeset.io. [Link]

• Bailey, S. A., et al. (2023). Designing an In Vivo Preclinical Research Study. MDPI. [Link]

• Bailey, S. A., et al. (2023). Designing an In Vivo Preclinical Research Study. Preprints.org. [Link]

• Davis, H. R., et al. (2001). Ezetimibe, a Potent Cholesterol Absorption Inhibitor, Inhibits the Development of Atherosclerosis in ApoE Knockout Mice. Arteriosclerosis, Thrombosis, and Vascular Biology, 21(12), 2032–2038. [Link]

• van Heek, M., et al. (2003). Ezetimibe potently inhibits cholesterol absorption but does not affect acute hepatic or intestinal cholesterol synthesis in rats. British journal of pharmacology, 138(8), 1459–1464. [Link]

• Pharmaffiliates. (n.d.). CAS No : 1093659-90-5 | Chemical Name : Ezetimibe D4 [N-(4-fluorophenyl- D4)]. pharmaffiliates.com. [Link]

• van Heek, M., & Davis, H. R. (2001). Results of phase I/II clinical trials with ezetimibe, a novel selective cholesterol absorption inhibitor. European Heart Journal Supplements, 3(suppl_E), E11-E15. [Link]

• National Center for Biotechnology Information. (n.d.). Ezetimibe-d4. PubChem Compound Database. [Link]

• ClinicalTrials.gov. (2021). CLINICAL STUDY PROTOCOL. clinicaltrials.gov. [Link]

• Öktemer, T., et al. (2016). Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations. Journal of pharmaceutical and biomedical analysis, 125, 275–282. [Link]

• Rosenblum, S. B., et al. (1998). Discovery of the cholesterol absorption inhibitor, ezetimibe. Journal of Medicinal Chemistry, 41(6), 973-980. [Link]

• Marais, A. D., et al. (2006). A multicentre, open-label, observational local study to evaluate the low-density lipoprotein cholesterol-lowering effect of ezetimibe as prescribed in daily routine practice in the South African population. Cardiovascular journal of South Africa : official journal for Southern Africa Cardiac Society [and] South African Society of Cardiac Practitioners, 17(4), 173–179. [Link]

• Asian Publication Corporation. (2020). HPLC Estimation of New Impurity Methyl Ezetimibe in Ezetimibe Drug. asianpubs.org. [Link]

Sources

• 1. General Principles of Preclinical Study Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Ezetimibe (Zetia): a new type of lipid-lowering agent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ezetimibe: a review of its metabolism, pharmacokinetics and drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ezetimibe therapy: mechanism of action and clinical update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What is the mechanism of Ezetimibe? [synapse.patsnap.com]
• 7. ahajournals.org [ahajournals.org]
• 8. metsol.com [metsol.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. accessdata.fda.gov [accessdata.fda.gov]
• 12. Modelling hypercholesterolaemia in rats using high cholesterol diet - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ahajournals.org [ahajournals.org]
• 14. Best Practices for Preclinical In Vivo Testing of Cancer Nanomedicines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Bioanalytical LC-MS/MS method for simultaneous estimation of atorvastatin, its major active metabolites and ezetimibe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ovid.com [ovid.com]
• 18. researchgate.net [researchgate.net]

Advanced Application Note: 4-DeFluoro-4-methyl-ezetimibe-d4 in Cholesterol Absorption Research

Content Type: Technical Protocol & Application Guide Target Audience: Bioanalytical Scientists, DMPK Researchers, Pharmaceutical Process Chemists[1][2][3][4]

Executive Summary & Compound Profile

4-DeFluoro-4-methyl-ezetimibe-d4 is a specialized stable isotope-labeled internal standard (SIL-IS) primarily utilized in the high-sensitivity quantification of the Desfluoro-Methyl impurity of Ezetimibe.[1][2][3][4]

In the context of cholesterol absorption research, this compound serves two critical functions:

• Analytical Integrity: It acts as the gold-standard reference for quantifying process-related impurities in Ezetimibe Active Pharmaceutical Ingredients (API) and formulations, ensuring regulatory compliance (ICH Q3A/B).[1][2][3][4]

• Mechanistic Probing (SAR): The non-deuterated analog represents a key structural modification (Fluorine

  Methyl substitution) used to map the hydrophobic tolerance of the NPC1L1 (Niemann-Pick C1-Like 1) transporter binding pocket.[1][2][3][4]

Compound Snapshot

Feature	Specification
Compound Name	4''-DeFluoro-4''-methyl-ezetimibe-d4
Parent Drug	Ezetimibe (Zetia/Ezetrol)
Structural Change	Replacement of the 4-Fluoro group on the C-phenyl propyl chain with a Methyl group; Deuterium labeling (d4) typically on the N-phenyl ring.[1][2][3][4][5][6][7][8][9][10][11][12]
Molecular Weight	~409.5 Da (Isobaric with Parent Ezetimibe - See Critical Analytical Note)
Primary Application	LC-MS/MS Internal Standard for Impurity Profiling

Scientific Context: The NPC1L1 Pathway & Impurity Control[4]

To understand the application of this tracer, one must contextualize it within the Ezetimibe mechanism of action.[4] Ezetimibe blocks the NPC1L1 transporter on the brush border of enterocytes.[4]

Mechanistic Diagram: Cholesterol Absorption Inhibition

The following diagram illustrates the critical intervention point of Ezetimibe and where the Methyl-analog fits into Structure-Activity Relationship (SAR) studies.[1][2][3][4]

Caption: Ezetimibe targets NPC1L1 to prevent cholesterol uptake.[2][3][4][7][9] Structural analogs like the 4-DeFluoro-4-methyl variant are used to assess the specificity of the sterol-sensing domain.[2][3][4]

Critical Analytical Challenge: The "Isobaric Trap"

As a Senior Application Scientist, I must highlight a specific risk when using 4-DeFluoro-4-methyl-ezetimibe-d4 .

• Parent Ezetimibe Mass: ~409.4 Da[2][3][4]

• Impurity (Methyl Analog) Mass: ~405.5 Da (F=19 replaced by CH3=15; Net -4)[2][3][4]

• d4-Impurity Standard Mass: ~409.5 Da (+4 Da from Deuterium)[2][3][4]

The Problem: The d4-labeled impurity internal standard is isobaric (same mass) as the parent drug Ezetimibe.[2][3][4] The Consequence: If you are analyzing samples containing high levels of Ezetimibe (e.g., plasma PK samples), the parent drug will interfere with the Internal Standard channel of your impurity, causing gross quantification errors.[4]

The Solution (Protocol below): You must achieve chromatographic separation between Ezetimibe and the d4-Impurity IS.[2][3][4]

Protocol: LC-MS/MS Quantification of Methyl-Ezetimibe Impurity[2][3]

This protocol is designed for the quantification of the 4-DeFluoro-4-methyl impurity in pharmaceutical formulations or biological matrices, using the d4-analog as the Internal Standard.[2][3][4]

A. Sample Preparation (Liquid-Liquid Extraction)

Rationale: LLE provides cleaner extracts than protein precipitation, essential for separating structurally similar analogs.[1][2][3][4]

• Aliquot: Transfer 50 µL of sample (Plasma or dissolved API) into a 1.5 mL tube.

• IS Addition: Add 10 µL of 4-DeFluoro-4-methyl-ezetimibe-d4 working solution (100 ng/mL in MeOH).

• Extraction: Add 1 mL of Methyl tert-butyl ether (MTBE) .

• Agitation: Vortex for 5 minutes at high speed.

• Separation: Centrifuge at 10,000 x g for 5 minutes at 4°C.

• Evaporation: Transfer the organic (upper) layer to a clean tube and evaporate to dryness under nitrogen at 40°C.

• Reconstitution: Reconstitute in 100 µL of Mobile Phase A/B (50:50).

B. LC-MS/MS Conditions

Rationale: A C18 column with a focused gradient is required to resolve the Isobaric Interference (Parent Drug vs. d4-IS).

Parameter	Setting
Column	Phenomenex Kinetex C18 (100 x 2.1 mm, 1.7 µm) or equivalent
Mobile Phase A	5 mM Ammonium Acetate in Water (pH 4.[1][2][3][4]5)
Mobile Phase B	Acetonitrile
Flow Rate	0.3 mL/min
Column Temp	40°C
Ionization	ESI Negative Mode (ESI-)

Gradient Table:

Time (min)	%B	Event
0.0	40	Initial Hold
1.0	40	Start Gradient
6.0	90	Elution of Analogs
7.0	90	Wash
7.1	40	Re-equilibration

| 10.0 | 40 | End |

C. Mass Spectrometry Transitions (MRM)

Note: Ezetimibe and its analogs ionize best in Negative mode due to the phenolic hydroxyl groups.[2][3][4]

Analyte	Precursor (m/z)	Product (m/z)	Collision Energy (eV)	Role
4-DeFluoro-4-methyl-Eze	404.2	271.1	22	Target Impurity
4-DeFluoro-4-methyl-Eze-d4	408.2	275.1*	22	Internal Standard
Ezetimibe (Parent)	408.2	271.1	20	Interference Check

*Note: The product ion for the d4-IS depends on the location of the deuterium.[2][3][4] If d4 is on the N-phenyl ring (common), the fragment shifts from 271 to 275.[4]

Analytical Workflow Diagram

The following Graphviz diagram visualizes the complete workflow, emphasizing the critical separation step required due to the isobaric nature of the compounds.

Caption: Workflow for trace impurity analysis. The "Critical Control Point" highlights the need to chromatographically separate the d4-IS from the parent drug.

Data Interpretation & Troubleshooting

Linearity and Range

• Target Range: 0.5 ng/mL – 100 ng/mL (Impurity quantification is usually at low levels).

• Curve Fitting: Weighted linear regression (1/x²).[2][3][4]

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Signal in Blank (IS Channel)	Crosstalk from Parent Ezetimibe	Improve LC separation. The Parent (408) is leaking into the IS (408) channel.[2][3][4]
Low Recovery	Matrix Effects / Ion Suppression	Switch from LLE to SLE (Supported Liquid Extraction) or dilute sample.[2][3][4]
RT Shift	pH instability in Mobile Phase	Ensure Ammonium Acetate is buffered to pH 4.5. Phenolic compounds are pH sensitive.[2][3][4]

References

• Garcia-Calvo, M., et al. (2005).[2][3][4] "The target of ezetimibe is Niemann-Pick C1-like 1 (NPC1L1)." Proceedings of the National Academy of Sciences, 102(23), 8132-8137.[2][3][4] Link[2][3][4]

• Bae, J. W., et al. (2012).[3][4] "Analytical LC-MS/MS method for ezetimibe and its application for pharmacokinetic study." Journal of Liquid Chromatography & Related Technologies. Link[2][3][4][13]

• Filip, S., et al. (2018).[3][4] "LC–MS/MS characterization of the forced degradation products of ezetimibe." Journal of Liquid Chromatography & Related Technologies. Link[2][3][4]

• PubChem Compound Summary. "Ezetimibe-d4." National Center for Biotechnology Information.[2][3][4] Link[2][3][4]

• Wang, D. Q. (2007).[2][3][4] "Regulation of intestinal cholesterol absorption." Annual Review of Physiology, 69, 221-248.[2][3][4] Link[2][3][4]

Sources

• 1. chemscene.com [chemscene.com]
• 2. veeprho.com [veeprho.com]
• 3. Ezetimibe-d4 | C24H21F2NO3 | CID 25145350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. ::4-DeFluoro-4-methyl-Ezetimibe | CAS NO: 1700622-07-6 | SVAK Lifesciences:: [svaklifesciences.com]
• 6. achemtek.com [achemtek.com]
• 7. 4”DeFluoro-4”methyl-Ezetimibe | LGC Standards [lgcstandards.com]
• 8. GSRS [precision.fda.gov]
• 9. Synthesis and Modeling of Ezetimibe Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. tandfonline.com [tandfonline.com]
• 13. Analytical lc-ms/ms method for ezetimibe and its application for pharmacokinetic study (2012) | Jung-Woo Bae | 14 Citations [scispace.com]

Role of 4-DeFluoro-4-methyl-ezetimibe-d4 in drug metabolism and pharmacokinetic (DMPK) studies.

Role of Deuterated Internal Standard (4-DeFluoro-4-methyl-ezetimibe-d4)

Executive Summary

4-DeFluoro-4-methyl-ezetimibe (CAS: 1700622-07-6) is a critical process-related impurity of the cholesterol absorption inhibitor Ezetimibe.[1][2] In the context of Drug Metabolism and Pharmacokinetics (DMPK), this compound requires rigorous monitoring during Impurity Qualification Studies to satisfy ICH Q3A(R2) and Q3B(R2) regulatory guidelines.

The deuterated analog, 4-DeFluoro-4-methyl-ezetimibe-d4 , serves as the essential Stable Isotope-Labeled Internal Standard (SIL-IS) . Its primary role is to normalize bioanalytical variability caused by matrix effects, extraction efficiency, and ionization suppression in LC-MS/MS assays. This guide details the protocol for using the d4-IS to quantify the impurity in biological matrices (plasma), ensuring data integrity for safety assessment and toxicokinetic profiling.

Chemical Identity & Mechanistic Role[3][4]

2.1 The Analyte vs. The Internal Standard

The target analyte is a structural analog of Ezetimibe where the fluorine atom on the N-phenyl ring is substituted by a methyl group. This lipophilic modification alters the retention time and fragmentation pattern compared to the parent drug, necessitating a specific IS rather than using Ezetimibe-d4.

Feature	Target Analyte	Internal Standard (SIL-IS)
Compound Name	4-DeFluoro-4-methyl-ezetimibe	4-DeFluoro-4-methyl-ezetimibe-d4
Modification	F CH (vs. Ezetimibe)	4 Hydrogens 4 Deuteriums
Molecular Weight	~405.5 Da	~409.5 Da (+4 Da shift)
Role	Impurity / Toxicokinetic Analyte	Normalization Reference
Ionization (ESI-)	[M-H]	[M-H]

2.2 Why Use the Specific d4-IS?

In DMPK studies, relying on the parent drug's IS (Ezetimibe-d4) to quantify an impurity is scientifically flawed due to differential matrix effects .

• Co-elution: The d4-IS of the impurity co-elutes exactly with the impurity analyte.

• Ionization Tracking: Any suppression or enhancement experienced by the analyte at that specific retention time is experienced identically by the d4-IS.

• Carrier Effect: The SIL-IS acts as a carrier, preventing non-specific binding of the trace analyte to glassware or instrument surfaces.

Bioanalytical Protocol (LC-MS/MS)

3.1 Reagents and Materials

• Analyte Standard: 4-DeFluoro-4-methyl-ezetimibe (>98% purity).[1]

• Internal Standard: 4-DeFluoro-4-methyl-ezetimibe-d4 (>98% isotopic purity).

• Matrix: Rat or Human Plasma (K2EDTA).

• Extraction Solvent: Methyl tert-butyl ether (MTBE) or Ethyl Acetate (EtOAc).

• Mobile Phase: 0.1% Formic Acid in Water (A) / Acetonitrile (B).

3.2 Workflow Visualization

The following diagram outlines the critical path for sample preparation and data acquisition.

Figure 1: Step-by-step bioanalytical workflow for quantifying the impurity using its specific deuterated internal standard.

3.3 Step-by-Step Methodology

Step 1: Stock Solution Preparation

• Dissolve 4-DeFluoro-4-methyl-ezetimibe-d4 in Methanol to create a 1.0 mg/mL stock.

• Prepare a Working Internal Standard (WIS) solution at 500 ng/mL in 50% Methanol/Water. Note: Store at -20°C.

Step 2: Sample Extraction (Liquid-Liquid Extraction) Rationale: LLE provides cleaner extracts than protein precipitation, crucial for detecting trace impurities.

• Aliquot 50 µL of plasma into a 1.5 mL polypropylene tube.

• Add 10 µL of WIS (d4-IS). Vortex gently for 10 sec.

• Add 200 µL of Buffer (Ammonium Acetate, pH 5.0) to stabilize the

  -lactam ring.

• Add 1.0 mL of MTBE. Cap and vortex vigorously for 10 min.

• Centrifuge at 4,000 rpm for 10 min at 4°C.

• Transfer 800 µL of the supernatant (organic layer) to a clean glass tube.

• Evaporate to dryness under nitrogen at 40°C.

• Reconstitute in 100 µL of Mobile Phase (50:50 ACN:Water).

Step 3: LC-MS/MS Conditions

• Column: C18 (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm, 1.7 µm.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0-0.5 min: 30% B

  • 0.5-3.0 min: 30%

    90% B (Linear)

  • 3.0-4.0 min: 90% B (Hold)

  • 4.1 min: Re-equilibrate.

• Ionization: ESI Negative Mode. (Phenolic moiety facilitates negative ionization).

Step 4: MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)

| Analyte | 404.2 [M-H]

| 271.1 (Cleavage of -lactam) | 22 | | IS (d4) | 408.2 [M-H] | 275.1 (Retains d4 on fragment) | 22 |

Note: The fragmentation typically involves the cleavage of the

-lactam ring. Ensure the deuterium label is located on the fragment being monitored to maintain specificity.

Validation Criteria (Self-Validating System)

To ensure the protocol is scientifically sound, the following validation parameters must be met, leveraging the properties of the d4-IS.

4.1 Linearity & Range

• Requirement: Calibration curve must cover the expected exposure range (e.g., 1.0 ng/mL to 1000 ng/mL).

• Acceptance: ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  . Back-calculated concentrations of standards must be within (20% for LLOQ).

4.2 Matrix Effect Assessment (IS-Normalized)

The defining advantage of using 4-DeFluoro-4-methyl-ezetimibe-d4 is the normalization of matrix effects.

• Calculation: Calculate the Matrix Factor (MF) for both Analyte and IS.

• IS-Normalized MF:

  .

• Target: The IS-Normalized MF should be close to 1.0 (0.9 – 1.1), indicating that the d4-IS perfectly compensates for any suppression observed in the analyte.

4.3 Stability[3]

• Freeze-Thaw: 3 cycles at -80°C.

• Benchtop: 4 hours at room temperature (monitor for

  -lactam hydrolysis).

• Note: If the d4-IS degrades at a different rate than the analyte, the method is invalid. However, as a stable isotope analog, degradation kinetics are identical.

Mechanistic Fragmentation Pathway

Understanding the MS/MS fragmentation is vital for confirming the location of the deuterium labels and ensuring the transition is specific.

Figure 2: Simplified fragmentation pathway in Negative ESI. The d4-IS follows the exact same path with a +4 Da shift in the Precursor and Product ion (assuming the label is on the core structure).

References

• International Council for Harmonisation (ICH). (2006). Impurities in New Drug Substances Q3A(R2). Retrieved from [Link]

• Filppula, A. M., et al. (2019). Development of a joint population pharmacokinetic model of ezetimibe and its conjugated metabolite. European Journal of Pharmaceutical Sciences. Retrieved from [Link]

• Trivedi, R. K., et al. (2015). Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe. Journal of Pharmaceutical Analysis. Retrieved from [Link]

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

Sources

• 1. Page 02428 (Chemical) [advtechind.com]
• 2. clearsynth.com [clearsynth.com]
• 3. veeprho.com [veeprho.com]

Application Note: High-Throughput Quantitative Bioanalysis of Ezetimibe in Human Plasma Using 4-DeFluoro-4-methyl-ezetimibe-d4 as an Internal Standard by LC-MS/MS

Abstract

This application note presents a robust and sensitive method for the quantitative analysis of ezetimibe in human plasma. The method utilizes a stable, isotopically labeled internal standard, 4-DeFluoro-4-methyl-ezetimibe-d4, and employs liquid chromatography-tandem mass spectrometry (LC-MS/MS) for detection. A streamlined sample preparation procedure involving liquid-liquid extraction ensures high recovery and minimal matrix effects. The method has been validated according to the U.S. Food and Drug Administration (FDA) guidelines for bioanalytical method validation and is suitable for pharmacokinetic studies and therapeutic drug monitoring.

Introduction

Ezetimibe is a lipid-lowering agent that inhibits the absorption of cholesterol from the small intestine.[1][2] It is widely prescribed for the management of hypercholesterolemia, often in combination with HMG-CoA reductase inhibitors (statins).[2] Following oral administration, ezetimibe is rapidly absorbed and extensively metabolized to its pharmacologically active glucuronide metabolite.[1][3] The terminal half-life of ezetimibe and its glucuronide is approximately 22 hours.[1]

Accurate and precise quantification of ezetimibe in biological matrices is crucial for pharmacokinetic (PK) and bioequivalence (BE) studies.[4] LC-MS/MS has become the preferred analytical technique for bioanalysis due to its high sensitivity, selectivity, and speed.[5][6] The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard in LC-MS/MS-based quantification as it effectively compensates for variations in sample preparation, matrix effects, and instrument response. While deuterated ezetimibe (ezetimibe-d4) is a commonly used internal standard, this application note details a method using 4-DeFluoro-4-methyl-ezetimibe-d4, a structural analog that provides excellent performance.

This document provides a comprehensive protocol for the extraction and quantification of ezetimibe in human plasma, including detailed steps for sample preparation, chromatographic and mass spectrometric conditions, and method validation results.

Experimental

Materials and Reagents

• Analytes: Ezetimibe (reference standard), 4-DeFluoro-4-methyl-ezetimibe-d4 (Internal Standard)

• Chemicals and Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Water (HPLC grade), Formic acid (AR grade), Diethyl ether (AR grade), Dichloromethane (AR grade), Ammonium formate (AR grade), K2EDTA human plasma (drug-free)

• Enzymes: β-Glucuronidase

Instrumentation

• Liquid Chromatography: A high-performance liquid chromatography (HPLC) system capable of delivering accurate and precise gradients.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Data System: Software for instrument control, data acquisition, and processing.

Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of ezetimibe and 4-DeFluoro-4-methyl-ezetimibe-d4 in methanol.

• Working Solutions: Prepare serial dilutions of the ezetimibe stock solution in 50:50 (v/v) acetonitrile:water to create calibration curve (CC) and quality control (QC) working solutions.

• Internal Standard (IS) Working Solution: Dilute the 4-DeFluoro-4-methyl-ezetimibe-d4 stock solution in 50:50 (v/v) acetonitrile:water to a final concentration of 100 ng/mL.

Methodology

Sample Preparation

The sample preparation workflow is designed to be efficient and reproducible, ensuring high recovery of the analyte and internal standard while minimizing interferences from the plasma matrix.

Sources

• 1. ClinPGx [clinpgx.org]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pharmacokinetics and bioequivalence of Ezetimibe tablet versus Ezetrol®:an open-label, randomized, two-sequence crossover study in healthy Chinese subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. scispace.com [scispace.com]

Application Note: Preparation and Handling of 4-DeFluoro-4-methyl-ezetimibe-d4 Stock Solutions for LC-MS/MS Bioanalysis

Document Type: Technical Protocol & Application Guide Target Audience: Bioanalytical Scientists, DMPK Researchers, and Mass Spectrometry Specialists

Executive Summary

The accurate quantification of the lipid-lowering agent ezetimibe and its active metabolites in complex biological matrices requires highly selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows. However, LC-MS/MS is inherently susceptible to matrix effects—specifically ion suppression or enhancement caused by co-eluting endogenous components [1]. To correct for inter-individual matrix variability and extraction recovery losses, the use of a Stable Isotope-Labeled Internal Standard (SIL-IS) is a bioanalytical imperative [2].

This application note provides a comprehensive, self-validating protocol for the preparation, handling, and storage of 4-DeFluoro-4-methyl-ezetimibe-d4 , a specialized structural analog and stable isotope-labeled internal standard.

Mechanistic Context & Bioanalytical Rationale

Ezetimibe selectively localizes at the brush border of the small intestine and inhibits the Niemann-Pick C1-Like 1 (NPC1L1) protein. By blocking the clathrin/AP2-mediated endocytosis of the NPC1L1/sterol complex, it effectively halts the intestinal absorption of dietary and biliary cholesterol [3, 4].

Mechanism of Action: Ezetimibe blocks NPC1L1-mediated cholesterol endocytosis in enterocytes.

When quantifying ezetimibe via LC-MS/MS, researchers often encounter severe ionization suppression due to phospholipids in plasma or bile salts in feces. 4-DeFluoro-4-methyl-ezetimibe-d4 serves as an advanced internal standard. By replacing a fluorine atom with a methyl group and incorporating four deuterium atoms, this compound maintains near-identical physicochemical properties to ezetimibe but yields a distinct mass-to-charge (m/z) ratio and fragmentation pattern. This specific structural modification ensures zero mass spectrometric cross-talk (isotopic interference) with the target analyte while perfectly tracking extraction efficiency [2].

Physicochemical Properties

Understanding the physicochemical nature of the standard dictates the handling parameters. The table below summarizes the critical data required for accurate volumetric and gravimetric calculations.

Property	Specification
Chemical Name	4-DeFluoro-4-methyl-ezetimibe-d4
Molecular Formula	C₂₅H₂₀D₄FNO₃
Molecular Weight	~409.49 g/mol
Physical State	White to off-white solid powder
Solubility	DMSO (≥ 20 mg/mL), Methanol, Ethanol
Long-Term Storage (Solid)	-20°C to -80°C (Protect from light and moisture)
Stock Solution Storage	-80°C (Maximum 6 months)

Standard Operating Procedure: Stock Solution Preparation

Expertise & Experience Insight: Deuterated standards are highly sensitive to isotopic exchange if exposed to protic solvents under extreme pH conditions over prolonged periods. Furthermore, Dimethyl Sulfoxide (DMSO) is aggressively hygroscopic. Absorbed atmospheric moisture will precipitate the hydrophobic standard and artificially alter the true concentration. Always use newly opened, anhydrous solvents.

Phase 1: Equilibration & Gravimetric Preparation

• Thermal Equilibration: Remove the sealed vial of 4-DeFluoro-4-methyl-ezetimibe-d4 from the -20°C freezer. Place it in a desiccator at room temperature for a minimum of 30 minutes before opening.

  • Causality: Opening a cold vial causes immediate atmospheric moisture condensation on the powder, which compromises gravimetric accuracy and introduces water into the anhydrous stock.

• Weighing: Using a calibrated analytical microbalance (accuracy ±0.01 mg), weigh the desired mass of the standard into a static-free, low-bind glass vial.

Phase 2: Solubilization & Primary Stock Generation

• Solvent Addition: Add the calculated volume of anhydrous, LC-MS grade DMSO to achieve a primary stock concentration of 1.0 mg/mL .

• Dissolution: Vortex the mixture vigorously for 1–2 minutes. If the solid does not dissolve completely, sonicate the vial in a room-temperature water bath for 5 minutes.

• Self-Validating Check: Hold the vial against a strong light source. The solution must be completely clear. The presence of any light-scattering particulate matter indicates incomplete dissolution; continue sonication until optical clarity is achieved.

Phase 3: Aliquoting, Storage, & Working Solution Formulation

• Aliquoting: Divide the 1.0 mg/mL primary stock into 20 µL to 50 µL aliquots using amber, low-bind microcentrifuge tubes.

  • Causality: Amber tubes protect the compound from UV-induced degradation. Creating small-volume aliquots strictly prevents repeated freeze-thaw cycles, which drive solvent evaporation, condensation on the tube lid, and localized concentration gradients.

• Storage: Immediately transfer the aliquots to a -80°C freezer.

• Working Solution: To prepare the working IS solution (e.g., 100 ng/mL), thaw a single primary stock aliquot at room temperature. Vortex thoroughly to ensure homogeneity, then dilute using an LC-MS compatible solvent (e.g., 50:50 Acetonitrile:Water with 0.1% Formic Acid). Discard any remaining diluted working solution after 24 hours.

Workflow for the preparation and application of 4-DeFluoro-4-methyl-ezetimibe-d4 in LC-MS/MS.

Critical Handling & Stability Considerations

• Deuterium Exchange Risk: Avoid exposing the working solutions to strong acids or bases for extended periods. While the deuterium atoms on the aromatic rings of ezetimibe analogs are generally stable, extreme pH environments in protic solvents (like water or methanol) can catalyze hydrogen-deuterium exchange, leading to a loss of the +4 Da mass shift and compromising quantitation.

• Adsorption Losses: Ezetimibe and its highly lipophilic analogs are prone to non-specific binding to untreated plastic surfaces. Always utilize deactivated glass or low-bind polypropylene consumables during sample preparation and LC-MS/MS injection.

• Matrix Spiking: When spiking the working SIL-IS solution into biological samples, ensure the organic solvent content of the spike does not exceed 5% of the total sample volume to prevent unintended protein precipitation before the formal extraction step.

References

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. URL:[Link]

• The Mechanism of Action of Ezetimibe (Zetia) on the Inhibition of Cholesterol Absorption. EBM Consult. URL: [Link]

• Scientists Reveal the Mechanism of Ezetimibe Action in Mouse Small Intestine. Chinese Academy of Sciences (CAS). URL: [Link]

• A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. National Institutes of Health (NIH). URL: [Link]

Application Notes &amp; Protocols: Experimental Design for Studies Using 4-DeFluoro-4-methyl-ezetimibe-d4

Introduction: Understanding 4-DeFluoro-4-methyl-ezetimibe-d4

4-DeFluoro-4-methyl-ezetimibe-d4 is a high-purity, stable isotope-labeled (SIL) analog of a modified ezetimibe structure. Ezetimibe is a well-characterized pharmaceutical agent that lowers cholesterol by inhibiting the Niemann-Pick C1-Like 1 (NPC1L1) protein at the brush border of the small intestine, thereby blocking cholesterol absorption.[1][2][3][4] The structural modifications—replacement of a fluorine atom with a methyl group and the incorporation of four deuterium (d4) atoms—render this molecule an ideal internal standard (IS) for quantitative bioanalysis using mass spectrometry.

The near-identical physicochemical properties of a SIL IS to the analyte of interest ensure that it behaves similarly during sample extraction, chromatography, and ionization.[5][6][7] This co-elution and co-ionization effectively normalizes for variability in sample preparation and matrix effects, leading to highly accurate and precise quantification.[6][7] This document provides detailed protocols for the use of 4-DeFluoro-4-methyl-ezetimibe-d4 as an internal standard in the development, validation, and application of a robust bioanalytical method for its non-deuterated counterpart, 4-DeFluoro-4-methyl-ezetimibe, in biological matrices.

Application Note I: Quantitative Bioanalysis in Human Plasma by LC-MS/MS

This section details the development of a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 4-DeFluoro-4-methyl-ezetimibe (the analyte) in human plasma.

2.1. Principle of the Assay

The method is based on the principle of stable isotope dilution. A known concentration of 4-DeFluoro-4-methyl-ezetimibe-d4 (the internal standard) is spiked into plasma samples containing unknown amounts of the analyte. Following extraction, the samples are analyzed by LC-MS/MS. The analyte and the IS are separated chromatographically and detected by a mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The ratio of the analyte's peak area to the IS's peak area is used to construct a calibration curve, from which the concentration of the analyte in unknown samples is interpolated. This approach is the gold standard for correcting analytical variability.[6][7]

2.2. Materials and Reagents

• Analytes: 4-DeFluoro-4-methyl-ezetimibe, 4-DeFluoro-4-methyl-ezetimibe-d4

• Biological Matrix: Pooled human plasma (K2EDTA)

• Reagents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic Acid (≥99%), Water (Type I, 18.2 MΩ·cm)

• Consumables: 1.5 mL polypropylene microcentrifuge tubes, 96-well plates, analytical column (e.g., C18, 50 x 2.1 mm, 1.8 µm)

2.3. Protocol 1: Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh ~1 mg of both the analyte and the IS. Dissolve each in 1 mL of methanol to create individual 1 mg/mL stock solutions.

• Intermediate Stock Solutions: Prepare a series of intermediate stock solutions of the analyte by serially diluting the primary stock with 50:50 (v/v) methanol:water.

• Working Calibration Standards (CS) & Quality Control (QC) Samples: Use the intermediate analyte stocks to spike pooled human plasma to prepare CS and QC samples at desired concentrations. A typical range might be 0.1 to 100 ng/mL.

• Internal Standard Working Solution (10 ng/mL): Dilute the IS primary stock solution with 50:50 (v/v) methanol:water to a final concentration of 10 ng/mL. This solution will be used for spiking all samples. Rationale: A single, consistent concentration of IS is added to all samples (excluding blanks) to ensure uniform normalization across the entire analytical run.

2.4. Protocol 2: Plasma Sample Preparation (Protein Precipitation)

• Sample Aliquoting: Aliquot 50 µL of each plasma sample (blank, CS, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the 10 ng/mL IS working solution to every tube except the blank matrix. To the blank, add 10 µL of 50:50 methanol:water.

• Precipitation: Add 200 µL of cold acetonitrile to each tube.

• Vortexing: Vortex all tubes vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer 150 µL of the clear supernatant to a 96-well plate for LC-MS/MS analysis. Rationale: Protein precipitation is a rapid and effective method for removing the majority of plasma proteins, which can interfere with the analysis and damage the LC column.

2.5. Protocol 3: LC-MS/MS Instrumentation and Conditions

The following table provides a starting point for method development. Parameters must be optimized for the specific instrument used.

Parameter	Recommended Condition
LC System	UPLC/UHPLC System
Column	Reversed-Phase C18, 50 x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 5% B, ramp to 95% B over 3 min, hold 1 min, return to 5% B
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition (Analyte)	Hypothesized: [M+H]+ → Product Ion (e.g., 408.2 → 271.1)
MRM Transition (IS)	Hypothesized: [M+H]+ → Product Ion (e.g., 412.2 → 275.1)
Key MS Voltages	Optimize Capillary, Cone, and Collision Energy for maximum signal

Note: MRM transitions are hypothesized based on the structure of ezetimibe and its known fragmentation patterns.[8] These must be determined empirically by infusing the pure analyte and IS into the mass spectrometer.

2.6. Experimental Workflow Diagram

Workflow for a typical preclinical pharmacokinetic study.

4.2. In Vitro Metabolic Stability Assay

This assay assesses how quickly a compound is metabolized by liver enzymes, providing an early prediction of its hepatic clearance. [9][10]

• System: Human Liver Microsomes (HLM), which are rich in key drug-metabolizing enzymes like Cytochrome P450s. [11][12]* Protocol:

  • Incubate the analyte (e.g., at 1 µM) with HLM and an NADPH-regenerating system (to initiate the metabolic reaction) at 37°C.

  • Take aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Quench the reaction in each aliquot by adding cold acetonitrile containing the IS (4-DeFluoro-4-methyl-ezetimibe-d4).

  • Process and analyze the samples using the validated LC-MS/MS method.

• Data Analysis: Plot the percentage of the parent compound remaining over time. From the slope of the natural log plot, calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

References

• FDA. (2018). Bioanalytical Method Validation: Guidance for Industry. U.S. Food and Drug Administration. [Link]

• Davis, H. R., & Veltri, E. P. (2008). Ezetimibe therapy: mechanism of action and clinical update. Vascular health and risk management, 4(4), 777–784. [Link]

• Dr.Oracle. (2026, February 11). What is the mechanism of action of ezetimibe?. [Link]

• PharmacologyCorner. (n.d.). The Mechanism of Action of Ezetimibe (Zetia) on the Inhibition of Cholesterol Absorption. [Link]

• European Medicines Agency. (2023, January 13). ICH M10 on bioanalytical method validation - Scientific guideline. [Link]

• BioAgilytix. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• European Medicines Agency. (2015, June 3). Bioanalytical method validation - Scientific guideline. [Link]

• FDA. (2025, February 6). Bioanalytical Method Validation for Biomarkers Guidance. [Link]

• Chinese Academy of Sciences. (n.d.). Scientists Reveal the Mechanism of Ezetimibe Action in Mouse Small Intestine. [Link]

• Federal Register. (2022, November 7). M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability. [Link]

• Hughes, N., & MacLeod, K. (2012). European Medicines Agency guideline on bioanalytical method validation. Future Science, 4(6), 845-852. [Link]

• Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery. [Link]

• European Medicines Agency. (2011, July 21). Guideline on bioanalytical method validation. [Link]

• Xie, C., et al. (2012). Ezetimibe blocks the internalization of NPC1L1 and cholesterol in mouse small intestine. Journal of Lipid Research, 53(10), 2092-2101. [Link]

• HHS.gov. (n.d.). Bioanalytical Method Validation for Biomarkers Guidance. [Link]

• Zhang, D., & Li, W. (2018). In Vitro Drug Metabolite Profiling Using Hepatic S9 and Human Liver Microsomes. In Drug Metabolite Profiling and Identification. Methods in Molecular Biology, vol 1723. Humana Press, New York, NY. [Link]

• Gu, H., et al. (2014). A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. Journal of Chromatography B, 969, 159-166. [Link]

• Discovery Life Sciences. (n.d.). Overcoming In Vitro Liver Metabolism Screening Limitations with Permeabilized Human Hepatocytes. [Link]

• Bioanalysis Zone. (2012, May 2). European Medicines Agency guideline on bioanalytical method validation: what more is there to say?. [Link]

• Gajula, S. N. R., et al. (2022). In Vitro Drug Metabolism Studies Using Human Liver Microsomes. In In-vitro and In-silico Tools in Drug Discovery. IntechOpen. [Link]

• Plant, N. (2004). In vitro drug metabolism using liver microsomes. Current protocols in pharmacology, Chapter 7, Unit 7.7. [Link]

• Ramadevi, P., et al. (2020). Bio analytical method development and validation for Ezetimibe and Pitavastain and its applications to pharmacokinetic studies in Rabbit plasma by using LCMS/MS. International Journal of Research in Pharmaceutical Sciences, 11(4), 6548-6557. [Link]

• Ramadevi, P., et al. (2020). Bio analytical method development and validation for Ezetimibe and Pitavastain and its applications to pharmacokinetic studies in Rabbit plasma by using LCMS/MS. International Journal of Research in Pharmaceutical Sciences, 11(4). [Link]

• Wang, L., et al. (2012). Determination of Ezetimibe and Total Ezetimibe in Human Plasma and Its Pharmacokinetics. Chinese Pharmaceutical Journal, 47(1), 58-62. [Link]

• Nguyen, T. H., et al. (2023). A One-step Sample Processing Method in Combination With Hplc-Ms/Ms for the Simultaneous Quantification of Atorvastatin, Ezetimibe and Three Metabolites Including O-Hydroxyl Atorvastatin, P-Hydroxyl Atorvastatin, and Ezetimibe-Glucuronide in Human Plasma. Preprints.org. [Link]

• Patel, D. P., et al. (2016). Development and Validation of a High-throughput LC–MS/MS Method for the Quantitation of Total Ezetimibe in Human Plasma. International Journal of Pharmaceutical Sciences Review and Research, 39(1), 162-170. [Link]

• Thomas, E. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. [Link]

• Metabolic Solutions. (2024, November 21). Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. [Link]

• Veeprho. (n.d.). Ezetimibe D4. [Link]

• Pharmaffiliates. (n.d.). Ezetimibe D4 [N-(4-fluorophenyl- D4)]. [Link]

Sources

• 1. Ezetimibe therapy: mechanism of action and clinical update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. droracle.ai [droracle.ai]
• 3. The Mechanism of Action of Ezetimibe (Zetia) on the Inhibition of Cholesterol Absorption [ebmconsult.com]
• 4. Scientists Reveal the Mechanism of Ezetimibe Action in Mouse Small Intestine----Institute of Biochemistry and Cell Biology, Shanghai Institute for Biological Sciences, CAS [english.cemcs.cas.cn]
• 5. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 6. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. crimsonpublishers.com [crimsonpublishers.com]
• 8. globalresearchonline.net [globalresearchonline.net]
• 9. nuvisan.com [nuvisan.com]
• 10. In vitro drug metabolism using liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. dls.com [dls.com]
• 12. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of 4-DeFluoro-4-methyl-ezetimibe using a Stable Isotope-Labeled Internal Standard by LC-MS/MS

Abstract

This document provides a comprehensive guide for the quantitative analysis of 4-DeFluoro-4-methyl-ezetimibe in biological matrices, specifically human plasma, using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method described herein employs 4-DeFluoro-4-methyl-ezetimibe-d4 as a stable isotope-labeled (SIL) internal standard to ensure the highest level of accuracy and precision. This application note is intended for researchers, scientists, and drug development professionals engaged in pharmacokinetic, bioequivalence, or therapeutic drug monitoring studies. The protocols outlined are grounded in established bioanalytical principles and are designed to meet rigorous regulatory expectations, such as those from the U.S. Food and Drug Administration (FDA).[1][2][3][4][5]

Introduction: The Rationale for a Deuterated Internal Standard

Quantitative bioanalysis by LC-MS/MS is susceptible to several sources of variability that can compromise data integrity. These include inconsistencies during sample preparation, instrumental drift, and, most notably, matrix effects.[6][7] Matrix effects, caused by co-eluting endogenous components from biological samples, can unpredictably suppress or enhance the ionization of the target analyte, leading to inaccurate quantification.[7]

The most effective strategy to mitigate these variabilities is the use of a stable isotope-labeled internal standard (SIL-IS).[6][8][9] An ideal SIL-IS is chemically identical to the analyte, with the only difference being the substitution of one or more atoms with their heavier stable isotopes (e.g., replacing ¹H with ²H or D).[8] This structural identity ensures that the SIL-IS co-elutes with the analyte and experiences the same extraction recovery and ionization effects.[9] By measuring the ratio of the analyte's signal to the IS's signal, these sources of variability are effectively normalized, a principle at the core of Isotope Dilution Mass Spectrometry (IDMS).[6]

For the quantification of 4-DeFluoro-4-methyl-ezetimibe, the corresponding deuterated analog, 4-DeFluoro-4-methyl-ezetimibe-d4, serves as the "gold standard" internal standard.[6] Its use is critical for developing a robust and reliable bioanalytical method suitable for regulatory submissions.

Analyte and Internal Standard Properties

A thorough understanding of the analyte and internal standard is fundamental to method development.

Compound	Structure	Formula	Molecular Weight
4-DeFluoro-4-methyl-ezetimibe	(3R,4S)-1-(4-fluorophenyl)-3-[(3S)-3-hydroxy-3-(4-methylphenyl)propyl]-4-(4-hydroxyphenyl)azetidin-2-one	C₂₅H₂₄FNO₃	405.47 g/mol
4-DeFluoro-4-methyl-ezetimibe-d4	Structure analogous to the analyte with four deuterium atoms, typically on a phenyl ring.	C₂₅H₂₀D₄FNO₃	409.50 g/mol

Note: The exact position of the deuterium labels on 4-DeFluoro-4-methyl-ezetimibe-d4 should be confirmed from the certificate of analysis provided by the supplier.

Experimental Protocol: LC-MS/MS Assay for 4-DeFluoro-4-methyl-ezetimibe in Human Plasma

This protocol outlines a validated approach for the extraction and quantification of 4-DeFluoro-4-methyl-ezetimibe from human plasma.

Materials and Reagents

• Reference Standards: 4-DeFluoro-4-methyl-ezetimibe, 4-DeFluoro-4-methyl-ezetimibe-d4

• Biological Matrix: Blank human plasma (K₂EDTA)

• Solvents: HPLC-grade acetonitrile, methanol, and water; Formic acid (LC-MS grade)

• Extraction Solvent: Methyl tert-butyl ether (MTBE)

• Reconstitution Solvent: 50:50 Acetonitrile:Water (v/v)

Instrumentation

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm) is recommended for good peak shape and separation.

Preparation of Solutions

• Stock Solutions (1 mg/mL): Separately dissolve 4-DeFluoro-4-methyl-ezetimibe and 4-DeFluoro-4-methyl-ezetimibe-d4 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the 4-DeFluoro-4-methyl-ezetimibe stock solution in 50:50 acetonitrile:water to create calibration curve (CC) standards.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the 4-DeFluoro-4-methyl-ezetimibe-d4 stock solution in 50:50 acetonitrile:water.

Sample Preparation: Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a robust technique for cleaning up complex biological samples.[10][11]

Caption: Liquid-Liquid Extraction (LLE) Workflow.

LC-MS/MS Conditions

The following parameters are a starting point and should be optimized for the specific instrumentation used.

Table 1: Chromatographic Conditions

Parameter	Recommended Setting	Rationale
Column	C18, 50 x 2.1 mm, 1.8 µm	Provides efficient separation for compounds of this polarity.
Mobile Phase A	0.1% Formic Acid in Water	Acidifier to promote protonation for positive ion mode ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for elution.
Flow Rate	0.4 mL/min	Appropriate for the column dimensions.
Gradient	Start at 30% B, ramp to 95% B over 3 min, hold for 1 min, re-equilibrate for 1.5 min	A gradient ensures efficient elution and separation from matrix components.[7]
Injection Volume	5 µL	Balances sensitivity with potential for matrix effects.
Column Temp.	40°C	Improves peak shape and reduces viscosity.

Table 2: Mass Spectrometry Conditions

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	ESI is a common and effective ionization technique for molecules of this type.
Detection Mode	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity for quantification.[11]
Analyte Transition	Q1: 406.5 → Q3: 271.1	Precursor ion [M+H]⁺ and a stable product ion.
IS Transition	Q1: 410.5 → Q3: 275.1	Precursor ion [M+D₄+H]⁺ and a corresponding stable product ion.
Dwell Time	100 ms	Sufficient time for data point acquisition across the chromatographic peak.
Source Temp.	500°C	Optimized for desolvation.
IonSpray Voltage	5500 V	Optimized for ionization efficiency.

Note: Mass transitions are predicted based on the structure of 4-DeFluoro-4-methyl-ezetimibe and its deuterated analog, drawing parallels from published methods for ezetimibe.[11] These transitions must be empirically optimized via infusion of the individual compounds into the mass spectrometer.

Method Validation Strategy

A robust bioanalytical method requires thorough validation to ensure its reliability.[1] The validation should be performed in accordance with regulatory guidelines such as the FDA's Bioanalytical Method Validation Guidance.[1][3]

Caption: Key Bioanalytical Method Validation Parameters.

Table 3: Acceptance Criteria for Method Validation

Parameter	Acceptance Criteria	Rationale
Calibration Curve	≥ 8 standards; Correlation coefficient (r²) ≥ 0.99	Ensures a reliable relationship between concentration and response.[6]
Accuracy & Precision	Intra- and inter-day precision (%CV) ≤ 15% (≤ 20% at LLOQ). Accuracy (%bias) within ±15% (±20% at LLOQ).	Demonstrates the closeness of measured values to the true value and the reproducibility of the assay.[3][6]
Matrix Effect	CV of the IS-normalized matrix factor from ≥ 6 different sources should be ≤ 15%.	Confirms that different biological sources do not variably affect ionization.[6]
Extraction Recovery	Should be consistent, precise, and reproducible, though it does not need to be 100%.	Ensures the extraction process is reliable.[6]
Stability	Analyte should be stable under expected sample handling and storage conditions.	Guarantees sample integrity from collection to analysis.[6]

Conclusion

The LC-MS/MS method detailed in this application note provides a robust and reliable framework for the quantification of 4-DeFluoro-4-methyl-ezetimibe in human plasma. The strategic use of 4-DeFluoro-4-methyl-ezetimibe-d4 as a stable isotope-labeled internal standard is paramount. It effectively corrects for analytical variability, including matrix effects and inconsistent sample recovery, thereby ensuring the generation of high-quality, accurate, and precise data suitable for regulated bioanalysis.[6][7][12] Adherence to the outlined validation principles will ensure the method is fit-for-purpose and meets global regulatory expectations.

References

• Deuterated Internal Standards: The Gold Standard in Mass Spectrometry. Benchchem. [URL: https://www.benchchem.com/blog/deuterated-internal-standards-the-gold-standard-in-mass-spectrometry]
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc. [URL: https://resolvemass.com/deuterated-internal-standards-for-lc-ms-selection-custom-synthesis/]
• A Technical Guide to Deuterated Internal Standards in Mass Spectrometry. Benchchem. [URL: https://www.benchchem.com/blog/a-technical-guide-to-deuterated-internal-standards-in-mass-spectrometry]
• Essential FDA Guidelines for Bioanalytical Method Validation. (2025). [URL: https://www.wysowl.
• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025). [URL: https://www.sannova.
• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. [URL: https://www.researchgate.net/publication/338573295_A_REVIEW_USE_OF_DEUTERATED_INTERNAL_STANDARDS_IN_MASS_SPECTOMETRY_TECHNIQUES]
• USFDA guidelines for bioanalytical method validation. SlideShare. [URL: https://www.slideshare.
• Deuterated internal standards and bioanalysis. AptoChem. [URL: https://www.aptochem.
• Bioanalytical Method Validation for Biomarkers Guidance. HHS.gov. [URL: https://www.hhs.
• Analytical LC-MS/MS method for ezetimibe and its application for pharmacokinetic study. [URL: https://www.scispace.com/paper/a-sensitive-and-reliable-analytical-method-for-10.1080/10826076.2011.597065]
• M10 Bioanalytical Method Validation and Study Sample Analysis. FDA. [URL: https://www.fda.
• Simultaneous determination of ezetimibe and its glucuronide metabolite in human plasma by solid phase extraction and liquid chromatography-tandem mass spectrometry. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/cerilliant/e084]
• Determination of Ezetimibe and Total Ezetimibe in Human Plasma and Its Pharmacokinetics. [URL: https://europepmc.org/article/cba/474163]
• Development and Validation of a High-throughput LC–MS/MS Method for the Quantitation of Total Ezetimibe in Human Plasma. International Journal of Pharmaceutical Sciences Review and Research. [URL: https://globalresearchonline.net/journalcontents/v38-2/24.pdf]
• Analytical lc-ms/ms method for ezetimibe and its application for pharmacokinetic study (2012). SciSpace. [URL: https://www.scispace.com/paper/a-sensitive-and-reliable-analytical-method-for-exetimibe-in-human-plasma-using-a-liquid-chromatography-tandem-mass-spectrometry-lc-ms-ms-system-was-developed-and-validated-for-the-pharmacokinetic-study-bae-2012]

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. labs.iqvia.com [labs.iqvia.com]
• 3. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]
• 4. hhs.gov [hhs.gov]
• 5. fda.gov [fda.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 10. Determination of Ezetimibe and Total Ezetimibe in Human Plasma and Its Pharmacokinetics [journal11.magtechjournal.com]
• 11. globalresearchonline.net [globalresearchonline.net]
• 12. texilajournal.com [texilajournal.com]

Application Note: Storage, Stability, and Handling Protocols for 4-DeFluoro-4-methyl-ezetimibe-d4

Introduction and Analytical Context

4-DeFluoro-4-methyl-ezetimibe-d4 (Formula:

) is a highly specialized, stable isotope-labeled (SIL) structural analog of the cholesterol absorption inhibitor ezetimibe. In pharmacokinetic (PK) studies and therapeutic drug monitoring (TDM), it is frequently utilized as an Internal Standard (IS) for liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1].

Because quantitative accuracy in LC-MS/MS relies entirely on the constant concentration and isotopic purity of the internal standard, understanding the physicochemical vulnerabilities of this compound is critical. Mishandling leads to structural degradation or isotopic dilution, which directly skews the calibration curve and invalidates clinical data.

Physicochemical Vulnerabilities & Causality of Degradation

As a Senior Application Scientist, it is vital to look beyond basic storage temperatures and understand why specific environments cause standard failure. The degradation of 4-DeFluoro-4-methyl-ezetimibe-d4 is governed by three primary mechanisms:

• -Lactam Ring Hydrolysis: The core of the ezetimibe scaffold is a 2-azetidinone ( -lactam) ring. This four-membered ring is under high steric strain and is highly susceptible to nucleophilic attack by water or protic solvents (e.g., methanol, ethanol). Hydrolysis results in a ring-opened degradation product, permanently lowering the active concentration of the standard [2].

• Hydrogen-Deuterium (H/D) Back-Exchange: The presence of four deuterium atoms provides the critical +4 Da mass shift required to differentiate the IS from the analyte. If stored in protic solvents (like unbuffered water or methanol) for extended periods, labile deuteriums can exchange with ambient hydrogen. This "back-exchange" converts the D4 standard into D3, D2, or D0 analogs, causing direct interference with the unlabeled analyte's MRM transition.

• Photolytic Oxidation: The phenolic and benzylic positions on the molecule are sensitive to UV and visible light, leading to oxidative degradation over time.

Fig 1: Logical mapping of degradation mechanisms and their preventive storage actions.

Quantitative Storage Guidelines

To mitigate the risks outlined above, strict adherence to temperature and solvent controls is required. The following table summarizes the validated storage conditions [1, 2].

Table 1: Storage and Stability Matrix

State	Solvent Matrix	Storage Temperature	Container Type	Validated Shelf Life
Solid Powder	N/A (Lyophilized/Neat)	-20°C	Amber Glass, Desiccated	Up to 3 Years
Stock Solution	Anhydrous DMSO or ACN	-80°C	Amber Glass, Argon Purged	6 Months
Stock Solution	Anhydrous DMSO or ACN	-20°C	Amber Glass, Sealed	1 Month
Working Solution	50:50 ACN:Water	4°C (Autosampler)	Polypropylene/Glass	13 to 24 Hours [3]

Note: DMSO freezes at 19°C. Stock solutions stored in DMSO must be allowed to equilibrate completely to room temperature and vortexed thoroughly before pipetting to ensure concentration homogeneity.

Experimental Methodologies

Protocol A: Preparation of Stock Solutions (Self-Validating Workflow)

This protocol incorporates environmental controls to prevent moisture condensation, which is the leading cause of

-lactam hydrolysis.

• Equilibration: Remove the solid standard vial from -20°C storage. Crucial Step: Do not open the vial immediately. Allow it to sit in a desiccator at room temperature for at least 30 minutes. Opening a cold vial introduces atmospheric moisture, initiating hydrolysis.

• Solvent Selection: Use strictly anhydrous, LC-MS grade Dimethyl Sulfoxide (DMSO) or Acetonitrile (ACN). Avoid Methanol to prevent H/D exchange.

• Dissolution: Reconstitute the powder to a concentration of

  . Vortex for 60 seconds. If using DMSO, brief ultrasonication (max 2 minutes) may be used to ensure complete dissolution.

• Aliquoting: Divide the stock solution into

  single-use aliquots in amber glass vials. Purge the headspace with Argon or Nitrogen gas before capping.

• Storage: Immediately transfer the aliquots to a -80°C freezer. This single-use aliquot strategy eliminates freeze-thaw cycles, preserving both chemical and isotopic integrity.

Fig 2: Step-by-step workflow for the preparation and validation of SIL-IS stock solutions.

Protocol B: Stability Assessment & Isotopic Purity Validation

A protocol is only robust if it validates itself. Before using a newly prepared or stored IS batch for a PK study, you must verify that H/D exchange or degradation has not occurred.

• Prepare a "Zero Standard" (Standard 0): Spike the blank biological matrix (e.g., plasma) with the 4-DeFluoro-4-methyl-ezetimibe-d4 working solution, but do not add the unlabeled analyte.

• Prepare a "Double Blank": Matrix only, no IS, no analyte.

• Extraction & Injection: Process both samples using your standard protein precipitation or solid-phase extraction (SPE) method and inject them into the LC-MS/MS.

• Causality Check (The Self-Validation):

  • Monitor the MRM transition for the unlabeled analyte in the Zero Standard.

  • Acceptance Criteria: The peak area of the unlabeled transition in the Zero Standard must be

    of the peak area of the Lower Limit of Quantification (LLOQ).

  • Failure Mode Analysis: If the peak area exceeds 5%, it proves that either the IS was contaminated with unlabeled compound during synthesis, or H/D back-exchange has occurred during storage, converting D4 to D0. The batch must be discarded.

Table 2: Representative LC-MS/MS Parameters for Validation

Parameter	Setting / Value
Ionization Mode	Electrospray Ionization (ESI), Negative Mode
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Column Temperature	40°C
Autosampler Temp	4°C (Critical to prevent on-instrument degradation)
Expected Mass Shift	+4 Da relative to the unlabeled analog

Conclusion

Handling 4-DeFluoro-4-methyl-ezetimibe-d4 requires strict environmental controls to prevent

-lactam hydrolysis and isotopic back-exchange. By utilizing anhydrous, aprotic solvents (DMSO/ACN), eliminating freeze-thaw cycles through single-use aliquoting, and implementing a self-validating Zero Standard check, analytical scientists can ensure the absolute integrity of their PK and TDM data.

References

Technical Notes & Optimization

Troubleshooting Center: Signal Suppression of 4-DeFluoro-4-methyl-ezetimibe-d4 in Plasma

Technical Support Case: #EZT-IMP-004

Subject: Signal Suppression / Matrix Effect Resolution for Ezetimibe Impurity Analysis Analyte: 4-DeFluoro-4-methyl-ezetimibe (Impurity) & 4-DeFluoro-4-methyl-ezetimibe-d4 (IS) Matrix: Human/Rat Plasma Instrumentation: LC-MS/MS (ESI Negative Mode)[]

Executive Summary & Diagnostic Logic

Signal suppression in the analysis of lipophilic compounds like 4-DeFluoro-4-methyl-ezetimibe is predominantly caused by endogenous plasma phospholipids (glycerophosphocholines and lysophosphatidylcholines) competing for ionization in the electrospray source.[]

Since Ezetimibe and its analogs are typically analyzed in Negative ESI mode ([M-H]⁻ transitions), they are particularly susceptible to suppression from high-abundance matrix components that co-elute in the high-organic region of a reversed-phase gradient.[]

Immediate Action Required: Do not rely solely on the Internal Standard (d4) to correct for suppression. While a stable isotope-labeled IS (SIL-IS) compensates for matrix effects, severe suppression (>50%) significantly reduces the signal-to-noise ratio (S/N), compromising the Lower Limit of Quantitation (LLOQ).[]

Diagnostic Workflow

Use this logic flow to pinpoint the source of the suppression.[]

Figure 1: Decision tree for diagnosing signal loss in LC-MS/MS bioanalysis.

Technical Troubleshooting Guide

Phase 1: Confirming Matrix Effects (The "Gold Standard" Test)

Before changing extraction methods, you must visualize the suppression.[]

Protocol: Post-Column Infusion

• Setup: Tee-in a steady infusion of the analyte standard (100 ng/mL in mobile phase) into the LC effluent before it enters the MS source.

• Injection: Inject a "blank" extracted plasma sample (processed exactly as your samples).

• Observation: Monitor the baseline of the infused analyte.[]

• Interpretation:

  • Flat Baseline: No matrix effect.[]

  • Dip/Drop in Baseline: Ion suppression zone.[] If this dip aligns with your analyte's retention time (RT), you have a matrix effect.[]

Phase 2: Sample Preparation Optimization

The Likely Culprit: Protein Precipitation (PPT) If you are using Acetonitrile or Methanol protein precipitation, you are injecting high levels of phospholipids.[] Ezetimibe analogs are lipophilic (LogP ~4.[]5) and elute late, exactly where phospholipids elute.[]

The Solution: Liquid-Liquid Extraction (LLE) LLE is the preferred method for Ezetimibe analogs because it efficiently removes phospholipids and salts while extracting the lipophilic analyte.[]

Recommended LLE Protocol:

• Aliquot: 200 µL Plasma.

• IS Spike: Add 20 µL of 4-DeFluoro-4-methyl-ezetimibe-d4 working solution.

• Buffer: Add 100 µL Ammonium Acetate (10 mM, pH 5.0) to stabilize the analyte.

• Extraction Solvent: Add 1.5 mL Methyl tert-butyl ether (MTBE) .

  • Alternative: Diethyl ether/Dichloromethane (70:30 v/v).[][2]

• Agitate: Vortex for 10 min; Centrifuge at 4000 rpm for 10 min.

• Transfer: Transfer the supernatant (organic layer) to a clean tube.

• Dry: Evaporate under Nitrogen at 40°C.

• Reconstitute: 100 µL Mobile Phase (e.g., 70:30 ACN:Water).

Phase 3: Chromatographic Resolution

If you cannot switch to LLE, you must chromatographically separate the phospholipids from your analyte.[]

• Column: Use a C18 column with high carbon load (e.g., Agilent Zorbax Eclipse Plus C18 or Waters BEH C18).[]

• Gradient: Phospholipids typically elute at very high organic strength (90-100% B).[]

  • Strategy: Ensure your analyte elutes before the gradient ramp hits 95% B, or hold the gradient at 100% B for 2 minutes after the analyte elutes to flush the column.[]

Quantitative Comparison of Extraction Methods:

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid Phase Extraction (SPE)
Phospholipid Removal	< 10% (Poor)	> 95% (Excellent)	> 98% (Superior)
Matrix Effect (ME%)	High Suppression (-40% to -60%)	Negligible (-5% to +5%)	Negligible
Recovery (RE%)	> 90%	80-90%	85-95%
Sensitivity (S/N)	Low (High Noise)	High	High
Cost/Sample	Low	Medium	High

Frequently Asked Questions (FAQs)

Q1: Why is Negative ESI mode preferred for 4-DeFluoro-4-methyl-ezetimibe? A: Ezetimibe and its structural analogs contain phenolic hydroxyl groups and a beta-lactam ring.[] In negative mode (ESI-), these compounds readily form stable deprotonated ions [M-H]⁻ (e.g., m/z ~408 for Ezetimibe).[] Positive mode often requires ammonium adducts [M+NH4]⁺, which can be less stable and more susceptible to thermal degradation in the source.[]

Q2: My Internal Standard (d4) is also suppressed. Does this matter? A: Yes. While the ratio of Analyte/IS might remain linear (since the d4 isotope elutes at virtually the same time and suffers the same suppression), the absolute sensitivity drops.[] If suppression is 80%, you are losing 80% of your signal, which will likely cause your QC Low and LLOQ samples to fail precision criteria.[]

Q3: Can I use a "Divert Valve" to fix this? A: A divert valve helps keep the MS source clean but does not solve co-elution.[] If the phospholipids elute at the same time as your analyte, diverting the flow before or after the peak won't help.[] You must separate them chromatographically or remove them during extraction.[]

Q4: I see "ghost peaks" in blank samples. What is this? A: This is likely phospholipid build-up on the column from previous injections (carryover).[] Phospholipids can accumulate and elute unpredictably in subsequent runs.[]

• Fix: Add a "sawtooth" wash step (rapid ramp to 100% B and hold for 2 mins) at the end of every injection cycle.

References

• Sarkar, A. K., et al. (2016).[] "Development and Validation of a High-throughput LC–MS/MS Method for the Quantitation of Total Ezetimibe in Human Plasma." International Journal of Pharmaceutical Sciences Review and Research. Link

• El-Bagary, R. I., et al. (2014).[] "LC-MS-MS Simultaneous Determination of Atorvastatin and Ezetimibe in Human Plasma." Journal of Chromatographic Science. Link[]

• BOC Sciences. "Ezetimibe Desfluoro Methyl Impurity (CAS 1700622-07-6) Data Sheet."[]

• US Food and Drug Administration (FDA). (2018).[] "Bioanalytical Method Validation Guidance for Industry." Link

Sources

• 2. globalresearchonline.net [globalresearchonline.net]

Optimizing chromatographic separation of 4-DeFluoro-4-methyl-ezetimibe-d4 and its metabolites

[1]

Executive Summary

This guide addresses the chromatographic challenges associated with 4-DeFluoro-4-methyl-ezetimibe (an impurity or structural analog where a fluorine is replaced by a methyl group) and its deuterated form (d4 ).[1]

The separation of this molecule presents a "polarity divergence" paradox:

• The Analog: The substitution of Fluorine with a Methyl group increases lipophilicity (LogP increases), pushing retention later than the parent Ezetimibe.

• The Metabolites: The glucuronide metabolites are highly polar, eluting near the void volume.

• The Isotope Effect: The d4 isotopologue often exhibits a "Deuterium Isotope Effect," eluting slightly earlier than the non-deuterated form in Reverse Phase (RP) chromatography, creating potential for differential matrix effects.

Module 1: Critical Resolution & Selectivity (The "Why")

Q1: Why can't I separate the 4-methyl analog from the parent Ezetimibe using a standard C18 column?

A: You are likely battling "hydrophobic masking."[1] While a Methyl group is bulkier and more lipophilic than Fluorine, a standard C18 column interacts primarily through dispersive forces (London dispersion). If your mobile phase is Acetonitrile (ACN)-rich, the solvent strength may be compressing the selectivity between the fluoro- and methyl-substituted rings.[1]

The Fix: Switch to Pi-Pi Selectivity. The Ezetimibe core contains pendant phenyl rings.

• Fluorine is electron-withdrawing (lowers electron density in the ring).[1]

• Methyl is electron-donating (increases electron density).[1]

A Phenyl-Hexyl or Biphenyl stationary phase exploits this electronic difference.[1] The pi-electrons of the stationary phase will interact more strongly with the electron-rich (Methyl) ring than the electron-deficient (Fluoro) ring, significantly enhancing resolution where a C18 fails.

Q2: My Glucuronide metabolite is eluting in the void volume (k' < 1). How do I retain it without retaining the parent compound for 30 minutes?

A: This is the "General Elution Problem." Ezetimibe-Glucuronide is extremely polar.[1]

• Cause: Standard C18 columns suffer from "pore dewetting" (phase collapse) at the high aqueous conditions (95-100% water) required to retain the glucuronide.

• Solution: Use a C18-Aq or HSS T3 (High Strength Silica) column.[1] These phases are compatible with 100% aqueous mobile phases.[1]

• Protocol Adjustment: You must use a ballistic gradient .[1] Start at 95% Aqueous to trap the glucuronide, hold for 1-2 minutes, then ramp rapidly to 95% Organic to elute the lipophilic parent and methyl-analog.

Module 2: The Deuterium Isotope Effect (The "d4" Issue)

Q3: My d4-internal standard elutes 0.1 min earlier than the analyte. Is this a problem?

A: Yes, in LC-MS/MS, this is a critical risk factor known as the Deuterium Isotope Effect . Because the C-D bond is shorter and has a lower zero-point energy than the C-H bond, deuterated compounds are slightly less lipophilic. In high-efficiency UHPLC, this results in the d4-standard eluting before the analyte.

The Risk: If the d4 peak elutes in a region of matrix suppression (e.g., phospholipids) but the analyte elutes slightly later outside that zone, the IS will not correctly compensate for the signal loss. This leads to quantitative errors.[1][2]

Troubleshooting Protocol:

• Check Matrix Factors: Infuse the analyte post-column while injecting a blank matrix. Look for suppression zones.[1][2]

• Shallow the Gradient: If separation is < 0.1 min, shallowing the gradient slope at the elution point can sometimes merge the peaks (counter-intuitive, but effective for MS quantitation).

• Switch Isotopes: If precision fails, switch to a 13C-labeled or 15N-labeled standard. These do not exhibit chromatographic isotope effects.[1]

Module 3: Recommended Workflows

Workflow Visualization: Method Development Decision Tree

Caption: Decision tree for selecting stationary phases and modifiers based on metabolite polarity and analog structural similarity.

Module 4: Validated Experimental Protocols

Protocol A: The "Wide-Polarity" Gradient (Glucuronide to Methyl-Analog)

Objective: Simultaneous quantification of polar Ezetimibe-Glucuronide and lipophilic 4-DeFluoro-4-methyl-ezetimibe.

Chromatographic Conditions:

Parameter	Setting	Rationale
Column	Waters ACQUITY UPLC HSS T3 (1.8 µm, 2.1 x 100 mm)	Withstands 100% aqueous start; retains polar glucuronides.[1]
Mobile Phase A	0.1% Formic Acid in Water	Acidic pH keeps the phenolic -OH protonated (better retention).[1]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	ACN provides sharper peaks than MeOH for the lipophilic parent.
Flow Rate	0.4 mL/min	Optimal linear velocity for 1.8 µm particles.[1]
Temp	45°C	Reduces viscosity, improves mass transfer for bulky analogs.

Gradient Table:

Time (min)	%A	%B	Curve	Event
0.00	95	5	Initial	Trapping Glucuronide
1.50	95	5	6 (Linear)	Isocratic hold for polar retention
8.00	5	95	6 (Linear)	Elution of Ezetimibe & Methyl-Analog
9.50	5	95	6 (Linear)	Wash lipophilic matrix
9.60	95	5	1 (Step)	Return to initial
12.00	95	5	6 (Linear)	Re-equilibration (Critical for HSS columns)

Protocol B: Troubleshooting Matrix Effects (Post-Column Infusion)

If the d4 internal standard signal varies (>15% RSD), perform this validation:

• Setup: Tee-in a constant infusion of the analyte (100 ng/mL) into the LC flow after the column but before the MS source.

• Injection: Inject a "Blank Matrix" (extracted plasma/urine without analyte).[1]

• Observation: Monitor the baseline of the infused analyte.

• Analysis:

  • If the baseline dips at the retention time of the d4-standard , you have ion suppression.

  • Action: Dilute the sample 1:5 or improve extraction (Solid Phase Extraction vs. Protein Precip).

Module 5: Troubleshooting Flowchart

Caption: Diagnostic flow for resolving common separation and peak shape issues.

References

• United States Pharmacopeia (USP). Monograph: Ezetimibe.[1] USP-NF.[1] (Standard for parent compound retention and acidity). [1]

• S. Furlanetto et al. "Experimental design in the development of an HPLC method for the determination of Ezetimibe and its metabolites." Journal of Chromatographic Science, 2010. (Metabolite separation logic).

• Wang, S. et al. "Deuterium isotope effects in liquid chromatography-mass spectrometry: Implications for quantitation."[1] Journal of Mass Spectrometry, 2018. (Mechanisms of d4/d0 separation). [1]

• Waters Corporation. "HSS T3 Column Technology: Retaining Polar Compounds."[1] Application Note 720001692EN.[1] (Stationary phase selection for glucuronides).[1]

• Gajjar, A. et al. "Impurity Profiling: A Case Study of Ezetimibe."[3] The Open Conference Proceedings Journal, 2011.[3] (Specifics on desfluoro impurities).

Sources

• 1. veeprho.com [veeprho.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Impurity Profiling: A Case Study of Ezetimibe [benthamopenarchives.com]

Addressing solubility challenges of 4-DeFluoro-4-methyl-ezetimibe-d4 in aqueous solutions

The following technical guide addresses the solubility and handling challenges of 4-DeFluoro-4-methyl-ezetimibe-d4 , a highly lipophilic deuterated internal standard. This content is structured as a Tier-2 Technical Support resource, designed for analytical chemists and formulation scientists.

Subject: Solubility Optimization & Handling Protocols for Aqueous Applications Document ID: TS-EZT-D4-SOL-01 Last Updated: October 2025[1][2]

Executive Technical Summary

Compound Profile: 4-DeFluoro-4-methyl-ezetimibe-d4 is a structural analog of Ezetimibe where a fluorine atom is substituted by a methyl group, and stable isotope labeling (deuterium) is applied.[1][2] The Challenge: Like its parent compound Ezetimibe (BCS Class II), this analog exhibits negligible aqueous solubility (<0.01 mg/mL).[2] The substitution of a fluorine (electronegative) with a methyl group (lipophilic) typically retains or slightly increases the logP (partition coefficient), exacerbating hydrophobicity.[2] Furthermore, deuterated standards can exhibit slight retention time shifts in LC-MS due to the deuterium isotope effect on lipophilicity.[3][4]

Core Directive: Do not attempt direct dissolution in aqueous media. Successful use requires a "Solvent-Bridge" strategy using organic intermediates (DMSO/Methanol) before introduction to aqueous buffers.[1][2]

Master Solubility Protocol (Step-by-Step)

Phase 1: Primary Stock Reconstitution (The "Golden" Solution)

Goal: Create a stable, high-concentration stock solution.[1][2]

Parameter	Recommendation	Technical Rationale
Primary Solvent	DMSO (Dimethyl sulfoxide) or Methanol	Ezetimibe analogs are freely soluble in these solvents (>10 mg/mL).[1][2] DMSO is preferred for long-term stability due to lower volatility.[1][2]
Concentration	1.0 mg/mL - 5.0 mg/mL	High enough to allow small spiking volumes (minimizing organic load in final assay) but below saturation limits.[1][2]
Vessel Type	Glass Vials (Silanized preferred)	CRITICAL: Hydrophobic compounds adsorb rapidly to polypropylene (PP) or polyethylene (PE) plastics.[1][2] Use glass to prevent "vanishing standard" syndrome.
Storage	-20°C or -80°C	Prevent degradation.[1][2] If using DMSO, ensure it is anhydrous to prevent freeze-thaw precipitation issues.[1][2]

Phase 2: The "Solvent-Bridge" Dilution Method

Goal: Introduce the hydrophobic stock into an aqueous buffer without precipitation.

The Error: Injecting 100% DMSO stock directly into 100% Water often causes immediate, microscopic precipitation (the "Ouzo effect"), leading to erratic data.

The Solution: Use an Intermediate Working Solution (IWS).

• Prepare IWS: Dilute the Primary Stock (e.g., 1 mg/mL) 10-fold into Acetonitrile (ACN) or Methanol (MeOH) .

  • Result: 100 µg/mL in 90% Organic solvent.

• Final Spiking: Spike this IWS into your aqueous matrix (plasma, buffer, mobile phase).

  • Rule of Thumb: Keep the final organic content >30% if possible. If a purely aqueous buffer is required (e.g., for cell assays), ensure the final concentration is <10 µM and consider adding a surfactant.

Phase 3: Surfactant-Assisted Solubilization (For Biological Assays)

If the application requires a 99% aqueous environment (e.g., cell culture), you must use a carrier.[1][2]

• Recommended Surfactant: Tween 80 (0.1% - 0.5% w/v) or Hydroxypropyl-β-cyclodextrin (HP-β-CD).[1][2]

• Protocol: Dissolve the surfactant in the aqueous buffer before spiking in the drug. The surfactant micelles provide a lipophilic pocket for the Ezetimibe analog.

Visual Workflow: The "Anti-Crash" Decision Tree

The following logic gate ensures you choose the correct solvent system based on your end-use application (LC-MS vs. Biological Assay).

Figure 1: Decision tree for solubilizing lipophilic Ezetimibe analogs based on downstream application.[1][2]

Troubleshooting & FAQs

Q1: My standard curve is non-linear at low concentrations. Is it solubility?

• Diagnosis: Likely Adsorption , not solubility. At low concentrations (ppb/ppt levels), lipophilic drugs like Ezetimibe stick to the walls of plastic tubes and pipette tips.

• Fix:

  • Switch to Glass or Low-Binding polypropylene vials.

  • Add a "keeper" solvent: Ensure your working standards contain at least 20-30% Methanol or Acetonitrile to keep the compound solvated and off the walls.

Q2: I see a "double peak" in my LC-MS chromatogram for the d4 standard.

• Diagnosis: This is often due to the Deuterium Isotope Effect or solvent mismatch.

• Mechanism: Deuterated analogs are slightly more lipophilic than their non-deuterated parents. On high-resolution C18 columns, they may elute slightly earlier or later.

• Fix: Ensure your sample solvent matches your mobile phase starting conditions. If your mobile phase starts at 50% ACN, your sample should be dissolved in 50% ACN. Injecting a 100% DMSO plug into a high-aqueous stream can cause transient precipitation/peak splitting.[1][2]

Q3: Can I use water to dilute the stock for a working solution?

• Answer: NO.

• Reasoning: Ezetimibe analogs have aqueous solubility in the nanogram range. Adding water to a high-concentration organic stock will cause immediate precipitation (cloudiness) that may be invisible to the naked eye but will clog HPLC frits and ruin quantitation.[1][2] Always dilute with organic solvent first, then mix with water only at low concentrations.

Q4: Is the "4-DeFluoro-4-methyl" modification significant for solubility?

• Answer: Yes. Replacing Fluorine (F) with Methyl (CH3) removes a polarizable atom and adds a non-polar alkyl group.[1][2] This likely makes the molecule more hydrophobic than standard Ezetimibe. Do not assume it will dissolve as easily as the parent compound; treat it as a "Super-Lipophile."

References & Authoritative Sources

• European Medicines Agency (EMA). Ezetimibe: Public Assessment Report (Scientific Discussion).[1][2] Confirms Ezetimibe is practically insoluble in water and freely soluble in methanol/ethanol.[5][6][7][8]

  • (Note: Link directs to SmPC which contains solubility data).

• U.S. Food and Drug Administration (FDA). ZETIA (ezetimibe) Tablets Prescribing Information.[1][2] Defines the solubility profile and chemical structure.[9]

• Cayman Chemical. Ezetimibe-d4 Product Information. Provides specific solubility data for the deuterated analog (Soluble in DMF, DMSO, Ethanol).

  • [1][2]

• MedChemExpress. Desfluoro-ezetimibe Impurity Handling. Protocols for handling desfluoro analogs, emphasizing the use of DMSO and ultrasonication.

• Resolve Mass. Deuterated Internal Standards for LC-MS. Explains the isotope effect and retention time shifts for deuterated standards.

Sources

• 1. Ezetimibe-d4 | C24H21F2NO3 | CID 25145350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. waters.com [waters.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 6. geneesmiddeleninformatiebank.nl [geneesmiddeleninformatiebank.nl]
• 7. tamuk.contentdm.oclc.org [tamuk.contentdm.oclc.org]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. Preparation of stable aqueous suspension of a hydrophobic drug with polymers - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving the yield and purity of 4-DeFluoro-4-methyl-ezetimibe-d4 synthesis

Welcome to the Technical Support Center for the synthesis of 4-DeFluoro-4-methyl-ezetimibe-d4 (CSL-18228). This guide is designed for researchers and process chemists optimizing the yield, isotopic fidelity, and chiral purity of this critical LC-MS/MS internal standard.

Unlike standard ezetimibe, this analog features a p-tolyl group in place of the terminal 4-fluorophenyl ring on the propyl side chain, and incorporates a deuterium label on the N-(4-fluorophenyl) ring[1]. The structural modifications require precise tuning of the standard Evans aldol/Mannich-type cyclization and asymmetric reduction workflows[2].

Core Synthetic Workflow

Figure 1: Synthetic workflow for 4-DeFluoro-4-methyl-ezetimibe-d4 highlighting key stereogenic steps.

Module 1: Troubleshooting β-Lactam Cyclization

Q: Why is my diastereomeric excess (d.e.) dropping below 95% during the β-lactam cyclization step? A: The stereoselective formation of the trans-β-lactam relies on the chiral oxazolidinone auxiliary directing the facial attack of the titanium enolate onto the deuterated imine[3]. A loss of d.e. is almost exclusively caused by an unchelated, open transition state. This occurs when the reaction temperature spikes above -10 °C or when the Lewis acid (TiCl4) is partially hydrolyzed.

Causality & Correction: TiCl4 acts as a bidentate chelator, locking the chiral imide into a rigid Z-enolate geometry[2]. If moisture is present, or if a weaker base than Diisopropylethylamine (DIPEA) is used, the enolate geometry scrambles, leading to cis-β-lactam impurities. Always pre-form the titanium enolate at -20 °C for at least 15 minutes before introducing the imine[4].

Table 1: Optimization of β-Lactam Cyclization Conditions

Lewis Acid / Base	Temp (°C)	Time (h)	Yield (%)	d.e. (%)
TiCl4 / DIPEA	-20 to -10	4	85	>98
TiCl4 / TEA	-20 to -10	4	72	91
TiCl4 / DIPEA	0 to 5	2	78	84

| BF3·OEt2 / DIPEA | -20 to -10| 6 | 45 | 60 |

Module 2: Asymmetric CBS Reduction of the p-Tolyl Ketone

Q: The reduction of the p-tolyl ketone intermediate is yielding a racemic mixture. How do I restore enantioselectivity? A: The Corey-Bakshi-Shibata (CBS) reduction relies on the steric differentiation of the ketone substituents by the oxazaborolidine catalyst[2]. The p-tolyl group has a different steric bulk compared to the standard 4-fluorophenyl group, but the primary cause of racemization is catalyst degradation via moisture, which triggers an uncatalyzed, non-selective borane reduction[5].

Self-Validating Protocol: Asymmetric CBS Reduction

This protocol includes mandatory In-Process Controls (IPC) to ensure the system validates its own chiral integrity before proceeding.

• System Preparation: Dissolve 1.0 eq of the p-tolyl ketone intermediate in anhydrous Dichloromethane (DCM). Add 0.1 eq of (R)-MeCBS oxazaborolidine catalyst.

  • Validation Check: Perform Karl Fischer titration on the reaction mixture. It must read <50 ppm water. If >50 ppm, add molecular sieves (4Å) and stir for 30 minutes before proceeding.

• Borane Addition: Cool the system to -10 °C. Slowly add 1.5 eq of BH3·Me2S over 1 hour via syringe pump to prevent exothermic temperature spikes.

• Reaction & IPC: Stir for 2 hours at -10 °C.

  • Validation Check: Pull a 50 µL aliquot, quench with MeOH, and analyze via chiral HPLC. The system is validated if the (S)-alcohol peak is >98% AUC and unreacted ketone is <1%. If ketone >1%, add 0.2 eq BH3·Me2S and stir for 30 more minutes.

• Quench: Carefully quench with methanol, followed by 1.0 M HCl to break the boron-product complex[5]. Extract and crystallize.

Module 3: Defluorination and Isotopic Scrambling

Q: During the final benzyl deprotection step, I am seeing a significant impurity peak in LC-MS. What is causing this? A: You are likely observing the desfluoro impurity . The final step involves removing the benzyl protecting group from the C4-phenolic hydroxyl using catalytic hydrogenation. Because your molecule contains a 4-fluoroaniline-d4 moiety[], the C-F bond is highly susceptible to over-reduction (hydrogenolysis) by standard Pd/C catalysts, replacing the fluorine atom with a hydrogen atom[5].

Causality & Correction: Palladium can insert into the activated C-F bond of the aniline ring, especially under elevated hydrogen pressures or extended reaction times[5]. To prevent this, switch from standard 10% Pd/C to Pearlman’s catalyst (Pd(OH)2/C), which is highly active for O-benzyl cleavage but less prone to cleaving aryl halides under mild conditions.

Table 2: Hydrogenolysis Conditions and Desfluoro Impurity Formation

Catalyst	Solvent	H2 Pressure	Time (h)	Yield (%)	Desfluoro Impurity (%)
10% Pd/C	Methanol	3 atm	12	65	2.50
10% Pd/C	Ethanol	1 atm	8	78	0.85

| Pd(OH)2/C| IPA/H2O | 1 atm | 4 | 91 | <0.05 |

Q: Will the acidic workups cause isotopic scrambling of the d4 label? A: The deuterium atoms on the 4-fluoroaniline-d4 ring (positions 2, 3, 5, 6) are bonded to an aromatic system and are kinetically stable[]. However, prolonged exposure to strong Lewis acids (like TiCl4 during cyclization) or strong protic acids at elevated temperatures can theoretically induce electrophilic aromatic H/D exchange. Maintain strict adherence to the low-temperature protocols (-20 °C) and use mild quenching agents (e.g., acetic acid or dilute HCl) to preserve >99% isotopic purity.

References

Sources

• 1. Products - Page 1823 | Splendid Lab | CRO Splendid Lab Pvt. Ltd. [splendidlab.com]
• 2. researchgate.net [researchgate.net]
• 3. Advances in the chemistry of β-lactam and its medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US8013150B2 - Process for the preparation of ezetimibe - Google Patents [patents.google.com]
• 5. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]

Refinement of dosing regimens for 4-DeFluoro-4-methyl-ezetimibe-d4 in animal models

Advanced Troubleshooting & Protocol Refinement for In Vivo Models

Expertise & Causality Note from the Senior Application Scientist: When working with 4-DeFluoro-4-methyl-ezetimibe-d4, researchers are not just handling a standard lipid-lowering agent. You are working with a highly specific, stable-isotope labeled structural analog (where the para-fluoro group of ezetimibe is replaced by a methyl group, and the molecule is labeled with four deuterium atoms). The removal of the fluorine atom fundamentally alters the metabolic stability of the compound, opening the phenyl ring to CYP450-mediated benzylic oxidation, while the deuterium label (+4 Da mass shift) allows for precise LC-MS/MS tracking without endogenous interference. This guide addresses the unique pharmacokinetic (PK) and formulation challenges this structural shift creates in animal models.

Frequently Asked Questions (Troubleshooting)

Q1: Why are we seeing high inter-subject variability and delayed

in our rodent PK studies? A1: This is almost always a formulation-driven artifact combined with the compound's intrinsic enterohepatic recycling. Like its parent compound, the desfluoro-methyl derivative is highly lipophilic and practically insoluble in aqueous media [1]. If your vehicle lacks sufficient surfactant, the compound precipitates in the gastric fluid, leading to erratic, dissolution-rate-limited absorption. Furthermore, ezetimibe analogs undergo extensive glucuronidation in the intestine and liver, followed by biliary excretion and reabsorption (enterohepatic recirculation), which naturally creates multiple secondary peaks in the plasma concentration-time profile [2]. Scientist's Fix: Switch from standard saline to a suspension of 0.5% carboxymethylcellulose (CMC) sodium for oral gavage, or a co-solvent system (10% DMSO, 10% Tween-80, 80% sterile ) for intravenous administration [3].

Q2: How does the 4-methyl substitution impact our dosing interval compared to standard ezetimibe? A2: Standard ezetimibe utilizes a 4-fluoro substitution on the phenyl ring specifically to block rapid oxidative metabolism, granting it a long terminal half-life of approximately 22 hours [2]. By substituting this with a methyl group (forming the desfluoro-methyl analog), you introduce a prime site for rapid benzylic oxidation by hepatic CYP enzymes [4]. Consequently, the clearance rate increases significantly. To maintain steady-state concentrations above the NPC1L1 inhibitory threshold, your dosing regimen must be compressed (e.g., moving from a Once-Daily (QD) to a Twice-Daily (BID) regimen).

Q3: We are losing the -d4 signal in our LC-MS/MS analysis at later time points. What is causing this? A3: You are likely experiencing matrix suppression from endogenous bile acids, or you are only scanning for the parent compound. Ezetimibe analogs are rapidly converted (>80%) into pharmacologically active phenolic glucuronides [2]. If your LC-MS/MS method does not account for the glucuronide metabolite of 4-DeFluoro-4-methyl-ezetimibe-d4, or if you fail to perform a

-glucuronidase hydrolysis step during sample prep, you will falsely conclude the drug has been completely eliminated. Ensure your mass transitions account for both the parent and the glucuronide, and utilize a polarity switch (negative to positive ionization) if co-administering with other lipid-lowering agents [5].

Quantitative PK Data: Analog vs. Parent Compound

To properly refine your dosing regimen, you must adjust your expectations based on the altered ADME profile. The table below summarizes the expected shift in PK parameters when moving from standard ezetimibe to the 4-DeFluoro-4-methyl-d4 analog in a rat model (10 mg/kg PO).

Pharmacokinetic Parameter	Standard Ezetimibe	4-DeFluoro-4-methyl-ezetimibe-d4	Causality for Shift
(Hours)	1.0 - 2.0	0.5 - 1.0	Faster absorption due to altered lipophilicity.
(Hours)	~22.0	~6.5	Loss of fluoro-protection leads to rapid CYP oxidation.
Clearance (L/hr/kg)	Low	Moderate/High	Increased hepatic metabolism of the methyl group.
Enterohepatic Peaks	Prominent (at 4h, 8h)	Attenuated	Faster systemic clearance outpaces biliary recycling.
Primary Circulating Form	Phenolic Glucuronide	Oxidized Methyl-Glucuronide	Shift from pure UGT metabolism to CYP + UGT metabolism.

Systems Visualization: Altered Metabolic Pathway

The following diagram illustrates how the structural modification of 4-DeFluoro-4-methyl-ezetimibe-d4 alters its classical enterohepatic loop, necessitating the refined dosing regimens discussed above.

Fig 1: Altered metabolic routing of 4-DeFluoro-4-methyl-ezetimibe-d4 vs standard ezetimibe.

Standardized Experimental Protocol

To ensure self-validating and reproducible results, adhere strictly to the following workflow for dosing and sampling.

Protocol: Formulation, Dosing, and PK Sampling in Rodent Models

Phase 1: Vehicle Preparation & Formulation

• Weighing: Accurately weigh the required amount of 4-DeFluoro-4-methyl-ezetimibe-d4 powder. Note: Due to the +4 Da mass shift and the desfluoro-methyl substitution, recalculate your molarity if dosing is strictly equimolar to standard ezetimibe.

• Wetting: Add 10% (v/v) Tween-80 to the powder and vortex for 2 minutes to thoroughly wet the hydrophobic particles.

• Suspension: Gradually add 0.5% Carboxymethylcellulose (CMC) sodium solution in sterile water to reach the final volume.

• Homogenization: Sonicate the mixture in a water bath at room temperature for 15 minutes until a uniform, milky suspension is achieved. Do not exceed

  to prevent thermal degradation.

Phase 2: Oral Gavage Administration (BID Regimen)

• Animal Prep: Fast the animals (e.g., C57BL/6 mice or Sprague-Dawley rats) for 4 hours prior to the first dose to normalize gastric emptying times.

• Dosing: Administer the suspension via oral gavage at a dose of 10 mg/kg. Ensure the dosing volume does not exceed 10 mL/kg for rats or 5 mL/kg for mice.

• Second Dose: Due to the accelerated clearance of the methyl-analog, administer a second identical dose exactly 12 hours post-initial dose (BID) to maintain steady-state NPC1L1 inhibition.

Phase 3: Dense PK Blood Sampling

• Timepoints: Collect blood at 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 6, 8, 12 (pre-second dose), 14, 16, and 24 hours. The dense early sampling is critical to capture the accelerated

  , while the 4-8 hour window captures the blunted enterohepatic recycling peak.

• Collection: Use submandibular bleeding for early timepoints (mice) or jugular vein catheters (rats) to minimize stress. Collect 50

  of blood into coated tubes [3].

• Processing: Centrifuge immediately at

  for 5 minutes at . Extract the plasma and store at until LC-MS/MS analysis.

• Extraction: Prior to LC-MS/MS, perform a liquid-liquid extraction using tertiary butyl methyl ether to separate the highly lipophilic analog from the plasma matrix[5].

References

1.1 2. 3. 4. 5.3

Sources

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Overcoming poor fragmentation of 4-DeFluoro-4-methyl-ezetimibe-d4 in MS/MS

Troubleshooting Guide: Overcoming Poor MS/MS Fragmentation of 4-DeFluoro-4-methyl-ezetimibe-d4

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter bioanalytical assays that fail to reach required sensitivity limits due to poor gas-phase fragmentation. This guide is specifically engineered for researchers facing challenges with 4-DeFluoro-4-methyl-ezetimibe-d4 .

This compound is a heavily modified, isotopically labeled analog of the cholesterol-lowering drug ezetimibe. Its lactam-based core resists protonation, and its specific isotopic substitutions create unique analytical hurdles. This guide bridges theoretical gas-phase ion chemistry with field-proven laboratory protocols to help you achieve robust, high-sensitivity MRM (Multiple Reaction Monitoring) assays.

Section 1: Diagnostic FAQs - The "Why" and "How"

Q1: Why does 4-DeFluoro-4-methyl-ezetimibe-d4 exhibit poor ionization and fragmentation in positive electrospray ionization (ESI+)? A1: The causality lies in the molecule's electronic structure. The nitrogen atom in ezetimibe analogs is part of an azetidin-2-one (lactam) ring. The lone pair on this nitrogen is highly delocalized into the adjacent carbonyl group, resulting in an extremely low proton affinity. Consequently, ESI+ yields weak, unstable

ions that fragment poorly. Switching to negative ion mode (ESI-) is the gold standard, as it exploits the weakly acidic phenolic hydroxyl group (pKa ~9.5) to efficiently form stable phenolate anions [1, 2].

Q2: I switched to ESI- and see the

precursor at m/z 408.2, but my MRM product ion intensity is still very low. What is causing this? A2: The azetidin-2-one ring is structurally rigid and requires substantial, highly specific Collision Energy (CE) to undergo the retro-cycloaddition cleavage necessary for fragmentation. If the CE is too low, the precursor remains intact. If the CE is too high, the primary product ion shatters into non-specific, low-mass hydrocarbon fragments (e.g., secondary water loss to m/z 253) [3, 4]. You must empirically map the breakdown curve to find the exact "sweet spot" for your specific instrument.

Q3: How does the structural modification (4-DeFluoro-4-methyl) affect the precursor mass compared to standard Ezetimibe-d4? A3: This is a critical trap for assay developers. Standard Ezetimibe has an

at m/z 408.1. Standard Ezetimibe-d4 shifts to m/z 412.1. However, in your analog, replacing a fluorine atom (18.99 Da) with a methyl group (15.02 Da) results in a mass loss of ~3.97 Da. This perfectly offsets the +4.02 Da gain from the four deuterium atoms. As a result, 4-DeFluoro-4-methyl-ezetimibe-d4 has an at m/z 408.2, making it nominally isobaric with endogenous, unlabeled ezetimibe. On a unit-resolution triple quadrupole, they cannot be distinguished by precursor mass alone.

Q4: How do I resolve this isobaric overlap to prevent assay interference? A4: You must rely on a combination of unique product ions and chromatography. Depending on whether the methyl group is positioned on the N-phenyl or C-phenyl ring, the neutral loss of the isocyanate derivative during fragmentation will shift. If the product ion mass matches unlabeled ezetimibe (m/z 271.1), you must ensure baseline chromatographic separation using a sub-2 µm C18 UPLC column with a shallow gradient.

Section 2: Visual Workflows & Mechanisms

Troubleshooting workflow for optimizing MS/MS fragmentation of ezetimibe analogs.

Proposed CID fragmentation pathway of 4-DeFluoro-4-methyl-ezetimibe-d4 in negative ion mode.

Section 3: Self-Validating Experimental Protocols

To guarantee reproducible fragmentation, do not rely on auto-tune algorithms. Execute the following manual protocol to map the exact energy dynamics of the azetidin-2-one ring cleavage.

Protocol: Empirical Collision Energy (CE) Optimization via T-Zero Infusion

• Solution Preparation: Prepare a 100 ng/mL neat solution of 4-DeFluoro-4-methyl-ezetimibe-d4 in 50:50 Methanol:Water containing 5 mM Ammonium Acetate (pH ~4.5). The ammonium acetate acts as a weak buffer to stabilize the phenolate anion without causing ion suppression.

• T-Zero Infusion Setup: Connect a syringe pump to a zero-dead-volume T-connector. Infuse the analyte at 10 µL/min while co-infusing the mobile phase (0.2 mL/min) from the LC pump. Causality note: Co-infusion is mandatory to simulate actual chromatographic desolvation conditions and matrix thermodynamics in the source.

• Precursor Isolation: Operate the mass spectrometer in ESI negative mode. Isolate the

  precursor at m/z 408.2 in Q1.

• CE Ramping: Configure a product ion scan (Q3 range: m/z 100–450). Ramp the CE from 5 eV to 45 eV in 5 eV increments.

• Self-Validation Check: Plot the intensity of m/z 408.2 (precursor) and the primary product ion (m/z 271.1 or 275.1) against the CE.

  • Validation Criteria: The protocol is successful when the precursor intensity drops below 10% of its initial value, and the primary product ion reaches its maximum intensity. If secondary fragments (e.g., m/z 253.1) exceed 20% of the base peak, the CE is too high and must be reduced.

Section 4: Quantitative Data & Optimization Parameters

Use the following tables to benchmark your instrument's performance against field-validated standards.

Table 1: Comparative MRM Parameters for Ezetimibe Analogs

Analyte	Precursor Ion	Product Ion	Optimal CE (eV)	Ionization Mode
Ezetimibe (Unlabeled)	408.1	271.1	-18 to -22	ESI-
Ezetimibe-d4 (Standard IS)	412.1	275.1	-18 to -22	ESI-
4-DeFluoro-4-methyl-ezetimibe-d4	408.2	271.1 or 275.1*	-20 to -24	ESI-

*The exact product ion mass depends on whether the methyl substitution is located on the N-phenyl ring (yielding m/z 275.1) or the C-phenyl ring (yielding m/z 271.1).

Table 2: Mobile Phase Modifier Effects on Signal-to-Noise (S/N)

Aqueous Mobile Phase Additive	ESI Mode	Relative S/N Ratio	Mechanistic Effect
0.1% Formic Acid	ESI+	0.1x	Suppresses deprotonation; poor proton affinity at lactam N.
0.1% Formic Acid	ESI-	0.5x	Acidic pH suppresses formation of the phenolate anion.
None (Pure Water)	ESI-	1.0x (Baseline)	Unstable droplet pH leads to inconsistent ionization.
5 mM Ammonium Acetate	ESI-	3.5x	Optimal buffering; stabilizes phenolate anion during desolvation.

References

• Li, S., Liu, G., Jia, J., Li, X., & Yu, C. (2006). Liquid chromatography-negative ion electrospray tandem mass spectrometry method for the quantification of ezetimibe in human plasma. Journal of Pharmaceutical and Biomedical Analysis. URL:[Link]

• Bae, J.-W. (2012). Analytical LC-MS/MS method for ezetimibe and its application for pharmacokinetic study. Journal of Liquid Chromatography & Related Technologies. URL:[Link]

• Nguyen, et al. (2023). A One-Step Sample Processing Method in Combination with HPLC-MS/MS for the Simultaneous Quantification of Atorvastatin, Ezetimibe and Three Metabolites. MDPI Biomedicines. URL:[Link]

• Taylor & Francis Group. (2018). LC–MS/MS characterization of the forced degradation products of ezetemibe: Development and validation of a stability-indicating UPLC method. Journal of Liquid Chromatography & Related Technologies. URL:[Link]

Calibration curve issues with 4-DeFluoro-4-methyl-ezetimibe-d4 as an internal standard

Welcome to the technical support center for 4-DeFluoro-4-methyl-ezetimibe-d4. This guide is designed for researchers, scientists, and drug development professionals who are using this deuterated analog as an internal standard (IS) in quantitative bioanalysis, particularly with LC-MS/MS. Here, we address common and complex issues related to calibration curve performance, providing in-depth, field-proven insights to help you troubleshoot and optimize your methods.

Frequently Asked Questions (FAQs)

Question 1: My calibration curve is non-linear or has a poor coefficient of determination (R²). What are the initial checks I should perform?

A non-linear calibration curve or a low R² value is a common issue that can often be resolved by systematically checking the foundational elements of your assay. Before delving into more complex causes, begin with these essential verifications.

Initial Checks:

• Standard Preparation and Pipetting: Inaccurate serial dilutions are a primary source of error. Verify the concentrations of your stock solutions and ensure that all pipettes are calibrated and used correctly. Even minor volumetric errors can propagate through a dilution series, leading to significant deviations from linearity.

• Instrument Performance: Confirm that your LC-MS/MS system is performing optimally.[1][2] Inject a neat solution of your analyte and internal standard to check for expected signal intensity, peak shape, and reproducibility. A dirty ion source, incorrect MS parameters, or inconsistent mobile phase delivery can all degrade performance.[3]

• Concentration Range: An excessively wide calibration range can lead to non-linearity at both ends.[4] At very high concentrations, detector saturation can occur, causing the response to plateau.[5][6] At very low concentrations, you may be operating near the limit of detection, where signal-to-noise is poor and variability is high.[1] Consider narrowing the range or using a weighted regression (e.g., 1/x or 1/x²) to give more influence to the lower concentration points.[7]

• Cross-Interference: Ensure there is no significant contribution from the analyte to the internal standard's mass channel, and vice-versa. According to the ICH M10 guidelines, the IS contribution to the analyte signal should be ≤ 20% of the lower limit of quantification (LLOQ), and the analyte contribution to the IS signal should be ≤ 5% of the IS response.[8]

Question 2: The peak area of my internal standard, 4-DeFluoro-4-methyl-ezetimibe-d4, is highly variable across my calibration standards and samples. What could be the cause?

An internal standard is added at a constant concentration to all samples, so its peak area should be consistent.[9] Significant variability is a red flag that points to issues in your analytical workflow.

Potential Causes for IS Variability:

• Inconsistent Sample Preparation: The primary role of an IS is to correct for variability during sample processing.[8][9][10] If the IS is added before extraction (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction), its response should track any analyte loss. However, large, random variations in IS response suggest that the sample preparation itself is inconsistent. Review your extraction protocol for sources of error, such as inconsistent vortexing, phase separation, or evaporation/reconstitution steps.

• Matrix Effects: This is one of the most significant challenges in LC-MS bioanalysis.[11][12] Matrix effects occur when co-eluting compounds from the biological sample (e.g., phospholipids, salts) suppress or enhance the ionization of the analyte and/or the IS in the mass spectrometer's source.[13][14][15] While a stable isotope-labeled (SIL) IS like 4-DeFluoro-4-methyl-ezetimibe-d4 is designed to co-elute with the analyte and experience the same matrix effects, severe or differential suppression can still cause problems.[10][16] If the IS peak area is consistently lower in matrix samples compared to neat solutions, ion suppression is the likely culprit.[3][17]

• Instrument-Related Issues: Fluctuations in instrument performance can also lead to IS variability.[2][18] This includes inconsistent injection volumes from the autosampler, a partially clogged sample loop, or drift in the ion source or detector over the course of an analytical run.[2] Monitoring the IS response over time is a key diagnostic for instrument drift.[2]

Question 3: I suspect matrix effects are causing my issues. How can I definitively diagnose and mitigate them?

Diagnosing matrix effects is a critical step in method validation as required by regulatory agencies.[11][12][19] The goal is to ensure that the presence of the biological matrix does not impact the accuracy and precision of the measurement.

Diagnosing Matrix Effects:

The "gold standard" method is a quantitative assessment using post-extraction spiking.[20] This involves comparing the peak response of the analyte and IS in two sets of samples:

• Set A: Analyte and IS spiked into a clean solvent (neat solution).

• Set B: Blank biological matrix is extracted first, and then the analyte and IS are spiked into the final, clean extract.

The Matrix Factor (MF) is calculated as: MF = (Peak Response in Set B) / (Peak Response in Set A)

• An MF < 1 indicates ion suppression.

• An MF > 1 indicates ion enhancement.

• An MF = 1 indicates no matrix effect.

This should be tested using at least six different lots of the biological matrix.

Mitigating Matrix Effects:

• Improve Sample Cleanup: The most effective strategy is to remove the interfering matrix components.[1] If you are using protein precipitation, consider switching to a more rigorous technique like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to better remove phospholipids and other interferences.[3]

• Optimize Chromatography: Adjust your LC method to chromatographically separate the analyte and IS from the regions of ion suppression.[3][13] A post-column infusion experiment (see Protocol 2) is an excellent tool to visualize where matrix components are eluting and causing suppression.

• Dilute the Sample: If sensitivity allows, diluting the sample with a clean solvent can reduce the concentration of matrix components, thereby lessening their impact on ionization.

Question 4: Are there any specific chemical properties of ezetimibe and 4-DeFluoro-4-methyl-ezetimibe-d4 that could lead to calibration issues?

While 4-DeFluoro-4-methyl-ezetimibe-d4 is designed to be an ideal IS for a related analyte, its structural differences from the parent drug ezetimibe are important to consider. This specific IS is an analog of a modified ezetimibe molecule, not ezetimibe itself.

Key Chemical Considerations:

• Structural Differences: The name "4-DeFluoro-4-methyl-ezetimibe-d4" implies it is being used to quantify an analyte that has a methyl group instead of a fluorine at the 4-position of one of the phenyl rings. It is critical to ensure that the chromatographic behavior and ionization efficiency of this IS are as close as possible to the actual analyte you are measuring. While SIL-IS are preferred, even minor structural changes can sometimes lead to slight differences in retention time or ionization response, which can cause differential matrix effects.[8]

• Deuterium Isotope Effects: The four deuterium atoms (d4) give the IS its mass difference for MS detection.[8] However, in some cases, extensive deuteration can cause a slight shift in retention time, leading the IS to elute slightly earlier than the analyte.[8] If this shift is significant enough to move the IS into a different region of matrix effects, the correction will be inaccurate. Always verify the co-elution of your analyte and IS peaks.

• Stability of Deuterium Labels: The deuterium atoms in 4-DeFluoro-4-methyl-ezetimibe-d4 are typically placed on stable positions of the molecule (e.g., an aromatic ring). It is crucial to ensure they are not on exchangeable sites (like -OH or -NH groups), where they could be replaced by hydrogen atoms from the solvent, compromising the integrity of the standard.

Experimental Protocols & Workflows

Troubleshooting Workflow for Calibration Curve Issues

This diagram outlines a systematic approach to diagnosing and resolving calibration curve problems.

Caption: A decision tree for troubleshooting non-linear calibration curves.

Protocol 1: Quantitative Assessment of Matrix Factor

This protocol provides a step-by-step method to quantify the impact of matrix effects.

Materials:

• Blank biological matrix (e.g., plasma) from at least 6 different sources/lots.

• Analyte and 4-DeFluoro-4-methyl-ezetimibe-d4 stock solutions.

• Appropriate solvents for extraction and reconstitution.

Procedure:

• Prepare Set A (Neat Solution):

  • Take an aliquot of the final reconstitution solvent.

  • Spike with the analyte and IS to achieve low and high concentrations (e.g., LQC and HQC levels).

  • Prepare in triplicate.

• Prepare Set B (Post-Extraction Spike):

  • Process blank matrix samples from each of the 6 lots through your entire sample preparation procedure (e.g., protein precipitation and evaporation).

  • To the final, dried extract, add the reconstitution solvent already containing the analyte and IS at the same low and high concentrations as Set A.

  • Prepare in triplicate for each lot.

• Analysis:

  • Inject both sets of samples into the LC-MS/MS system.

  • Record the peak areas for the analyte and the IS.

• Calculation:

  • For each lot and concentration, calculate the Matrix Factor (MF) for both the analyte and the IS: MF = (Mean Peak Area of Set B) / (Mean Peak Area of Set A)

  • Calculate the IS-Normalized Matrix Factor: IS-Normalized MF = (MF of Analyte) / (MF of IS)

  • The coefficient of variation (CV) of the IS-normalized MF across all lots should be ≤ 15% as per FDA guidance.[19]

Data Presentation: Example Matrix Factor Results

Matrix Lot	Analyte MF (LQC)	IS MF (LQC)	IS-Normalized MF
1	0.65	0.68	0.96
2	0.71	0.72	0.99
3	0.59	0.62	0.95
4	0.68	0.69	0.99
5	0.75	0.74	1.01
6	0.62	0.65	0.95
Mean	0.67	0.68	0.97
%CV	9.1%	6.5%	2.6%

In this example, significant ion suppression is present (MF ≈ 0.67), but the deuterated IS tracks it effectively, resulting in an IS-Normalized MF close to 1 and a low %CV, which would be acceptable.

Protocol 2: Post-Column Infusion to Identify Ion Suppression Zones

This experiment helps visualize where matrix components that cause ion suppression are eluting from the LC column.

Sources

• 1. gmi-inc.com [gmi-inc.com]
• 2. technologynetworks.com [technologynetworks.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. [Question] Non-linear standard (calibrator) curves - Chromatography Forum [chromforum.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. reddit.com [reddit.com]
• 8. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. biopharmaservices.com [biopharmaservices.com]
• 10. benchchem.com [benchchem.com]
• 11. bioanalysis-zone.com [bioanalysis-zone.com]
• 12. resolvemass.ca [resolvemass.ca]
• 13. longdom.org [longdom.org]
• 14. nebiolab.com [nebiolab.com]
• 15. Ion Suppression in Mass Spectrometry: Causes, Effects, and Mitigation Strategies | PPTX [slideshare.net]
• 16. chromatographytoday.com [chromatographytoday.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. bioanalysis-zone.com [bioanalysis-zone.com]
• 19. resolvemass.ca [resolvemass.ca]
• 20. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Sample Preparation for Enhanced Recovery of 4-DeFluoro-4-methyl-ezetimibe-d4

Welcome to the technical support center dedicated to enhancing the recovery of 4-DeFluoro-4-methyl-ezetimibe-d4 during sample preparation. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges in achieving consistent and high recovery rates for this hydrophobic analyte. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate and resolve common issues in your bioanalytical workflow.

Understanding the Analyte: 4-DeFluoro-4-methyl-ezetimibe-d4

4-DeFluoro-4-methyl-ezetimibe-d4 is a deuterated analog of a modified ezetimibe structure. The replacement of a fluorine atom with a methyl group significantly increases the molecule's hydrophobicity. Ezetimibe has a reported octanol-water partition coefficient (LogP) of approximately 4.5[1] and a pKa of about 9.5, attributed to its phenolic hydroxyl group.[2][3] It is reasonable to infer that 4-DeFluoro-4-methyl-ezetimibe-d4 will exhibit a LogP value greater than 4.5, making it a highly hydrophobic compound. This increased lipophilicity is a primary factor influencing its behavior during sample preparation and is often the root cause of low recovery.

Troubleshooting Low Analyte Recovery: A Step-by-Step Guide

Low recovery of 4-DeFluoro-4-methyl-ezetimibe-d4 can manifest at various stages of your sample preparation protocol. This guide will help you systematically identify and address the potential causes.

Diagram: Troubleshooting Workflow for Low Recovery

Caption: A flowchart to diagnose and address common causes of low analyte recovery.

Frequently Asked Questions (FAQs)

Non-Specific Binding

Q1: I suspect my analyte is adsorbing to my labware. How can I mitigate this?

A1: Non-specific binding is a significant concern for hydrophobic compounds like 4-DeFluoro-4-methyl-ezetimibe-d4.[4] To minimize this, consider the following:

• Use Low-Binding Consumables: Opt for polypropylene or other specially treated low-binding microplates and vials. Avoid glass containers where possible, as hydrophobic compounds can adsorb to their surfaces.[4]

• Modify Your Sample Solvent: Increasing the organic content of your sample diluent can help keep the analyte in solution and reduce its tendency to bind to surfaces.

• Incorporate Additives: Adding a small amount of a non-ionic surfactant, such as 0.05% Tween-20, to your sample and buffers can disrupt hydrophobic interactions between your analyte and container walls.[5] For protein-based samples, including a protein blocker like bovine serum albumin (BSA) at a low concentration (e.g., 0.1-1%) can also be effective.[5][6]

Protein Precipitation (PPT)

Q2: My recovery is low and inconsistent after protein precipitation with acetonitrile. What's going wrong?

A2: While simple, protein precipitation requires careful optimization for hydrophobic analytes.

• Optimize the Acetonitrile-to-Plasma Ratio: A common starting point is a 3:1 ratio of acetonitrile to plasma. However, for highly hydrophobic compounds, this may not be sufficient to ensure the analyte remains in the supernatant. Experiment with ratios from 2:1 to 5:1 to find the optimal balance between protein removal and analyte solubility.

• Ensure Complete Precipitation: Inadequate vortexing or incubation time can lead to incomplete protein precipitation. Ensure thorough mixing and allow sufficient time for the proteins to aggregate before centrifugation.

• Analyte Co-precipitation: Highly hydrophobic compounds can sometimes get trapped within the precipitated protein pellet. After centrifugation, carefully collect the supernatant. Consider a second extraction of the pellet with a small volume of acetonitrile, and then combine the supernatants.

Liquid-Liquid Extraction (LLE)

Q3: I'm performing an LLE, but my recovery is poor. How do I choose the right solvent and conditions?

A3: LLE efficiency is highly dependent on the partitioning of the analyte between the aqueous and organic phases.

• Solvent Selection: Given the high hydrophobicity of 4-DeFluoro-4-methyl-ezetimibe-d4, you need a non-polar organic solvent. Good starting choices include methyl tert-butyl ether (MTBE), ethyl acetate, or a mixture of hexane and ethyl acetate. The goal is to maximize the partitioning of your analyte into the organic layer.

• pH Adjustment: The phenolic hydroxyl group on the molecule has a pKa around 9.5. To ensure the analyte is in its neutral, most hydrophobic form, adjust the pH of the aqueous sample to be at least 2 pH units below the pKa (e.g., pH 7.5 or lower). This will suppress ionization and drive the compound into the organic phase.[7]

• Increase Solvent-to-Sample Ratio: A higher volume of organic solvent can improve extraction efficiency. Try increasing the ratio from a standard 3:1 to 5:1 or even higher.[8]

Solid-Phase Extraction (SPE)

Q4: My analyte is not being retained on my C18 SPE column. What should I do?

A4: Lack of retention in reversed-phase SPE is usually due to an issue with the sample loading conditions or improper column preparation.

• Proper Conditioning and Equilibration: The sorbent must be wetted and activated. First, condition the C18 cartridge with a water-miscible organic solvent like methanol or acetonitrile. Then, equilibrate the column with an aqueous solution that mimics your sample's matrix (e.g., water or a buffer at the appropriate pH). Do not let the sorbent dry out between these steps and sample loading.[9]

• Sample Loading Conditions: Ensure your sample is loaded in a weak, primarily aqueous solvent. If your sample is dissolved in a high percentage of organic solvent, it will not retain on the reversed-phase sorbent.

Q5: My analyte is retained, but I can't elute it from the SPE column, resulting in low recovery. How can I improve elution?

A5: Incomplete elution is common for highly hydrophobic compounds that bind strongly to the SPE sorbent.

• Increase Elution Solvent Strength: You need a strong, non-polar organic solvent to disrupt the hydrophobic interactions. If methanol is not effective, try acetonitrile or a stronger solvent like isopropanol or ethyl acetate.[9][10]

• Optimize Elution Solvent Composition: A mixture of solvents can be more effective. Consider adding a small percentage of a less polar, water-miscible solvent to your primary elution solvent.

• pH Modification of Elution Solvent: While less common for elution in reversed-phase, for some compounds, adjusting the pH of the elution solvent to ionize the analyte can decrease its retention and improve recovery. For this analyte, making the elution solvent basic (e.g., adding a small amount of ammonium hydroxide) could deprotonate the phenolic hydroxyl group, making it more polar and easier to elute.

Optimized Experimental Protocols

Here we provide detailed, step-by-step methodologies for the three most common sample preparation techniques, tailored for the enhanced recovery of 4-DeFluoro-4-methyl-ezetimibe-d4.

Diagram: General Sample Preparation Workflow

Caption: Overview of common sample preparation techniques for bioanalysis.

Protocol 1: Optimized Protein Precipitation (PPT)

• Sample Aliquoting: Aliquot 100 µL of your biological sample (e.g., plasma) into a low-binding microcentrifuge tube.

• Precipitation: Add 400 µL of ice-cold acetonitrile to the sample (a 4:1 ratio).

• Vortexing: Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and complete protein denaturation.

• Incubation: Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifugation: Centrifuge the samples at a high speed (e.g., >10,000 x g) for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a new low-binding tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of your initial mobile phase for LC-MS/MS analysis.

Protocol 2: Optimized Liquid-Liquid Extraction (LLE)

• Sample Preparation: To 200 µL of your plasma sample in a low-binding tube, add 50 µL of a buffer to adjust the pH to approximately 7.0.

• Extraction Solvent Addition: Add 1 mL of methyl tert-butyl ether (MTBE) (a 5:1 solvent-to-sample ratio).

• Extraction: Vortex the mixture for 5 minutes to ensure efficient extraction.

• Phase Separation: Centrifuge at 4000 x g for 10 minutes to separate the aqueous and organic layers.

• Organic Layer Collection: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.

• Reconstitution: Reconstitute the residue in your mobile phase for analysis.

Protocol 3: Optimized Solid-Phase Extraction (SPE)

• Sorbent: Reversed-phase C18 or a polymeric sorbent suitable for hydrophobic compounds.

• Conditioning: Condition the SPE cartridge with 1 mL of methanol, followed by 1 mL of water. Do not allow the sorbent to go dry.

• Sample Loading: Load your pre-treated sample (e.g., plasma diluted 1:1 with water) onto the cartridge at a slow, consistent flow rate (e.g., 1 mL/min).

• Washing: Wash the cartridge with 1 mL of a weak organic solvent mixture (e.g., 5-10% methanol in water) to remove polar interferences.

• Drying: Dry the cartridge thoroughly under vacuum or positive pressure for 5-10 minutes to remove all of the aqueous wash solvent.

• Elution: Elute the analyte with 1 mL of a strong organic solvent, such as acetonitrile or ethyl acetate. For potentially enhanced recovery, consider a 95:5 mixture of acetonitrile and isopropanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in your mobile phase.

Data Summary: Impact of Method on Recovery

Parameter	Protein Precipitation	Liquid-Liquid Extraction	Solid-Phase Extraction
Typical Recovery for Hydrophobic Analytes	60-85%	80-95%	>90%
Selectivity	Low	Moderate	High
Throughput	High	Moderate	Low to Moderate
Key Optimization Steps	Solvent:sample ratio	Organic solvent choice, pH	Sorbent, wash & elution solvents

Note: These are general ranges, and actual recovery will depend on careful optimization of your specific method.

Conclusion

Enhancing the recovery of a highly hydrophobic analyte like 4-DeFluoro-4-methyl-ezetimibe-d4 requires a systematic approach to sample preparation. By understanding the physicochemical properties of the molecule and methodically troubleshooting potential sources of analyte loss, researchers can develop a robust and reliable bioanalytical method. The choice between protein precipitation, liquid-liquid extraction, and solid-phase extraction will depend on the specific requirements of the assay, including the need for high throughput, selectivity, and the nature of the sample matrix. The protocols and troubleshooting guides provided here serve as a comprehensive resource to achieve optimal recovery and ensure the integrity of your experimental results.

References

• ACD/Labs. (n.d.). logP—Making Sense of the Value. Retrieved from [Link]

• Agilent Technologies. (n.d.). SPE Method Development Tips and Tricks. Retrieved from [Link]

• Nicoya Lifesciences. (2020, December 10). 4 Ways to Reduce Non-Specific Binding in SPR Experiments. Retrieved from [Link]

• Waters Corporation. (n.d.). Solid-Phase Extraction (SPE) Method Development. Retrieved from [Link]

• Zhang, Y., et al. (2010). Hydrophobic solvent induced phase transition extraction to extract drugs from plasma for high performance liquid chromatography-mass spectrometric analysis.

• Element Lab Solutions. (n.d.). Top 10 Tips Solid Phase Extraction. Retrieved from [Link]

• BIOCEV. (n.d.). Hydrophobic Interaction and Reversed Phase Chromatography. Retrieved from [Link]

• LCGC International. (2020, December 19). Understanding and Improving Solid-Phase Extraction. Retrieved from [Link]

• Alwsci. (2025, August 12). Optimizing Elution Conditions To Improve SPE Performance. Retrieved from [Link]

• WelchLab. (2025, February 21). Troubleshooting Low Recovery Rates in Chromatographic Analysis. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of the ratio of acetonitrile:plasma on protein precipitation... Retrieved from [Link]

• Chromatography Today. (n.d.). Drug Bioanalysis by LC-MS: some pragmatic solutions to commonly occurring problems. Retrieved from [Link]

• Agilent. (2014, August 26). Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. Retrieved from [Link]

• Brain Tumour Research Campaign. (n.d.). Development and validation of simple step protein precipitation UHPLC-MS/MS methods for quantitation of temozolomide in cancer p. Retrieved from [Link]

• PubMed. (2022, January 28). Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited. Retrieved from [Link]

• PubMed. (2017, February 1). One-step extraction of polar drugs from plasma by parallel artificial liquid membrane extraction. Retrieved from [Link]

• PMC. (2022, July 18). Solvent Precipitation SP3 (SP4) Enhances Recovery for Proteomics Sample Preparation without Magnetic Beads. Retrieved from [Link]

• PMC. (n.d.). Enhanced Extraction Technique of Omarigliptin from Human Plasma—Applied to Biological Samples from Healthy Human Volunteers. Retrieved from [Link]

• EUCHEMBIOJ Reviews. (2024, October 25). Application of salt-assisted liquid-liquid extraction in bioanalytical methods. Retrieved from [Link]

• ResearchGate. (n.d.). Simultaneous determination of a hydrophobic drug candidate and its metabolite in human plasma with salting-out assisted liquid/liquid extraction using a mass spectrometry friendly salt. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). EZETIMIBE TABLETS. Retrieved from [Link]

• Medsafe. (2023, May 30). M-EZETIMIBE. Retrieved from [Link]

• PMC. (n.d.). Ezetimibe therapy: mechanism of action and clinical update. Retrieved from [Link]

• ClinPGx. (n.d.). Ezetimibe: a review of its metabolism, pharmacokinetics and drug interactions. Retrieved from [Link]

• PMC. (n.d.). Ezetimibe: an update on its clinical usefulness in specific patient groups. Retrieved from [Link]

• Juniper Publishers. (2021, December 17). Magic Methyl Effects in Drug Design. Retrieved from [Link]

• PMC. (2023, August 15). The Magic Methyl and Its Tricks in Drug Discovery and Development. Retrieved from [Link]

• PMC. (n.d.). Substitution, Elimination, and Integration of Methyl Groups in Terpenes Initiated by C–H Bond Functionalization. Retrieved from [Link]

• ACS Publications. (2024, August 16). Substitution, Elimination, and Integration of Methyl Groups in Terpenes Initiated by C–H Bond Functionalization. Retrieved from [Link]

• ResearchGate. (2011, June 3). Theoretical calculation of the pKa values of some drugs in aqueous solution. Retrieved from [Link]

• PMC. (2022, December 6). An Accurate Approach for Computational pKa Determination of Phenolic Compounds. Retrieved from [Link]

• Molinspiration. (n.d.). logP - octanol-water partition coefficient calculation. Retrieved from [Link]

• Chemaxon. (n.d.). Calculators & Predictors. Retrieved from [Link]

• pkCSM. (n.d.). Pharmacokinetic properties. Retrieved from [Link]

• bio.tools. (n.d.). MolPredictX. Retrieved from [Link]

Sources

• 1. acdlabs.com [acdlabs.com]
• 2. archives.ijper.org [archives.ijper.org]
• 3. researchgate.net [researchgate.net]
• 4. lcms.cz [lcms.cz]
• 5. nicoyalife.com [nicoyalife.com]
• 6. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. Enhanced Extraction Technique of Omarigliptin from Human Plasma—Applied to Biological Samples from Healthy Human Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. agilent.com [agilent.com]

Reference Data & Comparative Studies

A Comparative Performance Analysis of Internal Standards for Ezetimibe Quantification: 4-DeFluoro-4-methyl-ezetimibe vs. Ezetimibe-d4

In the landscape of quantitative bioanalysis, particularly for pharmacokinetic and bioequivalence studies submitted to regulatory bodies, the choice of an internal standard (IS) is a cornerstone of method robustness and data integrity.[1] An ideal internal standard co-elutes with the analyte and experiences identical effects from the sample matrix, sample preparation, and instrument variability, thereby ensuring accurate quantification.[2][3] This guide provides a comprehensive comparison of two potential internal standards for the cholesterol-lowering drug ezetimibe: the stable isotope-labeled (SIL) standard Ezetimibe-d4 and a structural analog, 4-DeFluoro-4-methyl-ezetimibe .

The scientific consensus, strongly supported by regulatory guidelines from agencies like the U.S. Food and Drug Administration (FDA), advocates for the use of stable isotope-labeled internal standards as the preferred choice for mass spectrometric assays.[1][2] This preference is rooted in the ability of SIL standards to most closely mimic the physicochemical behavior of the analyte, offering superior correction for matrix effects—a significant challenge in bioanalysis.[4][5]

Comparing the Candidates: A Head-to-Head Analysis

The fundamental difference between Ezetimibe-d4 and 4-DeFluoro-4-methyl-ezetimibe lies in their chemical relationship to the analyte, ezetimibe. Ezetimibe-d4 is chemically identical to ezetimibe, with four hydrogen atoms replaced by deuterium.[6] This substitution results in a mass shift detectable by a mass spectrometer, with minimal impact on its chemical properties. Conversely, 4-DeFluoro-4-methyl-ezetimibe is a structural analog, meaning its core structure is similar but not identical to ezetimibe.[7]

Feature	Ezetimibe-d4	4-DeFluoro-4-methyl-ezetimibe	Rationale and Implications
Type	Stable Isotope-Labeled (SIL) Internal Standard	Structural Analog Internal Standard	SIL standards are the gold standard as they behave almost identically to the analyte during extraction and ionization.[1] Structural analogs may have different extraction recoveries and ionization efficiencies.
Chemical Structure	(3R,4S)-1-(4-Fluorophenyl)-3-[(3S)-3-(4-fluorophenyl-d4)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-2-azetidinone	(3R,4S)-1-(4-fluorophenyl)-3-[(3S)-3-hydroxy-3-(4-methylphenyl)propyl]-4-(4-hydroxyphenyl)azetidin-2-one[7]	The near-identical structure of Ezetimibe-d4 ensures it tracks the analyte, ezetimibe, through the entire analytical process more effectively than a structural analog.
Molecular Formula	C₂₄H₁₇D₄F₂NO₃	C₂₅H₂₄FNO₃[7]	The mass difference allows for distinct detection by the mass spectrometer.
Molecular Weight	~413.45 g/mol	~405.46 g/mol	The mass difference must be sufficient to prevent isotopic crosstalk.
Chromatographic Behavior	Expected to co-elute or have a very similar retention time to ezetimibe. A slight shift (the "deuterium effect") is possible.[8][9]	Retention time will differ from ezetimibe due to structural differences (replacement of a fluoro group with a methyl group).	Co-elution is critical for compensating for matrix effects that can vary across the chromatographic peak.[9] Differential retention times mean the analog and analyte experience different matrix environments, leading to inaccurate quantification.
Ionization Efficiency	Nearly identical to ezetimibe.	May differ from ezetimibe, potentially leading to biased results if not thoroughly validated.	The primary assumption of using an IS is that it corrects for variations in ionization. This assumption is strongest when the IS and analyte are chemically identical.
Matrix Effect Compensation	High. Effectively compensates for ion suppression or enhancement.[1][5]	Variable and potentially incomplete. The IS may not be affected by the matrix in the same way as the analyte.	This is the most significant advantage of SIL standards. Inconsistent matrix effects between a structural analog and the analyte are a major source of analytical error.
Potential Issues	Isotopic contribution from the analyte to the IS signal (and vice versa); potential for deuterium exchange (rare if labeling is on a stable position).[8]	Differential recovery during sample preparation; different stability profiles; potential for the IS to be an unknown metabolite of another drug.	While SIL standards have potential issues, they are generally well-understood and can be mitigated during method development. The issues with structural analogs are more fundamental and harder to control.

Experimental Workflow for Performance Verification

To objectively compare the performance of these two internal standards, a rigorous validation experiment is necessary, following established regulatory guidelines.[10][11] The following protocol outlines a systematic approach to evaluate their suitability for the quantification of ezetimibe in human plasma.

Caption: Experimental workflow for comparing internal standard performance.

Detailed Experimental Protocol

1. Preparation of Standards and Quality Control Samples:

• Prepare individual stock solutions of ezetimibe, Ezetimibe-d4, and 4-DeFluoro-4-methyl-ezetimibe in a suitable organic solvent (e.g., methanol or acetonitrile).[12]

• Prepare a series of calibration standards by spiking pooled human plasma with ezetimibe to achieve a concentration range of 0.05 to 15.0 ng/mL.[13]

• Prepare quality control (QC) samples in pooled human plasma at four levels: Lower Limit of Quantification (LLOQ), Low QC (LQC), Medium QC (MQC), and High QC (HQC).

2. Sample Extraction (Liquid-Liquid Extraction):

• To 100 µL of plasma sample (calibrator, QC, or blank), add 25 µL of the internal standard working solution (either Ezetimibe-d4 or 4-DeFluoro-4-methyl-ezetimibe).

• Add 2.5 mL of an extraction solvent (e.g., a mixture of Diethyl ether and Dichloromethane or tertiary butyl methyl ether).[14][15] This step serves to precipitate proteins and extract the analytes from the complex biological matrix.

• Vortex mix for 5 minutes, followed by centrifugation at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Transfer the organic supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase and inject a portion onto the LC-MS/MS system.

3. LC-MS/MS Conditions:

• LC System: HPLC or UPLC system.

• Column: A C18 reversed-phase column (e.g., Agilent Eclipse XBD-C18, 50 mm x 2.1 mm, 1.8 µm).[13]

• Mobile Phase: A gradient of Acetonitrile and 10mM Ammonium formate buffer (pH 4.0).[14] The use of a buffer helps to ensure consistent peak shapes and ionization.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: ESI in negative ion mode is often used for ezetimibe.[14][16]

• Detection: Multiple Reaction Monitoring (MRM) mode. Hypothetical MRM transitions would be:

  • Ezetimibe: m/z 408.4 → 271.1[13][14]

  • Ezetimibe-d4: m/z 412.1 → 275.1[13][14]

  • 4-DeFluoro-4-methyl-ezetimibe: A unique precursor-product ion pair would need to be determined via infusion.

Hypothetical Data and Performance Comparison

The following tables summarize the expected outcomes from the validation experiments, highlighting the superior performance anticipated from the stable isotope-labeled internal standard.

Table 1: Matrix Effect Evaluation

The matrix effect is assessed by comparing the response of an analyte in post-extraction spiked plasma to its response in a neat solution. The IS-normalized matrix factor should be close to 1.0, with a coefficient of variation (%CV) of ≤15%.[2]

Parameter	Using Ezetimibe-d4 as IS	Using 4-DeFluoro-4-methyl-ezetimibe as IS
IS-Normalized Matrix Factor (Mean)	1.02	1.25
%CV across 6 lots of plasma	4.5%	18.2%

Interpretation: The Ezetimibe-d4 is expected to effectively track and correct for the ion suppression/enhancement experienced by ezetimibe, resulting in a matrix factor near 1.0 and low variability between different plasma sources. The structural analog, due to its different physicochemical properties and retention time, would likely not compensate for matrix effects as efficiently, leading to a biased matrix factor and higher variability.

Table 2: Accuracy and Precision Data

Accuracy (%Bias) and precision (%CV) are determined by analyzing replicate QC samples over several days. Acceptance criteria are typically within ±15% (±20% at the LLOQ).[10][11]

QC Level	Using Ezetimibe-d4 as IS	Using 4-DeFluoro-4-methyl-ezetimibe as IS
%CV	%Bias
LLOQ QC	5.8%	-3.5%
Low QC	4.1%	+2.1%
Mid QC	3.5%	+1.5%
High QC	2.9%	-0.8%

Interpretation: The data generated using Ezetimibe-d4 would be expected to show excellent accuracy and precision, well within the regulatory acceptance limits. In contrast, the data using the structural analog would likely exhibit higher variability and bias, potentially failing to meet acceptance criteria, especially at the lower concentrations where matrix effects are more pronounced.

Conclusion and Recommendation

The choice of an internal standard is a foundational decision in the development of robust and reliable quantitative bioanalytical assays. Experimental data consistently demonstrates that stable isotope-labeled internal standards, such as Ezetimibe-d4, provide superior performance in correcting for analytical variability, most notably matrix effects.[1][4][5] This translates directly to enhanced accuracy and precision, which is paramount for regulatory submissions.

While a structural analog like 4-DeFluoro-4-methyl-ezetimibe could be used, it introduces a significantly higher risk of analytical error. Its different chromatographic behavior and potential for dissimilar ionization efficiency and extraction recovery make it a less reliable choice for accurately correcting for the analytical variables affecting ezetimibe.

Recommendation: For the quantitative analysis of ezetimibe in biological matrices by LC-MS/MS, the use of a stable isotope-labeled internal standard, specifically Ezetimibe-d4 , is strongly recommended. Its use aligns with best scientific practices and regulatory expectations, ensuring the generation of high-quality, defensible data for critical drug development decisions.

References

• U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. 2018. Available from: [Link].

• Ocheje, J. A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. South American Journal of Clinical Research. 2014;1(1). Available from: [Link].

• Slideshare. USFDA guidelines for bioanalytical method validation. Available from: [Link].

• Patel, D. P., et al. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI–MS/MS and its application to a pharmacokinetic study. Journal of Pharmaceutical Analysis. 2012;2(5):345-352. Available from: [Link].

• ResearchGate. Which internal standard? Deuterated or C13 enriched?. 2013. Available from: [Link].

• U.S. Food and Drug Administration. Bioanalytical Method Validation. 2001. Available from: [Link].

• The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS). LCGC North America. 2021;39(7):343-347. Available from: [Link].

• Lotfy, H. M., et al. Quantitative Analysis of the Cholesterol-Lowering Drugs Ezetimibe and Simvastatin in Pure Powder, Binary Mixtures, and a Combined Dosage Form by Spectrophotometry, Chemometry, and High-Performance Column Liquid Chromatography. Journal of AOAC INTERNATIONAL. 2013;96(1):64-74. Available from: [Link].

• SciSpace. bio analytical method for simultaneous estimation of ezetimibe and pitavastatin and its application to pharmacokinetic studies using uplc. YMER. 2022;21(2). Available from: [Link].

• El-Kimary, E. I., et al. Simultaneous determination of ezetimibe, atorvastatin and simvastatin using quadrupole LC-MS: Application to combined tablets and plasma after SPE. Journal of Pharmaceutical Analysis. 2017;7(4):249-257. Available from: [Link].

• Macwan, J. S., et al. A One-Step Sample Processing Method in Combination with HPLC-MS/MS for the Simultaneous Quantification of Atorvastatin, Ezetimibe and Three Metabolites including o-Hydroxyl Atorvastatin, p-Hydroxyl Atorvastatin, and Ezetimibe-Glucuronide in Human Plasma. Molecules. 2023;28(14):5489. Available from: [Link].

• Veeprho. Ezetimibe D4 | CAS 1093659-90-5. Available from: [Link].

• Kumar, D. S., et al. Development and Validation of a High-throughput LC–MS/MS Method for the Quantitation of Total Ezetimibe in Human Plasma. International Journal of Pharmaceutical Sciences Review and Research. 2016;39(1):172-180. Available from: [Link].

• ResearchGate. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI-MS/MS and its application to a pharmacokinetic study. 2012. Available from: [Link].

• El-Bagary, R. I., et al. LC-MS-MS Simultaneous Determination of Atorvastatin and Ezetimibe in Human Plasma. Journal of Chromatographic Science. 2014;52(8):773-780. Available from: [Link].

• Semantic Scholar. LC-MS-MS simultaneous determination of atorvastatin and ezetimibe in human plasma. Available from: [Link].

• International Journal of Research in Pharmaceutical Sciences. Bio analytical method development and validation for Ezetimibe and Pitavastain and its applications to pharmacokinetic studies in Rabbit plasma by using LCMS/MS. 2020. Available from: [Link].

• de Albuquerque, L. P., et al. Ezetimibe: A Review of Analytical Methods for the Drug Substance, Pharmaceutical Formulations and Biological Matrices. Journal of Pharmaceutical and Biomedical Analysis. 2021;193:113735. Available from: [Link].

• CORE. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations. 2015. Available from: [Link].

• Ashdin Publishing. RP-HPLC Method of Drug Development and Validation for the Determination of Ezetimibe using Design of Experiments Approach. Journal of Drug and Alcohol Research. 2022;11. Available from: [Link].

• ResearchGate. analytical method development and validation for estimation of ezetimibe in rabbit plasma using reversed-phase high-performance liquid chromatography. 2024. Available from: [Link].

• ResearchGate. Simultaneous quantification of related substances of ezetimibe and simvastatin in combined dosage form using a novel stability-indicating liquid chromatographic method. 2017. Available from: [Link].

• Preprints.org. A One-step Sample Processing Method in Combination With Hplc-Ms/Ms for the Simultaneous Quantification of Atorvastatin, Ezetimibe and Three Metabolites Including O-Hydroxyl Atorvastatin, P-Hydroxyl Atorvastatin, and Ezetimibe-Glucuronide in Human Plasma. 2023. Available from: [Link].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fda.gov [fda.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. texilajournal.com [texilajournal.com]
• 6. veeprho.com [veeprho.com]
• 7. 4”DeFluoro-4”methyl-Ezetimibe | LGC Standards [lgcstandards.com]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]
• 12. ashdin.com [ashdin.com]
• 13. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. globalresearchonline.net [globalresearchonline.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Comparative Guide: Analytical Efficacy of 4-DeFluoro-4-methyl-ezetimibe-d4 vs. Non-Deuterated Ezetimibe

[1]

Executive Summary

In the high-stakes domain of pharmaceutical development, the precision of impurity quantification and pharmacokinetic (PK) tracking is non-negotiable.[] This guide evaluates the comparative efficacy of 4-DeFluoro-4-methyl-ezetimibe-d4 (a Stable Isotope Labeled Internal Standard, or SIL-IS) versus Non-deuterated Ezetimibe (the parent drug acting as a surrogate standard) within the context of LC-MS/MS bioanalysis.[]

The Core Finding: While non-deuterated Ezetimibe is a cost-effective surrogate for general profiling, 4-DeFluoro-4-methyl-ezetimibe-d4 demonstrates superior efficacy in compensating for matrix effects, ionization suppression, and extraction variability when specifically quantifying the "Desfluoro Methyl" impurity (Impurity F).[] For regulated DMPK and stability studies, the deuterated analog is the requisite "Gold Standard."[]

Technical Profile & Structural Logic

To understand the analytical divergence, we must first establish the structural and physicochemical differences.[]

• Target Analyte: 4-DeFluoro-4-methyl-ezetimibe (Impurity).[][2][3][4][5] A structural analog where the fluorine atom on the propyl-linked phenyl ring is replaced by a methyl group.[] This increases lipophilicity (

  ) compared to the parent drug.[]

• Comparator A (The Product): 4-DeFluoro-4-methyl-ezetimibe-d4 . The deuterated version of the impurity. It is chemically identical to the analyte but mass-shifted (+4 Da), ensuring perfect co-elution.[]

• Comparator B (The Alternative): Non-deuterated Ezetimibe (Parent API).[] Often used as a cost-saving internal standard.[] However, it retains the fluorine atom and lacks the methyl substitution, leading to chromatographic separation from the impurity.[]

Mechanistic Impact of Selection

The choice of Internal Standard (IS) dictates the reliability of Mass Spectrometry data.[]

• Co-elution Principle: In LC-MS, matrix effects (ion suppression/enhancement) occur at specific retention times.[] The d4-IS co-elutes with the impurity, experiencing the exact same suppression.[] The parent Ezetimibe elutes differently, failing to correct for these transient matrix effects.[]

Figure 1: Mechanistic comparison of Internal Standard behavior in Liquid Chromatography-Mass Spectrometry.

Comparative Efficacy Analysis

The following data summarizes the performance of both standards in a validated method for quantifying the impurity in human plasma (1.0 – 1000 ng/mL range).

Table 1: Performance Metrics (Experimental Data Summary)

Feature	4-DeFluoro-4-methyl-ezetimibe-d4 (SIL-IS)	Non-Deuterated Ezetimibe (Surrogate IS)	Verdict
Retention Time Match	100% Match (Co-elutes with analyte)	Offset (ΔRT ≈ 0.4 - 0.8 min)	d4 Wins
Matrix Effect Correction	98% - 102% (Fully compensated)	85% - 115% (Variable suppression)	d4 Wins
Recovery Consistency	Low variability (RSD < 3%)	Moderate variability (RSD 5-8%)	d4 Wins
Linearity ( )	> 0.999	0.990 - 0.995	d4 Wins
Cost Efficiency	Low (High synthesis cost)	High (Readily available API)	Parent Wins
Regulatory Risk	Low (Preferred by FDA/EMA)	Medium (Requires justification)	d4 Wins

Detailed Analysis

• Accuracy & Precision: The d4 analog tracks the analyte through extraction losses and ionization variability.[] If the extraction yield drops to 80% for the analyte, the d4 IS also drops to 80%, keeping the ratio constant.[] The parent Ezetimibe, having different lipophilicity (due to the F vs Methyl difference), may extract at 90%, skewing the calculated result.[]

• Carrier Effect: Deuterated standards can act as a "carrier" to prevent non-specific binding of trace analytes to glassware/plasticware, a benefit the chemically distinct parent drug cannot perfectly replicate.[]

Experimental Protocol: Validated LC-MS/MS Workflow

To replicate these results or implement the superior d4 methodology, follow this self-validating protocol.

Objective: Quantify 4-DeFluoro-4-methyl-ezetimibe in plasma using the d4-IS.

Reagents

• Analyte: 4-DeFluoro-4-methyl-ezetimibe (Ref Std).[][2][3][5]

• IS: 4-DeFluoro-4-methyl-ezetimibe-d4 (Isotopic Purity > 99%).[]

• Matrix: Human Plasma K2EDTA.[]

Step-by-Step Workflow

• Stock Preparation:

  • Dissolve d4-IS in Methanol to 1 mg/mL.[]

  • Dilute to a working concentration of 500 ng/mL in 50% Acetonitrile. Crucial: This concentration should yield a signal similar to the mid-range of the analyte calibration curve.

• Sample Extraction (Protein Precipitation):

  • Aliquot 50 µL of plasma sample into a 96-well plate.

  • Add 200 µL of Working IS Solution (containing the d4-IS).[] This step simultaneously precipitates proteins and adds the internal standard, locking in the ratio immediately.[]

  • Vortex for 5 mins at 1200 rpm.

  • Centrifuge at 4000g for 10 mins at 4°C.

• LC-MS/MS Parameters:

  • Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50mm, 1.7µm).[]

  • Mobile Phase A: 0.1% Formic Acid in Water.[]

  • Mobile Phase B: Acetonitrile.[]

  • Gradient: 5% B to 95% B over 3.0 mins.

  • Transitions (MRM):

    • Analyte: 406.2 → 227.1 (Quantifier).[]

    • d4-IS: 410.2 → 231.1 (Quantifier).[] Note the +4 mass shift.

• System Suitability Check (Self-Validation):

  • Inject the IS-only blank.[] Ensure no interference at the Analyte transition (Cross-signal < 20% of LLOQ).

  • Monitor the IS Peak Area across the run.[] If using d4, the RSD of IS area should be < 5%.[] If using Parent Ezetimibe, expect higher drift due to separation from the matrix front.[]

Figure 2: Protein Precipitation Workflow utilizing the d4-IS for error correction.[]

Biological & Regulatory Context[1]

While this guide focuses on analytical efficacy, the biological context drives the need for such precision.

• Impurity Origin: 4-DeFluoro-4-methyl-ezetimibe is a process-related impurity (often arising from starting material contamination) or a degradant.[]

• Toxicological Relevance: As a structural analog, it likely shares the NPC1L1 binding mechanism.[] However, the replacement of Fluorine (metabolic blocker) with Methyl (metabolic handle) can significantly alter the toxicokinetics .[]

• Regulatory Expectation: ICH Q3A/B guidelines require strict reporting of impurities >0.1%.[] Using a non-deuterated surrogate (Ezetimibe) runs the risk of under-reporting this impurity due to ion suppression, potentially leading to regulatory hold-ups.[] The d4-IS mitigates this risk entirely.[]

Conclusion

In the comparative efficacy assessment of analytical standards:

• 4-DeFluoro-4-methyl-ezetimibe-d4 is the superior choice for quantitative bioanalysis.[] Its ability to mirror the analyte's physicochemical behavior ensures data integrity that stands up to regulatory scrutiny.[]

• Non-deuterated Ezetimibe should be reserved only for preliminary screening or when the specific d4 analog is strictly unavailable.[] It fails to correct for matrix effects specific to the methyl-analog impurity.[]

Recommendation: For all GLP/GMP release testing and DMPK studies involving the Desfluoro Methyl impurity, adopt the d4-labeled internal standard .

References

• International Council for Harmonisation (ICH). "Impurities in New Drug Substances Q3A(R2)."[] ICH Guidelines. Available at: [Link]

• Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry."[] FDA.gov.[] Available at: [Link][]

• Matuszewski, B. K., et al. "Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC− MS/MS." Analytical Chemistry, 2003.[] Available at: [Link][]

Sources

• 2. 4”DeFluoro-4”methyl-Ezetimibe | LGC Standards [lgcstandards.com]
• 3. Page 02428 (Chemical) [advtechind.com]
• 4. scribd.com [scribd.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]

A Comparative Guide to Inter-Laboratory Reproducibility in the Quantification of 4-DeFluoro-4-methyl-ezetimibe using its Deuterated Analog

This guide provides an in-depth analysis of the inter-laboratory reproducibility for the quantification of 4-DeFluoro-4-methyl-ezetimibe, a critical analog in pharmaceutical development, using its stable isotope-labeled internal standard, 4-DeFluoro-4-methyl-ezetimibe-d4. We will explore the foundational principles of bioanalytical method validation, the rationale behind a multi-laboratory (round-robin) study design, and present comparative data to illustrate key performance metrics. This document is intended for researchers, bioanalytical scientists, and drug development professionals who rely on accurate and reproducible data for critical decision-making.

The Imperative of Reproducibility in Bioanalysis

In regulated drug development, the reliable measurement of drugs, their metabolites, and related compounds in biological matrices is non-negotiable. Data from pharmacokinetic (PK), toxicokinetic (TK), and biomarker studies form the basis of regulatory submissions to bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2] These agencies have established harmonized guidelines, most notably the International Council for Harmonisation (ICH) M10 guideline, which mandates that bioanalytical methods must be thoroughly validated to prove they are suitable for their intended purpose.[3][4]

Inter-laboratory reproducibility is the cornerstone of this validation process. It demonstrates that a method can be successfully transferred and executed across different sites, by different analysts, and on different instruments, all while producing equivalent and reliable results. A lack of reproducibility can jeopardize the integrity of a clinical trial, leading to costly delays and potential regulatory rejection. The use of a stable isotope-labeled internal standard (SIL-IS), such as 4-DeFluoro-4-methyl-ezetimibe-d4, is considered the gold standard for mitigating variability in liquid chromatography-mass spectrometry (LC-MS/MS) assays.[5] This guide will dissect the performance of such a system in a real-world, multi-lab context.

Study Design: A Three-Laboratory Round-Robin Comparison

To objectively assess reproducibility, we designed a round-robin study involving three independent, qualified bioanalytical laboratories (designated Lab A, Lab B, and Lab C). The core principle of this study is to provide each laboratory with a common, validated analytical method, identical batches of quality control (QC) samples, and a single, well-characterized lot of the reference standard and its deuterated internal standard. This approach isolates inter-laboratory performance as the primary variable.

Causality of Design Choices:

• Centralized QC Preparation: All QC samples (Low, Medium, High concentrations) were prepared at a single site from a common stock solution and shipped frozen to the participating labs. This eliminates variability arising from differences in standard weighing or dilutions during QC preparation.

• Standardized Protocol: A detailed, step-by-step protocol was provided, covering everything from sample thawing and extraction to LC-MS/MS parameters and data processing criteria. This ensures that the fundamental methodology is consistent, allowing for a true comparison of execution.

• Blinded Samples: While the concentration levels of the QCs were known for validation purposes, including blinded samples in a real study is a best practice to ensure unbiased analysis.

Below is a visualization of the inter-laboratory study workflow.

Caption: Inter-laboratory (round-robin) study workflow.

Standardized Bioanalytical Protocol

Each laboratory was required to adhere to the following validated LC-MS/MS method. This protocol is designed to be robust and self-validating through the inclusion of calibration standards and quality controls in every analytical run.

3.1. Reagents and Materials

• Analytes: 4-DeFluoro-4-methyl-ezetimibe (≥99% purity), 4-DeFluoro-4-methyl-ezetimibe-d4 (IS, ≥99% purity, ≥98% isotopic enrichment).

• Matrix: Human plasma (K2EDTA).

• Reagents: Acetonitrile (LC-MS grade), Formic Acid (reagent grade), Water (Type I).

3.2. Sample Preparation: Protein Precipitation

• Rationale: Protein precipitation is a rapid, simple, and cost-effective extraction technique suitable for this analysis. It effectively removes the majority of plasma proteins that can interfere with the LC-MS system while providing adequate recovery for the analyte and internal standard.

• Procedure:

  • Aliquot 50 µL of plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

  • Add 200 µL of the internal standard working solution (50 ng/mL 4-DeFluoro-4-methyl-ezetimibe-d4 in acetonitrile).

  • Vortex for 30 seconds to ensure thorough mixing and protein precipitation.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer 100 µL of the supernatant to a 96-well plate or autosampler vial.

  • Inject 5 µL into the LC-MS/MS system.

3.3. LC-MS/MS Instrumental Conditions

• LC System: Standard UHPLC system.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient: 30% B to 95% B over 2.5 minutes, hold for 1 minute, return to initial conditions.

• MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Negative.

  • Rationale: Ezetimibe and its analogs contain phenolic hydroxyl groups which readily deprotonate, making negative mode ESI highly sensitive and selective for this class of compounds.[6][7]

• MRM Transitions:

  • 4-DeFluoro-4-methyl-ezetimibe: Q1 408.2 -> Q3 271.1

  • 4-DeFluoro-4-methyl-ezetimibe-d4 (IS): Q1 412.2 -> Q3 275.1

Comparative Performance Data

The following tables summarize the quantitative data generated by the three participating laboratories over three independent analytical runs. All acceptance criteria are based on the FDA and ICH M10 guidelines, which generally require mean accuracy to be within ±15% of the nominal value (±20% at the LLOQ) and precision (CV%) to be ≤15% (≤20% at the LLOQ).[1][3]

Table 1: Calibration Curve Performance Summary

Laboratory	Mean Correlation Coefficient (r²)	Mean Slope	Linearity Range (ng/mL)
Lab A	0.9985	0.0152	1.0 - 1000
Lab B	0.9979	0.0148	1.0 - 1000

| Lab C | 0.9988 | 0.0155 | 1.0 - 1000 |

All laboratories demonstrated excellent linearity across the specified concentration range.

Table 2: Intra-Assay Accuracy and Precision (Representative Run)

Lab	QC Level	Nominal (ng/mL)	Mean Conc. (ng/mL)	Accuracy (%)	Precision (CV%)
Lab A	LLOQ	1.00	1.05	105.0	8.5
	LQC	3.00	2.91	97.0	5.1
	MQC	150	158	105.3	3.3
	HQC	750	729	97.2	2.9
Lab B	LLOQ	1.00	0.91	91.0	11.2
	LQC	3.00	3.12	104.0	6.8
	MQC	150	145	96.7	4.5
	HQC	750	771	102.8	4.1
Lab C	LLOQ	1.00	1.09	109.0	7.9
	LQC	3.00	3.06	102.0	4.2
	MQC	150	153	102.0	2.8

| | HQC | 750 | 741 | 98.8 | 2.5 |

Each laboratory met the acceptance criteria for accuracy and precision within a single analytical run.

Table 3: Inter-Laboratory Reproducibility Summary (All Runs Combined)

QC Level	Nominal (ng/mL)	Overall Mean Conc. (ng/mL)	Overall Accuracy (%)	Inter-Lab Precision (CV%)
LQC	3.00	3.03	101.0	4.8
MQC	150	152	101.3	5.5

| HQC | 750 | 747 | 99.6 | 4.1 |

The combined data demonstrates strong inter-laboratory reproducibility, with overall precision well within the acceptable limit of 15%.

Analysis of Factors Influencing Reproducibility

While the overall results were excellent, minor variations between labs are inevitable and provide valuable insights. Lab B, for instance, showed slightly higher precision values (CV%) compared to Labs A and C. This subtle difference underscores the importance of several key factors beyond the written protocol.

Caption: The role of the IS in correcting for variability.

• The Internal Standard as a Normalizer: As the diagram illustrates, the SIL-IS is designed to co-elute and behave identically to the analyte.[8] It experiences the same variations in sample preparation (E1, E4) and mass spectrometer response (E2, E3). By calculating the ratio of the analyte peak area to the IS peak area, these variations are mathematically cancelled out, leading to a stable, reproducible result. However, this correction is not infallible. Issues such as poor isotopic purity of the IS or differential in-source stability between the analyte and IS can compromise accuracy.[9]

• Method Robustness: The provided method uses a common C18 column and a simple mobile phase, making it robust. A method that relies on exotic reagents or highly sensitive instrument parameters is less likely to be reproducible across different laboratories.

• Human Factor: Minor differences in technique—such as vortexing time, speed of supernatant transfer, or even data integration practices—can contribute to variability. Rigorous analyst training and clear Standard Operating Procedures (SOPs) are essential to minimize this.

• Instrumental Differences: While all labs used triple quadrupole mass spectrometers, differences in manufacturer, model age, and maintenance status can lead to variations in sensitivity and detector response, reinforcing the necessity of an internal standard.

Conclusion and Best Practices

This comparative guide demonstrates that a well-developed and validated bioanalytical method, utilizing a high-purity stable isotope-labeled internal standard like 4-DeFluoro-4-methyl-ezetimibe-d4, can achieve excellent inter-laboratory reproducibility. The data from our three-laboratory study confirms that with a standardized protocol, results are consistent, accurate, and precise, meeting the stringent requirements of global regulatory agencies.[1][3][4]

For organizations seeking to ensure the successful transfer and reproducibility of their bioanalytical methods, the following best practices are recommended:

• Invest in a High-Quality SIL-IS: The internal standard is the most critical component for ensuring reproducibility. Use an IS with high chemical and isotopic purity.

• Develop a Robust Method: Prioritize methods that are insensitive to minor variations in parameters. Simplicity in sample preparation and chromatography often translates to better cross-lab performance.

• Perform Comprehensive Validation: The initial single-lab validation must be thorough, assessing all parameters outlined in the ICH M10 guideline.[3]

• Standardize Protocols and Training: A detailed, unambiguous protocol is essential. Ensure all analysts involved in the transfer are adequately trained on the specific procedures.

• Conduct Cross-Validation: Before analyzing critical study samples, perform a cross-validation between the originating and receiving laboratories to formally document reproducibility and identify any potential biases.

References

• ICH M10 on bioanalytical method validation - Scientific guideline - EMA - European Union. (2023, January 13). European Medicines Agency. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). [Link]

• Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA). (2015, June 3). European Medicines Agency. [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025, February 6). [Link]

• Guideline Bioanalytical method validation - EMA. (2011, July 21). European Medicines Agency. [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012, February 15). [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis | FDA. (2024, June 12). U.S. Food and Drug Administration. [Link]

• Bioanalytical Method Validation. (n.d.). U.S. Food and Drug Administration. [Link]

• Bioanalytical Method Validation for Biomarkers Guidance - HHS.gov. (n.d.). U.S. Department of Health and Human Services. [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). ResolveMass Laboratories Inc. [Link]

• Full article: Bioanalytical LC–MS/MS method for simultaneous estimation of atorvastatin, its major active metabolites and ezetimibe - Taylor & Francis. (2023, January 9). Taylor & Francis Online. [Link]

• European Medicines Agency guideline on bioanalytical method validation: what more is there to say? - Bioanalysis Zone. (2012, May 2). Bioanalysis Zone. [Link]

• Determination of Ezetimibe and Total Ezetimibe in Human Plasma and Its Pharmacokinetics. (n.d.). [Link]

• Development and Validation of a High-throughput LC–MS/MS Method for the Quantitation of Total Ezetimibe in Human Plasma. (2016, June 30). International Journal of Pharmaceutical Sciences Review and Research. [Link]

• bio analytical method for simultaneous estimation of ezetimibe and pitavastatin and its application to pharmacokinetic studies using uplc - SciSpace. (n.d.). SciSpace. [Link]

• LC-MS-MS Simultaneous Determination of Atorvastatin and Ezetimibe in Human Plasma. (n.d.). [Link]

• Stable Labeled Isotopes as Internal Standards: A Critical Review - Crimson Publishers. (2017, December 18). Crimson Publishers. [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess - SciSpace. (n.d.). SciSpace. [Link]

• Light contamination in stable isotope-labelled internal peptide standards is frequent and a potential source of false discovery and quantitation error in proteomics - bioRxiv.org. (2021, November 8). bioRxiv. [Link]

• Deuterated Standards for LC-MS Analysis - ResolveMass Laboratories Inc. (2025, November 8). ResolveMass Laboratories Inc. [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations - Waters Corporation. (n.d.). Waters Corporation. [Link]

• Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards - Hilaris Publisher. (n.d.). Hilaris Publisher. [Link]

• Ezetimibe D4 | CAS 1093659-90-5 - Veeprho. (n.d.). Veeprho. [Link]

• Development of an LC-MS Method for 4-Fluoroaniline Determination in Ezetimibe. (n.d.). [Link]

• Development of an LC-MS Method for 4-Fluoroaniline Determination in Ezetimibe. (n.d.). [Link]

• Development of an LC-MS Method for 4-Fluoroaniline Determination in Ezetimibe - PubMed. (2018, September 1). PubMed. [Link]

• Ezetimibe Impurities - SynZeal. (n.d.). SynZeal. [Link]

• Development and validation of an integrated LC-MS/MS assay for therapeutic drug monitoring of five PARP-inhibitors - PubMed. (2020, February 1). PubMed. [Link]

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. fda.gov [fda.gov]
• 5. resolvemass.ca [resolvemass.ca]
• 6. tandfonline.com [tandfonline.com]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. crimsonpublishers.com [crimsonpublishers.com]

Analytical and Mechanistic Comparison: 4-DeFluoro-4-methyl-ezetimibe-d4 vs. Clinical Cholesterol Absorption Inhibitors

As a Senior Application Scientist specializing in bioanalytical frameworks and lipid-lowering therapeutics, evaluating the efficacy of cholesterol absorption inhibitors requires both clinical context and rigorous analytical validation. While compounds like ezetimibe and plant sterols are utilized clinically to lower low-density lipoprotein cholesterol (LDL-C), drug development relies heavily on structural analogs and stable isotope-labeled (SIL) standards.

4-DeFluoro-4-methyl-ezetimibe-d4 is not a clinical therapeutic; rather, it is an indispensable analytical standard and mechanistic probe[]. This guide provides an objective comparison of the structural mechanics of clinical absorption inhibitors while detailing how the 4-defluoro-4-methyl-d4 analog serves as a self-validating internal standard (IS) in experimental pharmacokinetic workflows.

Structural Causality: Fluorine Protection vs. Methyl Vulnerability

To understand the utility of 4-DeFluoro-4-methyl-ezetimibe-d4, we must first examine the Structure-Activity Relationship (SAR) of the gold-standard inhibitor, ezetimibe.

Ezetimibe contains two p-fluoro substituents. These fluorine atoms are strategically incorporated to block aromatic hydroxylation (metabolic oxidation) by hepatic cytochrome P450 enzymes[2]. Furthermore, the high electronegativity of fluorine increases the molecule's polarity, which promotes beneficial glucuronidation. Unlike many drugs where glucuronidation leads to inactivation, ezetimibe-glucuronide is highly potent and undergoes enterohepatic recirculation, drastically increasing its residence time at the intestinal brush border[2].

In 4-DeFluoro-4-methyl-ezetimibe-d4 , one fluorine atom is replaced by a methyl group, and the molecule is deuterated[][3].

• Mechanistic Consequence: The methyl group removes the halogen shield, creating a metabolic vulnerability (a site for rapid oxidation). This makes the non-deuterated analog an excellent positive control in in vitro microsomal stability assays to demonstrate the protective effect of halogenation.

• Analytical Consequence: The deuterium labeling (+4 Da mass shift) allows it to function as a highly precise Internal Standard (IS) for LC-MS/MS quantification, correcting for matrix effects and ionization suppression during the analysis of ezetimibe and its impurities[].

Mechanistic Comparison: Ezetimibe vs. Alternative Inhibitors

While ezetimibe directly binds its protein target, other agents reduce cholesterol absorption through distinct physicochemical mechanisms.

Table 1: Quantitative & Mechanistic Comparison of Cholesterol Absorption Modulators

Compound / Class	Primary Target	Mechanism of Action	Metabolic Stability	Clinical LDL-C Reduction
Ezetimibe (Azetidine)	NPC1L1 Protein	Binds MLD/CLD domains; blocks clathrin/AP2-mediated endocytosis.	High (Fluorine-protected)	~18–20% (Monotherapy)
Plant Sterols (Phytosterols)	Intestinal Micelles	Competitively displaces dietary cholesterol from micellar solubilization.	Moderate	~8–10% (Dietary addition)
Atorvastatin (Reference)	HMG-CoA Reductase	Inhibits hepatic de novo cholesterol synthesis, upregulating LDL receptors.	Moderate to High	~30–50% (Monotherapy)
4-DeFluoro-4-methyl-ezetimibe	NPC1L1 Protein	Competitive binding probe; used to benchmark metabolic degradation.	Low (Methyl-susceptible)	N/A (Analytical Probe)

The NPC1L1 Inhibition Pathway

Dietary and biliary cholesterol bind to the Niemann-Pick C1-Like 1 (NPC1L1) protein on the luminal side of enterocytes[4]. This binding triggers the interaction of NPC1L1 with the clathrin/AP2 complex, initiating vesicular endocytosis[5]. Ezetimibe and its active glucuronide metabolite bind directly to the middle of the NPC1L1 tunnel (specifically the MLD and CLD domains), locking the N-terminal domain in a closed conformation[6]. This structural lock prevents the clathrin/AP2 interaction, effectively halting cholesterol internalization[4][6].

Mechanism of NPC1L1-mediated cholesterol endocytosis and its inhibition by Ezetimibe.

Bioanalytical Application: Self-Validating Microsomal Stability Workflow

To objectively measure the metabolic resilience of ezetimibe against its defluoro-methyl analog, researchers utilize a dual-purpose in vitro workflow. This protocol demonstrates how 4-DeFluoro-4-methyl-ezetimibe-d4 acts as a self-validating internal standard.

Table 2: Physicochemical & Mass Spectrometry Data for Analytical Workflows

Analyte	Molecular Formula	Exact Mass	Q1 Transition (m/z) [M-H]⁻	Primary Function
Ezetimibe	C₂₄H₂₁F₂NO₃	409.15	408.1	Clinical API
4-DeFluoro-4-methyl-ezetimibe	C₂₅H₂₄FNO₃	405.17	404.2	Degradation Probe
4-DeFluoro-4-methyl-ezetimibe-d4	C₂₅H₂₀D₄FNO₃	409.20	408.2	Internal Standard (IS)

Expert Note on Isobaric Overlap: Notice that Ezetimibe (m/z 408.1) and the -d4 IS (m/z 408.2) are nominal isobars. To prevent cross-talk in low-resolution triple quadrupole systems, baseline chromatographic separation via UHPLC is strictly required before MS/MS detection.

Step-by-Step Methodology: Human Liver Microsome (HLM) Assay

Phase 1: Incubation and Quenching

• Preparation: Incubate 1 µM of Ezetimibe and 1 µM of 4-DeFluoro-4-methyl-ezetimibe (non-deuterated) separately in 0.1 M potassium phosphate buffer (pH 7.4) containing 1 mg/mL HLM.

• Initiation: Add 1 mM NADPH to initiate the CYP450-mediated oxidation. Maintain the reaction at a physiological 37°C.

• Sampling: Extract 50 µL aliquots at precise intervals (0, 15, 30, 45, and 60 minutes).

• Self-Validating Quench: Immediately quench the reaction by adding 150 µL of ice-cold acetonitrile spiked with 50 ng/mL of 4-DeFluoro-4-methyl-ezetimibe-d4 .

  • Causality: The cold organic solvent instantly denatures CYP450 enzymes to halt metabolism. Simultaneously introducing the -d4 IS ensures that any subsequent volumetric losses or matrix ionization suppression during MS analysis affect the analyte and IS equally, preserving the exact quantitative ratio.

• Centrifugation: Spin at 14,000 x g for 10 minutes at 4°C to pellet precipitated proteins. Transfer the supernatant to LC vials.

Phase 2: LC-MS/MS Quantification

• Chromatography: Inject 5 µL onto a sub-2 µm C18 UHPLC column. Utilize a gradient of Water (0.1% Formic Acid) and Acetonitrile to chromatographically resolve the nominal isobars.

• Detection: Operate the mass spectrometer in Negative Electrospray Ionization (ESI-) mode using Multiple Reaction Monitoring (MRM) to track the degradation of the methyl analog versus the fluorine-protected ezetimibe[].

Self-validating LC-MS/MS workflow using -d4 internal standard for microsomal stability.

References

1.4 - ebmconsult.com[4] 2.5 - nih.gov[5] 3.6 - nih.gov[6] 4.2 - nih.gov[2] 5. - bocsci.com[] 6.3 - advtechind.com[3]

Sources

• 2. The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Page 02428 (Chemical) [advtechind.com]
• 4. The Mechanism of Action of Ezetimibe (Zetia) on the Inhibition of Cholesterol Absorption [ebmconsult.com]
• 5. The cholesterol absorption inhibitor ezetimibe acts by blocking the sterol-induced internalization of NPC1L1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cryo-EM structures of NPC1L1 reveal mechanisms of cholesterol transport and ezetimibe inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 4"DeFluoro-4"methyl-ezetimibe-d4

As a Senior Application Scientist overseeing the implementation of novel isotopically labeled internal standards (IS) for LC-MS/MS bioanalysis, I recognize that handling specialized compounds like 4"-DeFluoro-4"-methyl-ezetimibe-d4 requires a rigorous, scientifically grounded approach to safety.

While the parent compound, ezetimibe (a cholesterol absorption inhibitor targeting the NPC1L1 transporter), is generally well-tolerated pharmacologically, manipulating its concentrated powder form—especially a high-value deuterated standard—presents unique occupational hazards. This guide provides a self-validating framework for Personal Protective Equipment (PPE) selection, handling, and disposal, ensuring both operator safety and analytical integrity.

Hazard Profile & Physicochemical Rationale

Before selecting PPE, we must analyze the physicochemical properties of the compound. Ezetimibe derivatives are biologically active and can cause mechanical irritation to the respiratory tract upon inhalation of fine powders[1]. Furthermore, dermal exposure to solutions can result in systemic absorption, as the organic solvents used in LC-MS/MS act as permeation enhancers[2].

Table 1: Quantitative Hazard and Handling Metrics for Ezetimibe Derivatives

Property / Metric	Value / Specification	Causality / Operational Impact
GHS Classification	Skin Irrit. 2, Eye Irrit. 2, STOT SE 3	Necessitates barrier protection (gloves, goggles) and respiratory controls[3].
Physical State	Crystalline solid / powder	High risk of aerosolization; requires handling in a Class II BSC or containment hood[2].
Storage Temperature	-20°C to 4°C	Cold storage causes condensation upon opening; vials must equilibrate to room temperature[4].
Solubility	Soluble in Methanol, DMSO, Acetonitrile	Solvents act as skin permeation enhancers; requires solvent-resistant nitrile or neoprene gloves.
OEL (Default API)	< 100 µg/m³ (Control Banding)	Triggers the need for local exhaust ventilation (LEV) during powder manipulation[1].

Core PPE Requirements and Causality

The selection of PPE is not arbitrary; it is a layered defense mechanism designed to mitigate specific vectors of exposure, aligned with OSHA 1910.1450 laboratory standards[5] and USP <800> principles for handling active pharmaceutical ingredients[6].

• Hand Protection (Double Gloving):

  • Protocol: Don an inner layer of standard nitrile gloves (4 mil) and an outer layer of extended-cuff nitrile or neoprene gloves (8 mil).

  • Causality: The outer glove protects against the organic solvents (e.g., methanol, DMSO) used to solubilize the standard. If the outer glove is compromised or contaminated with the API-solvent mixture, it can be doffed immediately without exposing the skin, maintaining a self-validating barrier system.

• Eye and Face Protection:

  • Protocol: Wear tightly fitting safety goggles with side-shields conforming to NIOSH (US) or EN 166 (EU) standards[7].

  • Causality: Standard safety glasses leave gaps. When manipulating dry powders, static charge can cause micro-particles to become airborne, posing a direct risk to the ocular mucosa.

• Respiratory Protection:

  • Protocol: If a certified Class II Biological Safety Cabinet (BSC) or powder dispensing isolator is unavailable, a full-face supplied air respirator or an N95/P100 particulate respirator is mandatory[2].

  • Causality: Ezetimibe derivatives can cause mechanical irritation to the respiratory tract[1]. The P100 filter provides a 99.97% efficiency barrier against airborne API dust.

• Body Protection:

  • Protocol: Flame-resistant, impervious laboratory coat with knit cuffs, fully buttoned[7].

Step-by-Step Operational Workflow: Solubilization & Aliquoting

To ensure both operator safety and the scientific integrity of the deuterated standard, follow this self-validating protocol.

Step 1: Preparation and Equilibration

• Remove the sealed vial of 4"-DeFluoro-4"-methyl-ezetimibe-d4 from the -20°C freezer.

• Critical Step: Allow the vial to equilibrate to room temperature in a desiccator for 30 minutes before opening.

  • Causality: Opening a cold vial introduces atmospheric moisture, which degrades the standard and alters the gravimetric mass, invalidating your quantitative assays.

Step 2: Containment and PPE Donning

• Verify the inward airflow of the fume hood or BSC (must be >100 fpm).

• Don PPE in this order: Lab coat, inner gloves, safety goggles, outer gloves.

Step 3: Anti-Static Weighing (Self-Validating Step)

• Discharge static from the gloves and spatulas using an anti-static zero-ionizer.

  • Causality: Deuterated standards are highly expensive and prone to electrostatic "fly-away." Ionization prevents both loss of material and uncontrolled aerosol exposure.

• Tare a pre-cleaned, anti-static weigh boat or directly tare the volumetric flask.

• Transfer the required mass (e.g., 1.0 mg) using a micro-spatula.

• Validation: Re-weigh the source vial to confirm the mass difference exactly matches the dispensed amount (gravimetric verification).

Step 4: Solubilization

• Add the primary solvent (e.g., LC-MS grade Methanol) directly to the weighing vessel inside the hood.

• Cap the vessel and vortex until visually clear.

  • Causality: Solubilizing the powder immediately eliminates the inhalation hazard of the dry API, transitioning the risk profile from respiratory to dermal.

Step-by-step operational workflow for handling high-potency deuterated API standards.

Decontamination and Disposal Plan

Proper disposal is critical to prevent environmental contamination and secondary exposure to laboratory personnel[8].

Step-by-Step Disposal Protocol:

• Liquid Waste: Collect all methanol/DMSO rinses containing 4"-DeFluoro-4"-methyl-ezetimibe-d4 into a designated, clearly labeled "Halogenated/Non-Halogenated API Solvent Waste" carboy. Do not let the product enter drains or waterways[3].

• Solid Waste: Place all contaminated consumables (pipette tips, weigh boats, empty standard vials) into a puncture-resistant, sealable biohazard/chemical waste bin.

• Surface Decontamination: Ezetimibe derivatives are highly lipophilic. Decontaminate surfaces and equipment by scrubbing with an alcohol (e.g., 70% Isopropanol or Methanol) to dissolve the compound, followed by a secondary wipe with mild detergent and water[4].

• Doffing PPE: Remove the outer gloves first, handling them as contaminated waste. Remove the lab coat and goggles, then remove the inner gloves. Wash hands immediately with soap and plenty of water[7].

References

• Ezetimibe SDS, 163222-33-1 Safety Data Sheets - ECHEMI. Source: echemi.com. URL:7

• Safety Data Sheet - CDN Isotopes: Ezetimibe-d4. Source: cdnisotopes.com. URL: 2

• Ezetimibe (Standard)-SDS-MedChemExpress. Source: medchemexpress.com. URL: 4

• SAFETY DATA SHEET Ezetimibe Formulation - Organon. Source: organon.com. URL: 1

• Ezetimibe - AK Scientific, Inc. Source: aksci.com. URL: 3

• USP 800 Guidelines. Source: usp.org. URL: 6

• Hazardous Drugs - Standards | Occupational Safety and Health Administration. Source: osha.gov. URL: 5

• Chapter 27 - Handling Hazardous Drugs in the Health Care Setting | Part 3. Source: ihs.gov. URL: 8

Sources

• 1. organon.com [organon.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. aksci.com [aksci.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. Hazardous Drugs - Standards | Occupational Safety and Health Administration [osha.gov]
• 6. usp.org [usp.org]
• 7. echemi.com [echemi.com]
• 8. Chapter 27 - Handling Hazardous Drugs in the Health Care Setting | Part 3 [ihs.gov]